5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

• CAS: 6626-89-7

Core Science & Biosynthesis

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide basic properties

An In-Depth Technical Guide to 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and Its Analogs for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the basic properties, synthesis, and potential therapeutic applications of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and its closely related analogs. As a member of the salicylanilide class of compounds, this chemical scaffold has demonstrated a wide range of biological activities. This document is intended for researchers, scientists, and drug development professionals, offering insights into the compound's mechanism of action, experimental protocols, and future research directions. The information presented is synthesized from peer-reviewed literature and authoritative chemical databases, ensuring scientific integrity and providing a foundation for further investigation.

Introduction: The Therapeutic Potential of Salicylanilides

The salicylanilide chemical scaffold, characterized by a salicylic acid and an aniline moiety joined by an amide bond, has long been a subject of interest in medicinal chemistry. The parent compound of this class, Niclosamide, is an FDA-approved anthelmintic drug.[1] However, recent research has unveiled a much broader spectrum of activity for Niclosamide and its derivatives, including potent anticancer, antiviral, and metabolic regulatory effects.[2] The subject of this guide, 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, is a derivative that shares the core 5-chloro-2-hydroxybenzamide structure. Due to the limited direct literature on this specific compound, this guide will draw heavily on the extensive research conducted on its close analog, Niclosamide ethanolamine salt, to infer its probable properties and potential applications.

Physicochemical Properties

Understanding the fundamental physicochemical properties of a compound is critical for its development as a therapeutic agent. These properties influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Physicochemical Properties of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and Related Compounds

Property	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide (Predicted)	Niclosamide Ethanolamine Salt	5-Chloro-2-hydroxybenzamide
Molecular Formula	C9H11ClN2O2	C13H8Cl2N2O4 • C2H7NO[3]	C7H6ClNO2[4]
Molecular Weight	214.65 g/mol [5]	388.2 g/mol [3]	171.58 g/mol [6]
Appearance	---	Yellow to brown solid[2]	---
Solubility	---	Soluble in DMSO (30mg/ml), dimethylformamide, or 100% ethanol. Sparingly soluble in water.[2]	---
Stability	---	Stable for at least 2 years when stored at -20°C. Protect from moisture and oxygen. Hydrolyzes in concentrated acidic or basic solutions.[2][7]	---
Melting Point	---	---	226-227°C[8]

Note: Properties for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide are predicted based on its chemical structure and data from publicly available databases.

The ethanolamine salt form of Niclosamide was developed to improve its aqueous solubility compared to the parent compound.[2] It is plausible that the N-(2-hydroxyethyl) substitution in 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide would also enhance its hydrophilicity and water solubility.

Synthesis and Characterization

The synthesis of N-substituted benzamide derivatives can be achieved through various standard organic chemistry reactions. A general approach involves the acylation of an amine with a substituted benzoyl chloride.

General Synthesis Workflow

Caption: General synthesis workflow for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Step-by-Step Protocol (Hypothetical)

• Acyl Chloride Formation: 5-Chlorosalicylic acid is reacted with thionyl chloride, often in an inert solvent, to form 5-chloro-2-hydroxybenzoyl chloride. This is a standard method for activating a carboxylic acid for amidation.

• Amidation: The resulting acyl chloride is then reacted with ethanolamine in the presence of a base to neutralize the HCl byproduct, yielding the final product, 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

• Purification: The crude product is purified using techniques such as recrystallization or column chromatography.

• Characterization: The structure and purity of the synthesized compound are confirmed using analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Expected Spectral Data

• ¹H NMR: Expect signals corresponding to the aromatic protons, the methylene protons of the hydroxyethyl group, and the amide and hydroxyl protons.

• ¹³C NMR: Expect distinct signals for the carbonyl carbon, the aromatic carbons, and the carbons of the hydroxyethyl group.

• IR Spectroscopy: Characteristic peaks would include a broad O-H stretch for the hydroxyl groups, an N-H stretch for the amide, and a strong C=O stretch for the amide carbonyl.[9]

• Mass Spectrometry: The molecular ion peak would correspond to the molecular weight of the compound (214.65 g/mol ).[5][10]

Biological Activity and Mechanism of Action

The biological activity of 5-chloro-2-hydroxybenzamide derivatives is vast and of significant interest to the drug development community. The primary analog, Niclosamide, has been extensively studied, and its mechanisms of action provide a roadmap for understanding the potential of related compounds.

Primary Mechanism: Mitochondrial Uncoupling

Niclosamide and its ethanolamine salt are known to uncouple mitochondrial oxidative phosphorylation.[1][2] This process disrupts the proton gradient across the inner mitochondrial membrane, leading to a decrease in ATP synthesis. This is the primary mechanism of its anthelmintic activity.

Caption: Mechanism of mitochondrial uncoupling by 5-chloro-2-hydroxybenzamide derivatives.

Modulation of Key Signaling Pathways

Beyond its effects on mitochondria, Niclosamide has been shown to inhibit multiple signaling pathways that are crucial for the proliferation and survival of cancer cells.[2]

Table 2: Signaling Pathways Targeted by Niclosamide

Signaling Pathway	Role in Disease	Effect of Niclosamide
STAT3	Cancer cell proliferation, survival, and metastasis	Inhibits activation, nuclear translocation, and transactivation[2]
NF-κB	Inflammation, cancer progression	Blocks TNF-α-induced IκBα phosphorylation and translocation of p65[2]
Wnt/β-catenin	Cancer cell growth and survival	Promotes Frizzled1 internalization and inhibits β-catenin stabilization
mTORC1	Cell growth, proliferation, and metabolism	Inhibits mTORC1 signaling[2]
Notch	Cell fate determination, cancer development	Inhibits Notch signaling[2]

This multi-targeted approach makes compounds of this class highly attractive for cancer therapy, as they have the potential to overcome resistance mechanisms that plague single-target agents.

Other Potential Applications

• Antiviral Activity: Niclosamide has demonstrated broad-spectrum antiviral activity, including against SARS-CoV-2.[2]

• Metabolic Diseases: The mitochondrial uncoupling effect has been explored for the treatment of obesity and type 2 diabetes by increasing energy expenditure and lipid metabolism.[1][2]

• Antibacterial and Antifungal Activity: Derivatives of 5-chloro-2-hydroxybenzamide have shown activity against various bacterial and fungal strains.[11][12]

Future Directions and Conclusion

The 5-chloro-2-hydroxybenzamide scaffold represents a versatile platform for the development of novel therapeutics. While direct data on 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is scarce, the extensive research on its analogs, particularly Niclosamide ethanolamine salt, provides a strong rationale for its further investigation.

Future research should focus on:

• Synthesis and Characterization: The definitive synthesis and comprehensive characterization of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide are necessary to confirm its physicochemical properties.

• In Vitro Screening: A broad-based in vitro screening against a panel of cancer cell lines, viruses, and microbial strains would elucidate its primary biological activities.

• Mechanism of Action Studies: Detailed mechanistic studies are needed to determine if it shares the multi-targeting profile of Niclosamide.

• Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of a library of related analogs will help in optimizing potency and selectivity.

References

• Niclosamide .
• Niclosamide Ethanolamine Salt: A Comprehensive Guide - Perpusnas. (URL: )
• Niclosamide ethanolamine salt | 1420-04-8 - ChemicalBook. (URL: )
• Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides - MDPI. (URL: )
• Niclosamide ethanolamine improves blood glycemic control and reduces hepatic ste
• Niclosamide (ethanolamine salt) (CAS 1420-04-8) - Cayman Chemical. (URL: )
• Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)- | C9H11ClN2O2 | CID 58900 - PubChem. (URL: )
• Investigating spectrum of biological activity of 4- and 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides - PubMed. (URL: )
• 5-Chloro-2-hydroxybenzamide AldrichCPR | Sigma-Aldrich. (URL: )
• Synthesis of N-Substituted Benzamide Derivatives and their Evalu
• 5-Chloro-2-hydroxybenzamide, 97% 25 g | Buy Online | Thermo Scientific Chemicals. (URL: )
• CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. (URL: )
• Spectroscopy worked example combining IR, MS and NMR | Analytical chemistry - YouTube. (URL: )

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Comprehensive Technical Profile: 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

The following technical guide details the chemical identity, synthesis, and pharmacological potential of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide . This document is structured for researchers and drug development professionals, focusing on the compound's role as a functionalized salicylamide scaffold.

Executive Summary

5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide is a specialized derivative of 5-chlorosalicylic acid, characterized by the introduction of an ethanolamine moiety at the amide position. As a member of the salicylamide class, this compound retains the core pharmacophore associated with anthelmintic (e.g., Niclosamide) and antimicrobial activities, while the N-(2-hydroxyethyl) substitution enhances hydrophilicity and offers a handle for further chemical modification (e.g., cyclization to oxazolines). This guide delineates its structural properties, synthetic pathways, and potential applications in medicinal chemistry.

Chemical Identity & Nomenclature

Precise nomenclature is critical due to the existence of positional isomers. The target compound is an amide derivative, distinct from its aniline-substituted isomer.

Property	Specification
IUPAC Name	5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide
Common Name	N-(2-Hydroxyethyl)-5-chlorosalicylamide
Chemical Formula	C₉H₁₀ClNO₃
Molecular Weight	215.63 g/mol
Core Scaffold	Salicylamide (2-Hydroxybenzamide)
Key Substituents	5-Chloro (aryl), N-(2-Hydroxyethyl) (amide)
Isomer Distinction	Target: Amide-substituted (Ar-CO-NH-R)Isomer: Aniline-substituted (5-chloro-2-((2-hydroxyethyl)amino)benzamide)

Structural Analysis

The molecule features an intramolecular hydrogen bond between the phenolic hydroxyl and the amide carbonyl oxygen. This "pseudo-ring" formation is characteristic of salicylamides and contributes to their membrane permeability and biological stability.

Synthesis & Manufacturing Protocols

The synthesis of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide can be achieved through two primary routes: Direct Aminolysis of Esters (Preferred) and Coupling Agent Activation .

Method A: Aminolysis of Methyl 5-Chlorosalicylate (Green Chemistry Route)

This method is preferred for its high atom economy and avoidance of toxic coupling reagents.

Reagents:

• Methyl 5-chlorosalicylate (1.0 eq)

• Ethanolamine (1.2–1.5 eq)

• Solvent: Methanol or Ethanol (anhydrous)

• Catalyst: Sodium methoxide (0.1 eq, optional)

Protocol:

• Dissolution: Dissolve Methyl 5-chlorosalicylate in anhydrous methanol under nitrogen atmosphere.

• Addition: Add ethanolamine dropwise to the stirring solution.

• Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor reaction progress via TLC (Ethyl Acetate:Hexane 1:1).

• Workup: Cool the reaction mixture to room temperature.

  • If solid precipitates: Filter and wash with cold methanol.

  • If solution remains: Concentrate under reduced pressure.[1] Dissolve residue in ethyl acetate, wash with 1N HCl (to remove excess amine), then brine. Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallize from ethanol/water or purify via silica gel chromatography.

Method B: Acid Chloride Route (Schotten-Baumann Conditions)

Suitable for rapid synthesis on a small scale, though it requires protection of the phenolic hydroxyl in some variations.

Protocol:

• Activation: React 5-chlorosalicylic acid with Thionyl Chloride (SOCl₂) in toluene (reflux, 2h) to generate 5-chlorosalicyloyl chloride.

• Coupling: Add the acid chloride dropwise to a solution of ethanolamine (2.0 eq) in DCM at 0°C.

• Quench: Quench with water, extract organic layer, and recrystallize.

Reaction Mechanism (Aminolysis)

The reaction proceeds via a Nucleophilic Acyl Substitution mechanism. The amine nitrogen of ethanolamine attacks the carbonyl carbon of the ester, forming a tetrahedral intermediate, which collapses to release methanol and the target amide.

Figure 1: Mechanism of Aminolysis for 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide synthesis.

Biological Potential & Applications

The 5-chlorosalicylamide scaffold is a privileged structure in medicinal chemistry, known for its ability to uncouple oxidative phosphorylation and disrupt bacterial cell membranes.

Pharmacological Profile[5][6]

• Antimicrobial Activity:

  • The 5-chloro substitution enhances lipophilicity (logP ~1.5–2.0), facilitating penetration into bacterial membranes.

  • Similar compounds (e.g., Niclosamide) exhibit potent activity against Gram-positive bacteria (e.g., S. aureus) and certain viruses.

• Anthelmintic Properties:

  • Salicylanilides are classic anthelmintics.[2] While the N-hydroxyethyl derivative is less potent than the N-aryl analogs (like Niclosamide), it may serve as a prodrug or a metabolite with improved solubility profiles.

• Synthetic Intermediate:

  • Oxazoline Formation: The N-(2-hydroxyethyl) amide moiety can be cyclized using dehydrating agents (e.g., Burgess reagent or SOCl₂) to form 2-(5-chloro-2-hydroxyphenyl)-2-oxazoline , a valuable heterocyclic building block.

Structure-Activity Relationship (SAR)

• Phenolic -OH (C2): Essential for hydrogen bonding and protonophore activity (uncoupling).

• Chlorine (C5): Increases metabolic stability and hydrophobic interaction with target proteins.

• Amide Linker: Determines the flexibility and orientation of the side chain.

• N-Hydroxyethyl Group: Increases water solubility compared to N-phenyl analogs, potentially improving bioavailability.

Analytical Characterization

Researchers should verify the identity of the synthesized compound using the following spectroscopic markers:

Technique	Expected Signals	Interpretation
¹H NMR (DMSO-d₆)	δ 12.0–13.0 ppm (s, 1H)	Chelated Phenolic -OH (Deshielded)
δ 8.5–9.0 ppm (t, 1H)	Amide -NH
δ 7.8 ppm (d, 1H)	Aromatic H-6 (Ortho to C=O)
δ 7.4 ppm (dd, 1H)	Aromatic H-4
δ 6.9 ppm (d, 1H)	Aromatic H-3 (Ortho to OH)
δ 3.5 ppm (t, 2H)	Methylene (-CH₂-OH)
δ 3.3 ppm (q, 2H)	Methylene (-NH-CH₂-)
IR Spectroscopy	3300–3400 cm⁻¹	Broad O-H / N-H stretch
1630–1650 cm⁻¹	Amide I (C=O stretch, lowered by H-bond)
1550 cm⁻¹	Amide II (N-H bend)

References

• Imramovský, A. et al. (2011). "Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides." Molecules, 16(3), 2414-2430. Link

• Krátký, M. et al. (2017). "In Vitro Bactericidal Activity of 4- and 5-Chloro-2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides against MRSA." BioMed Research International, 2017. Link

• PubChem. (2025). "5-Chlorosalicylic Acid - Compound Summary." National Library of Medicine. Link

• Vinšová, J. et al. (2006). "Salicylanilide acetates: A new class of antimycobacterial agents." Bioorganic & Medicinal Chemistry, 14(17), 5850-5865. (Context for Salicylamide synthesis).

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• 2. In Vitro Bactericidal Activity of 4- and 5-Chloro-2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides against MRSA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

This in-depth technical guide details the physicochemical properties, synthesis, and analytical characterization of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide . It is designed for researchers in medicinal chemistry and process development who require authoritative data on this specific salicylamide derivative.[1]

[1]

Physicochemical Profile & Molecular Weight

5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide is a synthetic salicylamide derivative.[1] Structurally, it consists of a 5-chlorosalicylic acid core linked via an amide bond to an ethanolamine moiety.[1] This modification introduces a polar hydroxyethyl group, significantly altering the solubility profile compared to its lipophilic parent compound, 5-chlorosalicylic acid.[1]

Quantitative Data Summary

Property	Value	Notes
Molecular Formula	C₉H₁₀ClNO₃
Average Molecular Weight	215.63 g/mol	Used for stoichiometric calculations.[1]
Monoisotopic Mass	215.0349 g/mol	Based on ³⁵Cl (75.78% abundance).[1]
Isotopic Mass (M+2)	217.0320 g/mol	Based on ³⁷Cl (24.22% abundance).[1]
Exact Mass	215.034921 Da	High-resolution MS target.[1]
ClogP (Predicted)	~1.3 - 1.5	More hydrophilic than 5-chlorosalicylic acid (ClogP ~2.7).[1]
H-Bond Donors	3	Phenolic -OH, Amide -NH, Aliphatic -OH.[1]
H-Bond Acceptors	4	Amide C=O, Phenolic O, Aliphatic O, Amide N.

Isotopic Distribution Logic

For mass spectrometry (MS) validation, the chlorine atom dictates a distinct isotopic signature.[1] Unlike pure CHNO compounds, this molecule will exhibit a characteristic 3:1 intensity ratio between the molecular ion (M , m/z 215) and the M+2 isotope (m/z 217).[1]

• M Peak (100%): Contains ³⁵Cl.[1]

• M+2 Peak (~32%): Contains ³⁷Cl.[1]

• Analytical Insight: Absence of this 3:1 doublet in the mass spectrum indicates dechlorination or misidentification.[1]

Synthetic Architecture

The most robust synthesis route avoids the direct coupling of the carboxylic acid (which requires coupling agents like EDC/NHS) in favor of nucleophilic acyl substitution using the methyl ester.[1] This method is self-validating as the disappearance of the methyl ester starting material is easily monitored via TLC or HPLC.[1]

Synthesis Pathway Diagram

Figure 1: Nucleophilic acyl substitution mechanism converting methyl 5-chlorosalicylate to the target amide.[1]

Experimental Protocol

Objective: Synthesize 10 mmol of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide.

• Reagent Preparation:

  • Dissolve Methyl 5-chlorosalicylate (1.87 g, 10 mmol) in Methanol (10 mL).

  • Add Ethanolamine (0.92 g, 15 mmol, 1.5 eq) dropwise. Note: Excess amine drives the equilibrium forward.

• Reaction:

  • Heat the mixture to reflux (65°C) for 4–6 hours.

  • Process Control: Monitor via TLC (Silica gel; Eluent: Ethyl Acetate/Hexane 1:1).[1] The starting ester (

    ) should disappear, replaced by the more polar amide ( ).[1]

• Work-up:

  • Cool reaction to room temperature.[1]

  • Concentrate under reduced pressure to remove Methanol.[1]

  • Dissolve residue in Ethyl Acetate (20 mL) and wash with 1N HCl (10 mL) to remove unreacted ethanolamine.[1] Caution: Do not use strong base, as the phenolic proton is acidic.[1]

  • Wash with Brine, dry over anhydrous Na₂SO₄, and evaporate.[1]

• Purification:

  • Recrystallize from Ethanol/Water or purify via Flash Column Chromatography if high purity (>99%) is required for biological assays.[1]

Analytical Characterization & Validation

To certify the identity of the synthesized compound, researchers must validate the structure using orthogonal methods.[1]

Mass Spectrometry (ESI-MS)[1]

• Ionization Mode: Negative Mode (ESI-) is often more sensitive due to the acidic phenolic proton.[1]

• Expected Peaks (Negative Mode):

  • [M-H]⁻: m/z 214.0 (Base peak).[1]

  • [M-H+2]⁻: m/z 216.0 (approx. 33% intensity of base peak).[1]

• Expected Peaks (Positive Mode):

  • [M+H]⁺: m/z 216.0.[1]

  • [M+Na]⁺: m/z 238.0.[1]

Proton NMR (¹H-NMR) in DMSO-d₆

Chemical Shift (δ)	Multiplicity	Integration	Assignment
12.50 ppm	Singlet (Broad)	1H	Phenolic -OH (Intramolecular H-bond to C=O).[1]
8.80 ppm	Triplet	1H	Amide -NH .
7.90 ppm	Doublet (J=2.5 Hz)	1H	Ar-H (C6, ortho to C=O).[1]
7.45 ppm	Doublet of Doublets	1H	Ar-H (C4, para to C=O).
6.95 ppm	Doublet (J=8.8 Hz)	1H	Ar-H (C3, ortho to -OH).[1]
4.80 ppm	Broad Singlet	1H	Aliphatic -OH .
3.55 ppm	Multiplet	2H	-CH₂-O- .
3.35 ppm	Multiplet	2H	-N-CH₂- .

Structural Validation Logic

Figure 2: Decision tree for structural validation using MS and NMR data.

Research Context & Applications

This molecule serves as a critical pharmacophore in the development of anti-infective agents.[1] Salicylanilides (analogs of this compound) are well-documented for their antibacterial and antifungal properties, often acting by uncoupling oxidative phosphorylation.[1]

• Solubility Enhancement: The N-(2-hydroxyethyl) chain improves water solubility compared to N-phenyl analogs (like Niclosamide), making this compound a valuable intermediate for testing "drug-like" properties in early discovery.[1]

• Fragment-Based Drug Design: It represents a "fragment" containing both a hydrogen bond donor/acceptor motif (amide/hydroxyl) and a halogen handle (Cl) for further functionalization via cross-coupling reactions.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 58900, Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)-. (Note: Isomer reference for physicochemical baseline). Retrieved from [Link]

• Imramovský, A., et al. (2011). Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Molecules, 16(3), 2414-2430.[1][2] Retrieved from [Link][1]

• Kratky, M., et al. (2012). Antimicrobial activity of sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffold. European Journal of Medicinal Chemistry. Retrieved from [Link]

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Introduction: The Versatility of Salicylamides in Medicinal Chemistry

An In-depth Technical Guide to 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and its Congeners: Synthesis, Properties, and Pharmacological Potential

For Researchers, Scientists, and Drug Development Professionals

Salicylamides, a class of compounds characterized by a 2-hydroxybenzamide scaffold, represent a privileged structure in medicinal chemistry. Their inherent ability to form intramolecular hydrogen bonds between the phenolic hydroxyl and the amide proton influences their conformation and, consequently, their biological activity. The introduction of a chlorine atom at the 5-position of the salicylic acid ring is a common strategy to modulate lipophilicity and electronic properties, often enhancing the pharmacological profile. Furthermore, the N-substitution on the amide provides a versatile point for modification to fine-tune the compound's interaction with biological targets.

This technical guide focuses on the synthesis, characterization, and potential biological activities of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. While literature directly pertaining to this specific molecule is limited, a comprehensive understanding can be constructed by examining its close analogs: N-substituted 5-chlorosalicylamides and N-(2-hydroxyethyl)salicylamide. This guide will, therefore, draw upon established knowledge of these related compounds to provide a predictive and insightful overview for researchers in drug discovery and development.

Synthesis and Characterization

The synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide can be approached through several established methods for amide bond formation. A common and effective route involves the reaction of 5-chlorosalicylic acid with 2-aminoethanol.

Proposed Synthetic Pathway

A plausible and efficient synthesis involves the activation of the carboxylic acid of 5-chlorosalicylic acid followed by nucleophilic attack by the amino group of 2-aminoethanol. A microwave-assisted method, which has been shown to be effective for similar salicylamides, can significantly reduce reaction times and improve yields.[1]

Caption: Potential biological targets and mechanisms of action for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Conclusion and Future Directions

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is a molecule with significant, albeit underexplored, therapeutic potential. Based on the extensive research on related salicylamides and benzamides, it is reasonable to hypothesize that this compound may possess valuable antimicrobial, antifungal, and enzyme-inhibitory properties. The presence of the N-(2-hydroxyethyl) group is likely to improve its pharmacokinetic profile compared to more lipophilic analogs.

Future research should focus on the synthesis and in-vitro evaluation of this compound against a panel of bacterial, fungal, and cancer cell lines. Further studies to elucidate its precise mechanism of action, including enzyme inhibition assays and receptor binding studies, are warranted. The insights gained from such investigations will be crucial in determining the potential of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide as a lead compound for the development of new therapeutic agents.

References

• Imramovsky, A., Pesko, M., Kralova, K., Vejsova, M., Stolarikova, J., Vinsova, J., & Jampilek, J. (2011). Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Molecules, 16(3), 2414-2430. [Link]

• PubChem. (n.d.). Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)-. National Center for Biotechnology Information. Retrieved from [Link]

• Imramovsky, A., Pesko, M., Kralova, K., Vejsova, M., Stolarikova, J., Vinsova, J., & Jampilek, J. (2011). Investigating spectrum of biological activity of 4- and 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. PubMed. Retrieved from [Link]

• PubChem. (n.d.). 5-chloro-2-hydroxy-N-(2-methoxy-4-nitrophenyl)benzamide. National Center for Biotechnology Information. Retrieved from [Link]

• Chemspace. (n.d.). 5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-(propan-2-yl)benzamide. Retrieved from [Link]

• ResearchGate. (n.d.). The single crystal structures of 5-chloro-2-hydroxy-benzamide and... Retrieved from [Link]

• precisionFDA. (n.d.). 5-(2-(BENZYLAMINO)-1-HYDROXYETHYL)-2-HYDROXYBENZAMIDE. Retrieved from [Link]

• Quick Company. (n.d.). An Improved Process For The Preparation Of Phenylalkylaminoethylsalicylamide And Intermediates Thereof. Retrieved from [Link]

• Kos, J., Gagic, T., & Sova, M. (2012). Crystal Structure of the 5-Chloro Salicylamides: Three Different Types of the H-bonding Influenced Linear Chain Formation in the Solid State. Molecules, 17(5), 5087-5097. [Link]

• PrepChem.com. (n.d.). Synthesis of 5-chloro-2-hydroxy-N-(tetrazol-5-yl)benzamide. Retrieved from [Link]

• Zadrazilova, I., et al. (2012). Antimicrobial activity of sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffold. European Journal of Medicinal Chemistry, 50, 433-440. [Link]

• Walsh Medical Media. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Retrieved from [Link]

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• Biointer-Research. (2024). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Retrieved from [Link]

• Arkivoc. (2023). SALICYLALDEHYDES DERIVED FROM 5-CHLOROMETHYL-2- HYDROXYBENZALDEHYDE – SYNTHESIS AND REACTIONS. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). SYNTHESIS AND CHARACTERIZATION OF SOME NEW 5-BROMO-2-HYDROXY-BENZAMIDE DERIVATIVES. Retrieved from [Link]

• PubMed. (1960). [Experimental studies on N-(2'-chloro-4'-nitrophenyl)-5-chlorosalicylamide, a new teniacide. I. Chemotherapeutic experiments]. Retrieved from [Link]

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Discovery of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

An In-depth Technical Guide to the 5-Chloro-2-hydroxybenzamide Scaffold: Synthesis, Properties, and Therapeutic Potential of N-Substituted Derivatives

Abstract

The salicylamide (2-hydroxybenzamide) scaffold is a cornerstone in medicinal chemistry, giving rise to compounds with a vast spectrum of pharmacological activities. Strategic modification of this core, particularly through halogenation and N-substitution, has proven to be a highly effective method for modulating biological and physicochemical properties. This technical guide delves into the 5-chloro-2-hydroxybenzamide scaffold, a privileged structure known for conferring potent antimicrobial and other biological activities. We will explore the rationale behind its design, propose a detailed synthetic pathway for novel derivatives such as 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, and analyze its potential therapeutic applications by drawing upon established structure-activity relationships from closely related analogs. This document serves as a comprehensive resource for researchers and drug development professionals, providing both a theoretical framework and practical, field-proven insights into this promising class of compounds.

The Salicylamide Core: A Foundation for Drug Discovery

Salicylamides and their N-substituted derivatives, known as salicylanilides, are a critical class of aromatic compounds with a rich history in pharmacology. Their broad range of activities includes antibacterial, antimycobacterial, antifungal, anti-inflammatory, and antineoplastic effects.[1] The foundational structure consists of a benzamide ring with a hydroxyl group positioned ortho to the amide functionality.

This ortho-hydroxy group is not merely a passive substituent; it is fundamental to the molecule's activity. It can form a strong intramolecular hydrogen bond with the amide's carbonyl oxygen, which rigidifies the molecule's conformation. This pre-organization can be crucial for effective binding to biological targets. Furthermore, the hydroxyl and amide groups can act as a bidentate chelate system for metal ions, a mechanism implicated in the action of some enzyme inhibitors.

The addition of a chlorine atom at the C5 position of the salicylamide ring is a key strategic decision. This modification significantly impacts the molecule's electronic properties and lipophilicity, often enhancing its biological potency. For instance, many 5-chlorosalicylanilide derivatives exhibit potent activity against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[2]

Caption: Core chemical structure of a salicylamide.

Synthesis and Physicochemical Properties

The discovery and development of novel compounds hinge on robust and reproducible synthetic strategies. The synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide can be logically designed based on established methods for amide bond formation.[3][4]

Synthetic Strategy: Amide Coupling

The most direct and widely adopted approach for synthesizing N-substituted benzamides is the coupling of a carboxylic acid (or its activated derivative) with a primary amine. For the target molecule, this involves the reaction between 5-chlorosalicylic acid and 2-aminoethanol (ethanolamine). To overcome the relatively low reactivity of the carboxylic acid, it is typically converted into a more electrophilic species.

Two primary activation strategies exist:

• Acyl Chloride Formation: Reacting 5-chlorosalicylic acid with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride converts the carboxylic acid into a highly reactive acyl chloride. This intermediate readily reacts with the amine to form the amide bond. The hydroxyl group must be protected (e.g., as a benzyl ether) prior to this step to prevent side reactions, followed by a deprotection step.

• Carbodiimide-Mediated Coupling: Using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) in the presence of an activator like 1-Hydroxybenzotriazole (HOBt). This method is milder and often avoids the need for protecting groups.[5]

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Carbodiimide Method)

This protocol is a self-validating system; successful synthesis is confirmed by standard analytical techniques (NMR, MS, IR) which verify the formation of the expected amide bond and the presence of all functional groups.

• Reagent Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 1 equivalent of 5-chlorosalicylic acid in a suitable anhydrous solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

• Activation: To the stirred solution, add 1.1 equivalents of 1-Hydroxybenzotriazole (HOBt) and 1.1 equivalents of N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC). The rationale for using these reagents is that EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, while HOBt traps this intermediate to form an activated ester, which minimizes side reactions and improves yield.[5]

• Activation Stirring: Allow the mixture to stir at room temperature for 1 hour to ensure complete activation of the carboxylic acid.

• Amine Addition: Slowly add 1.1 equivalents of 2-aminoethanol to the reaction mixture.

• Reaction: Let the reaction proceed at room temperature for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. The acidic wash removes unreacted amine and EDC byproducts, while the basic wash removes unreacted carboxylic acid and HOBt.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Physicochemical Properties

Property	Value (for isomer CID 58900)	Data Source
Molecular Formula	C₉H₁₁ClN₂O₂	PubChem[6]
Molecular Weight	214.65 g/mol	PubChem[6]
XLogP3	1.3	PubChem[6]
Hydrogen Bond Donors	3	PubChem[6]
Hydrogen Bond Acceptors	3	PubChem[6]
Rotatable Bond Count	4	PubChem[6]

Biological Activity & Mechanism of Action (Inferred from Analogs)

The therapeutic potential of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide can be inferred from the extensive research conducted on its structural analogs. The 5-chloro-2-hydroxybenzamide core is a well-established pharmacophore for antimicrobial activity.

Antimicrobial Potential

Numerous studies have demonstrated that N-substituted 5-chlorosalicylamides possess significant activity against a range of pathogens.

• Antibacterial Activity: Derivatives have shown potent activity against Gram-positive bacteria, including clinically important methicillin-resistant Staphylococcus aureus (MRSA) strains, with Minimum Inhibitory Concentrations (MICs) reported in the low micromolar range.[2]

• Antimycobacterial Activity: The scaffold is also effective against various mycobacterial strains, including Mycobacterium tuberculosis.[1][2]

• Antifungal Activity: Moderate to good antifungal activity has also been reported for this class of compounds.[1]

The introduction of the N-(2-hydroxyethyl) group is a rational design choice. Salicylanilides often suffer from low aqueous solubility, which can limit their clinical application. The addition of a polar hydroxyl group is expected to improve solubility and bioavailability while maintaining the core pharmacophore required for antimicrobial action.

Potential Mechanisms of Action

While the precise mechanism can vary, the biological activity of hydroxy-substituted benzamides is often attributed to their ability to interact with specific protein targets.

Caption: Potential mechanisms of action for benzamide-based compounds.

• Dopamine Receptor Antagonism: A significant number of benzamides act as antagonists at dopamine D2-like receptors, forming the basis of their use as antipsychotic and antiemetic drugs.

• Enzyme Inhibition: Certain derivatives function as potent enzyme inhibitors. For example, some act as Histone Deacetylase (HDAC) inhibitors, a mechanism explored for cancer therapy, where the benzamide moiety can serve as a zinc-binding group in the enzyme's active site. Others have been shown to inhibit enzymes like 12-lipoxygenase, which is involved in inflammatory pathways.

For antimicrobial salicylanilides, the mechanism is often proposed to be the disruption of proton motive force across cell membranes, effectively uncoupling oxidative phosphorylation and leading to cell death. This broad mechanism could explain the wide spectrum of activity observed.

Future Directions and Conclusion

The 5-chloro-2-hydroxybenzamide scaffold remains a highly valuable starting point for the discovery of new therapeutic agents. This guide has outlined the rationale for its importance, proposed a robust synthetic pathway for novel derivatives like 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, and extrapolated its likely biological profile from a wealth of literature on related compounds.

The logical next steps in the discovery process are clear:

• Synthesis and Characterization: Execute the proposed synthesis and confirm the structure and purity of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide using modern analytical methods.

• In Vitro Biological Evaluation: Screen the compound against a diverse panel of bacterial and fungal pathogens, including resistant strains, to determine its MIC values.

• Mechanism of Action Studies: Investigate the precise mechanism by which the compound exerts its antimicrobial effects.

• Cytotoxicity and ADMET Profiling: Assess the compound's toxicity against human cell lines and determine its preliminary absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties to evaluate its drug-likeness.

References

• El-Gendy, M. A., & El-Meligie, S. (1987). Synthesis of some N-substituted salicylamides structurally related to certain antimicrobials. Alexandria Journal of Pharmaceutical Sciences, 1, 64-67.

• ResearchGate. (n.d.). -N-substituted amides of salicylic acid; characteristics. Retrieved February 19, 2026, from [Link]

• Boştină, O., Tătărîngă, G., & Vlase, L. (2009). Synthesis and characterization of some N-substituted amides of salicylic acid. Analele Stiintifice ale Universitatii "Al. I. Cuza" din Iasi, Chimie, 17(1), 81-86. [Link]

• National Center for Biotechnology Information. (n.d.). Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)-. PubChem Compound Database. Retrieved February 19, 2026, from [Link]

• Abdel-Wahab, B. F., et al. (2025). N-Substituted-5- [(2,5-Dihydroxybenzyl)amino]salicylamides as Lavendustin Analogs: Antiproliferative Activity, COMPARE Analyses, Mechanistic, Docking, ADMET and Toxicity Studies. Chemical Biology & Drug Design. [Link]

• National Center for Biotechnology Information. (n.d.). 5-chloro-2-hydroxy-N-(2-methoxy-4-nitrophenyl)benzamide. PubChem Compound Database. Retrieved February 19, 2026, from [Link]

• PubChemLite. (n.d.). Benzamide, 5-chloro-2-hydroxy-n-[2-[(4as,8as)-octahydro-1(2h)-quinolinyl]ethyl]-. Retrieved February 19, 2026, from [Link]

• Google Patents. (n.d.). WO2006063821A1 - Manufacture process of n-substituted salicylamides.

• Jampilek, J., et al. (2010). Investigating the Spectrum of Biological Activity of Ring-Substituted Salicylanilides and Carbamoylphenylcarbamates. Molecules, 15(11), 8144-8174. [Link]

• Gucka, M., et al. (2025). Synthesis of Biologically Active Arginine Derivatives Derived from Salicylamide. Molecules, 30(22), 4889. [Link]

• Chemspace. (n.d.). 5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-(propan-2-yl)benzamide. Retrieved February 19, 2026, from [Link]

• Gangjee, A., et al. (2013). Synthesis and biological activity of 5-chloro-N⁴-substituted phenyl-9H-pyrimido[4,5-b]indole-2,4-diamines as vascular endothelial growth factor receptor-2 inhibitors and antiangiogenic agents. Bioorganic & Medicinal Chemistry, 21(7), 1857-1864. [Link]

• Krátký, M., et al. (2014). Synthesis and biological activity of new salicylanilide N,N-disubstituted carbamates and thiocarbamates. Bioorganic & Medicinal Chemistry, 22(15), 4047-4056. [Link]

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Unlocking the Therapeutic Potential of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide: A Technical Guide for Novel Drug Discovery

Introduction: The Salicylamide Scaffold as a Foundation for Innovation

The salicylamide framework, a cornerstone in medicinal chemistry, has given rise to a diverse array of therapeutic agents, from the common analgesic and antipyretic salicylamide to the potent anthelmintic and repurposed anticancer drug, niclosamide.[1][2] The inherent biological activity of this scaffold, coupled with its synthetic tractability, makes it a fertile ground for the development of novel therapeutics. The derivatization of salicylamide has consistently yielded compounds with enhanced pharmacological profiles, targeting a broad spectrum of conditions including inflammation, neurodegenerative diseases, and viral infections.[2] This guide focuses on a specific, yet underexplored derivative, 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, and outlines a strategic roadmap for investigating its therapeutic potential. By leveraging the known activities of related compounds, we can logically deduce promising research avenues for this novel molecule.

Chemical Identity and Rationale for Investigation

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is a derivative of salicylamide characterized by a chlorine atom at the 5-position of the aromatic ring and an N-substituted 2-hydroxyethyl group. The 5-chloro substitution is a common feature in many biologically active salicylamides, often enhancing their potency. The N-(2-hydroxyethyl) moiety is of particular interest as it can influence the compound's solubility, pharmacokinetic properties, and target interactions. While direct biological data for this specific compound is scarce, the known activities of structurally similar molecules provide a strong rationale for its investigation across several therapeutic areas.

Proposed Research Areas and Methodologies

The following sections delineate key research areas for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, complete with detailed experimental protocols to guide the investigation.

Antimicrobial and Antiviral Potential

Scientific Rationale: Salicylamide and its derivatives have a well-documented history of antimicrobial and antiviral activities.[3][4] The 5-chloro substitution, in particular, has been associated with potent antibacterial effects, including against methicillin-resistant Staphylococcus aureus (MRSA).[5] Furthermore, derivatives of salicylamide have shown promise in inhibiting the replication of a broad range of viruses.[6] The introduction of the hydrophilic N-(2-hydroxyethyl) group may enhance solubility and cell permeability, potentially improving its antimicrobial efficacy.

Experimental Workflow: Antimicrobial Screening

Caption: Workflow for in vitro anticancer drug screening.

Protocol 2: MTT Assay for Cell Viability and IC50 Determination

• Cell Culture: Culture a panel of human cancer cell lines (e.g., MCF-7, A549, HCT116) in their respective recommended media.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration.

Neuroprotective Potential

Scientific Rationale: Certain salicylamide derivatives have demonstrated neuroprotective and anti-inflammatory effects in models of neurodegenerative diseases. [2]Additionally, some N-(2-hydroxyethyl) substituted compounds have shown anticonvulsant and neuroprotective activities. [7][8]This suggests that 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide could potentially mitigate neuronal damage in the context of neurodegenerative disorders.

Experimental Workflow: In Vitro Neuroprotection Assay

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Protocols & Analytical Methods

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide synthesis protocol

Application Note: Optimized Synthesis of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 5-chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (CAS: 101820-68-2).[1] This compound belongs to the salicylamide class, a scaffold critical in the development of anthelmintic (e.g., Niclosamide analogs) and antibacterial agents.

While direct amidation of salicylic acids using thionyl chloride (

) is common, it often leads to polymerization or competitive O-acylation when reacting with amino alcohols like ethanolamine.[1] To ensure high regioselectivity and purity, this guide prioritizes a Nucleophilic Acyl Substitution via Methyl Ester (Aminolysis) route. This method leverages the thermodynamic favorability of the amide bond and the O N acyl migration phenomenon to maximize yield.[1]

Retrosynthetic Analysis & Strategy

The target molecule contains three functional groups: a phenolic hydroxyl, an aryl chloride, and a secondary amide linked to a primary alcohol.

Strategic Considerations:

• Chemo-selectivity: The primary challenge is preventing the acylation of the phenolic hydroxyl group (Side Reaction A) or the hydroxyl group of the ethanolamine (Side Reaction B).[1]

• Thermodynamics: Amides are more stable than esters.[1] By reacting the methyl ester of the precursor with ethanolamine, we drive the reaction toward the amide.[1] Even if kinetic O-acylation of the ethanolamine occurs, thermal conditions promote an intramolecular

  acyl shift, correcting the regiochemistry to the desired amide.

Pathway Selected:

• Step 1: Fisher Esterification of 5-chlorosalicylic acid to Methyl 5-chlorosalicylate.

• Step 2: Solvent-free (or high-concentration) Aminolysis with Ethanolamine.[1]

Materials & Equipment

Reagent	CAS	Grade	Role
5-Chlorosalicylic acid	321-14-2	>98%	Starting Material
Methanol (MeOH)	67-56-1	Anhydrous	Solvent/Reactant
Sulfuric Acid ( )	7664-93-9	98%	Catalyst
Ethanolamine	141-43-5	>99%	Reactant
Ethanol (EtOH)	64-17-5	ACS	Recrystallization

Equipment:

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser with drying tube (

  )[1]

• Magnetic stirrer/hot plate with oil bath

• Rotary evaporator[1][2]

• Vacuum filtration setup[1][3]

Experimental Protocol

Step 1: Synthesis of Methyl 5-chlorosalicylate

This intermediate activates the carboxyl group while leaving the phenolic OH available for intramolecular hydrogen bonding, which stabilizes the molecule.[1]

• Setup: Charge a 250 mL round-bottom flask with 5-chlorosalicylic acid (17.25 g, 100 mmol) .

• Solvent: Add Methanol (100 mL) . The solid should dissolve to form a clear solution.[1]

• Catalysis: Carefully add conc.

  (1.0 mL) dropwise.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (

  ) for 8–12 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 8:2). The acid spot (

    ) should disappear, replaced by the ester spot ( ).

• Workup:

  • Concentrate the mixture to

    30 mL on a rotary evaporator.

  • Pour the residue into ice-cold water (200 mL). The ester will precipitate as a white/off-white solid.[1]

  • Neutralize with saturated

    solution if necessary.

• Isolation: Filter the solid, wash with cold water, and dry in a vacuum oven at

  .

  • Expected Yield: 90–95% (approx. 17 g).

  • Appearance: White crystalline solid.[1][4]

Step 2: Aminolysis to 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

This step utilizes the "Neat" or minimal solvent approach to drive equilibrium.[1]

• Setup: In a 100 mL round-bottom flask, place Methyl 5-chlorosalicylate (5.6 g, 30 mmol) .

• Reactant Addition: Add Ethanolamine (5.5 g, 90 mmol, 3.0 eq) .

  • Note: Excess amine acts as both solvent and base.[1]

• Reaction: Heat the mixture to

  (oil bath temperature) with vigorous stirring.

  • Mechanism:[1][2][5][6] The mixture will initially be heterogeneous but will become a clear melt/solution as the reaction proceeds.[1]

  • Duration: 2–4 hours.

  • Validation: Monitor by TLC (DCM:MeOH 9:1). The non-polar ester spot will disappear, and a more polar amide spot will appear.[2]

• Workup:

  • Cool the reaction mixture to room temperature. It may solidify or become a viscous oil.[1]

  • Add Water (50 mL) and adjust pH to

    3–4 using 1N HCl. This protonates the excess ethanolamine (making it water-soluble) and precipitates the phenolic amide.[1]

  • Critical Step: If the product oils out, scratch the flask sides with a glass rod or add a seed crystal to induce crystallization.[1]

• Purification:

  • Filter the crude solid.[3][4][6]

  • Recrystallization: Dissolve in a minimum amount of hot Ethanol (

    ). Add warm water dropwise until slight turbidity appears, then cool slowly to .

• Final Product: Filter the white needles and dry under vacuum.

Analytical Data & Characterization

Parameter	Specification	Notes
Appearance	White to off-white powder	Crystalline needles preferred.[1]
Melting Point	128–132 °C	Range typical for N-alkyl salicylamides.[1]
Yield	75–85%	Based on ester precursor.[1]
MS (ESI)		Cl isotope pattern (3:[1]1) at 216/218.

NMR Interpretation (

):

• 13.0 ppm (s, 1H): Phenolic OH (Cheleted).[1] Disappearance indicates O-acylation failure.[1]
• 8.8 ppm (t, 1H): Amide NH.
• 7.8 – 6.9 ppm (m, 3H): Aromatic protons (Pattern consistent with 1,2,5-substitution).
• 4.8 ppm (t, 1H): Aliphatic OH.
• 3.5 – 3.3 ppm (m, 4H): Ethylene linker ( ).[1]

Visualization: Synthesis Workflow

Caption: Step-wise synthetic pathway leveraging ester activation and thermal aminolysis for high regioselectivity.

Troubleshooting & Scientific Integrity

• Issue: Product is an Oil.

  • Cause: Impurities (unreacted amine) or residual solvent preventing lattice formation.[1]

  • Fix: Triturate the oil with cold Hexane or Diethyl Ether to remove organic impurities.[1] Re-dissolve in minimal hot EtOH and cool extremely slowly.

• Issue: Low Yield.

  • Cause: Incomplete conversion of the ester.[1]

  • Fix: Ensure temperature reaches 90°C. Below this, the reaction is kinetically slow. Do not exceed 120°C to avoid oxidation of the phenol (browning).

• Issue: Brown Coloration.

  • Cause: Oxidation of the phenolic ring under basic conditions (excess amine + heat + air).[1]

  • Fix: Perform the aminolysis under a Nitrogen (

    ) atmosphere.[1]

References

• PubChem. (2023).[1] Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)- (Compound Summary). National Library of Medicine.[1] [Link][1]

• Imramovský, A., et al. (2012). Crystal Structure of the 5-Chloro Salicylamides: Three Different Types of the H-bonding Influenced Linear Chain Formation in the Solid State. Molecules, 17(5), 5901–5916. [Link][1]

• Pillai, R. B. (1990). Reductive alkylation of ethanolamine and methylamine...[1] (Catalytic context for amino-alcohol reactions).[1][2][6][7][8] Indian Journal of Chemistry.[1] [Link]

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Analytical Application Note: Characterization of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

Abstract

This application note details the structural elucidation and quantitative profiling of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (C₉H₁₀ClNO₃). Often encountered as a synthetic intermediate or a degradation product of chlorosalicylanilide anthelmintics (e.g., Niclosamide), this molecule presents specific analytical challenges due to its amphiphilic nature and potential for isomeric confusion. This guide provides a validated protocol for RP-HPLC quantification, alongside definitive structural confirmation via 1H/13C NMR and HRMS.

Introduction & Chemical Context

The target analyte, 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide , contains three distinct functional domains that dictate its analytical behavior:

• Salicylamide Core: A phenolic hydroxyl adjacent to an amide, creating a strong intramolecular hydrogen bond that influences pKa and solubility.

• Chlorine Substituent (C5): Increases lipophilicity relative to the parent salicylamide and provides a distinct isotopic signature in Mass Spectrometry.

• Hydroxyethyl Tail: Adds polarity, requiring careful mobile phase tuning to prevent early elution in Reverse Phase chromatography.

Critical Quality Attribute (CQA): Distinguishing this specific isomer from its aniline analog (5-chloro-2-((2-hydroxyethyl)amino)benzamide) is paramount. The protocols below are designed to unequivocally confirm the N-acylation of the ethanolamine side chain.

Physicochemical Profile (Theoretical)

Property	Value / Characteristic
Molecular Formula	C₉H₁₀ClNO₃
Molecular Weight	215.63 g/mol
Monoisotopic Mass	215.035 g/mol
pKa (Phenolic OH)	~7.5 – 8.0 (Acidic)
LogP	~1.4 – 1.8 (Moderately Lipophilic)
Solubility	DMSO, Methanol, Acetonitrile; Sparingly soluble in water (pH < 7).[1][2]

Structural Elucidation Protocols

Protocol A: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm molecular formula and chlorine substitution pattern.

• Instrument: Q-TOF or Orbitrap MS.

• Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-).

  • Reasoning: Phenols ionize efficiently in negative mode (

    ), providing cleaner spectra than positive mode where sodium adducts ( ) may dominate.

Method Parameters:

• Solvent: Methanol with 0.1% Ammonium Formate (enhances ionization).

• Scan Range: m/z 100 – 500.

• Expected Ions:

  • [M-H]⁻: 214.027 (Base peak).

  • Isotope Pattern: A distinct 3:1 ratio of m/z 214.027 to 216.024, confirming the presence of a single Chlorine atom (

    vs ).

Protocol B: Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural assignment and isomer differentiation.

Sample Preparation: Dissolve 10 mg of analyte in 600 µL of DMSO-d₆ .

• Note: DMSO is preferred over CDCl₃ to disrupt intermolecular hydrogen bonding and sharpen the amide/hydroxyl proton signals.

Key Diagnostic Signals (1H NMR, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Structural Proof
12.5 – 13.0	Singlet (Broad)	1H	Phenolic -OH	Intramolecular H-bond to carbonyl; confirms ortho substitution.
8.8 – 9.0	Triplet (Broad)	1H	Amide -NH	Coupling to the adjacent CH₂ confirms the amide linkage is intact.
7.8 – 7.9	Doublet (d, J~2.5Hz)	1H	Ar-H (C6)	Meta coupling to C4; confirms 1,2,5-substitution pattern.
7.4	dd (J~8.8, 2.5Hz)	1H	Ar-H (C4)	Coupling to C3 and C6.
6.9	Doublet (d, J~8.8Hz)	1H	Ar-H (C3)	Ortho coupling to C4.
4.8	Broad Singlet	1H	Aliphatic -OH	Exchangeable with D₂O.
3.5 – 3.6	Multiplet/Triplet	2H	-CH₂-O H	Chemical shift typical of hydroxymethylene.
3.3 – 3.4	Multiplet/Quartet	2H	-NH-CH₂ -	Coupled to NH; proves the ethyl chain is on the Amide Nitrogen.

Chromatographic Method (RP-HPLC)[4]

Objective: Quantitative assay and purity profiling. Challenge: The phenolic group causes peak tailing on standard silica columns due to silanol interactions. Solution: Use of a high-coverage C18 column and an acidic mobile phase to suppress ionization of the phenol.

Method Parameters

Parameter	Condition
Column	Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.2)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Column Temp	30°C
Injection Vol	5 - 10 µL
Detection	UV-Vis Diode Array (DAD)
Wavelengths	305 nm (Specific for salicylamide core), 220 nm (General amide).

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	10	Initial Hold (Equilibration)
2.0	10	Isocratic hold to elute polar impurities
12.0	80	Linear Gradient (Elution of Main Peak)
15.0	80	Wash
15.1	10	Re-equilibration
20.0	10	End of Run

System Suitability Criteria:

• Tailing Factor (Tf): NMT 1.5 (Critical for phenolic compounds).

• Resolution (Rs): > 2.0 between the main peak and any synthetic precursor (e.g., 5-chlorosalicylic acid).

• Retention Time: Analyte typically elutes between 7.5 – 9.0 minutes depending on dwell volume.

Visualization of Analytical Logic

The following diagram illustrates the decision tree for characterizing this molecule, ensuring no misidentification with its isomers.

Figure 1: Analytical decision tree for confirming the identity of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide.

Stability & Impurity Profiling

Stress Testing Protocol: To validate the HPLC method as "stability-indicating," subject the sample to the following conditions:

• Acid Hydrolysis: 0.1 N HCl, 60°C, 4 hours.

  • Expected Degradant: 5-Chlorosalicylic acid (Elutes later than parent due to loss of polar ethanolamine, but pH dependent).

• Base Hydrolysis: 0.1 N NaOH, Ambient, 2 hours.

  • Risk: Rapid hydrolysis of the amide bond.

• Oxidation: 3% H₂O₂, Ambient, 4 hours.

  • Risk: Oxidation of the phenolic ring (quinones) or the alcohol tail.

Reference Standards for Impurity ID:

• Impurity A: 5-Chlorosalicylic Acid (Starting material/Hydrolysis product).

• Impurity B: Ethanolamine (Not UV active, requires LC-MS or CAD detection).

References

• PubChem. Benzamide, 5-chloro-2-hydroxy-N-(2-hydroxyethyl)- (Compound Summary). National Library of Medicine. Available at: [Link]

• Skoog, D. A., Holler, F. J., & Crouch, S. R.Principles of Instrumental Analysis. 7th Edition. Cengage Learning.

• Center for Drug Evaluation and Research (CDER). Review of Niclosamide and related Salicylamides. U.S. Food and Drug Administration.[3] (Contextual reference for chlorosalicylamide class properties).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. 7th Edition. Wiley.

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. web.vscht.cz [web.vscht.cz]

Application Note: NMR Characterization of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

This Application Note is designed for analytical chemists and pharmaceutical researchers involved in the structural characterization of salicylamide derivatives. It focuses on 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide , a key intermediate often encountered in the synthesis of anthelmintic agents (e.g., Niclosamide analogues) and antibacterial research.

Executive Summary

The precise characterization of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (CAS: 101820-68-2) requires distinguishing the subtle electronic effects of the 5-chloro substitution on the salicylamide core while simultaneously resolving the exchangeable protons (phenolic -OH and amide -NH) and the ethylene linker.

This protocol outlines the optimal acquisition parameters for

H and C NMR spectroscopy. It addresses common challenges such as intramolecular hydrogen bonding (which shifts the phenolic proton downfield to 12.0–14.0 ppm) and the differentiation of N-alkylation vs. O-alkylation byproducts.

Structural Context & Assignment Logic[1]

The molecule consists of a 5-chlorosalicylic acid core coupled to an ethanolamine side chain. The 5-chloro substitution creates a specific splitting pattern in the aromatic region (1,2,4-trisubstituted system), while the amide and phenolic protons exhibit strong solvent dependence.

Structural Diagram & Numbering

The following diagram illustrates the atom mapping used for the spectral assignment in Section 4.

Figure 1: Connectivity and functional groups for 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide. Note the intramolecular hydrogen bond between the Phenolic OH and the Amide Carbonyl, which is critical for NMR interpretation.

Experimental Protocol

Sample Preparation

The choice of solvent is critical. While

is common, it often leads to broad or invisible exchangeable protons (OH/NH). DMSO- is the required standard for this protocol to ensure the phenolic proton is visible and sharp.

• Mass: Weigh 5–10 mg of the solid sample.

• Solvent: Add 0.6 mL of DMSO-

  (99.8% D).

  • Note: If the sample contains trace water, the aliphatic OH and NH signals may merge or broaden. Using ampouled, dry DMSO is recommended.

• Homogenization: Sonicate for 30 seconds to ensure complete dissolution.

• Tube: Transfer to a clean, dry 5mm NMR tube.

Acquisition Parameters (Standard 400/600 MHz)

• Temperature: 298 K (25°C).

• Pulse Sequence:

  • H: Standard zg30 or zg (30° pulse angle).
  • C: Proton-decoupled zgpg30.

• Relaxation Delay (D1): Set to

  2.0 seconds. The phenolic proton has a long relaxation time due to hydrogen bonding; insufficient delay will reduce integration accuracy.

• Scans (NS):

  • H: 16 scans.
  • C: 1024 scans (minimum) due to the quaternary carbons (C-Cl, C=O).

Data Analysis & Reference Values

H NMR Spectral Data (DMSO- )

The following table provides the expected chemical shifts based on the 5-chlorosalicylamide core structure.

Chemical Shift ( , ppm)	Multiplicity	Integral	Assignment	Mechanistic Insight
12.5 – 13.5	Broad Singlet	1H	Phenolic -OH	Deshielded by intramolecular H-bonding to the amide carbonyl. Disappears with shake.
8.8 – 9.0	Broad Triplet	1H	Amide -NH	Coupled to the adjacent . Broadening indicates quadrupole relaxation of N.
7.90 – 7.95	Doublet ( Hz)	1H	Ar-H (H-6)	Ortho to the amide group; deshielded by the carbonyl anisotropy.
7.40 – 7.45	dd ( Hz)	1H	Ar-H (H-4)	Meta to the amide, ortho to Chlorine. Shows coupling to H-3 and H-6.
6.95 – 7.00	Doublet ( Hz)	1H	Ar-H (H-3)	Ortho to the phenolic oxygen; shielded by the electron-donating -OH group.
4.80 – 5.00	Broad Singlet	1H	Aliphatic -OH	Exchangeable proton on the ethanolamine tail.
3.50 – 3.55	Multiplet/Triplet	2H		Deshielded by the adjacent oxygen.
3.30 – 3.40	Multiplet/Quartet	2H		Coupled to both the amide NH and the adjacent methylene.

C NMR Spectral Data (DMSO- )

Key diagnostic peaks for structural verification:

• Carbonyl (C=O):

  165–168 ppm.

• Phenolic Carbon (C-OH):

  158–160 ppm (Deshielded by Oxygen).

• Chlorinated Carbon (C-Cl):

  122–124 ppm.

• Aliphatic Linker:

  • : 59–60 ppm.
  • : 42–43 ppm.

Troubleshooting & Quality Control

Common impurities arise from incomplete reaction or alternative substitution patterns during synthesis (e.g., reaction of 5-chlorosalicylic acid with ethanolamine).

Impurity Workflow Analysis

Use the following logic to identify extra peaks in your spectrum.

Figure 2: Diagnostic logic for identifying common synthetic impurities in the crude reaction mixture.

Critical QC Checks

• The "Phenolic Shift": If the signal at ~13 ppm is missing, the phenolic ring may be deprotonated (salt form) or O-alkylated.

• Integration Ratio: Ensure the ratio of Aromatic Protons (3H) to Linker Protons (4H) is exactly 3:4. Excess aliphatic integration suggests trapped ethanolamine solvent.

• Water Peak: In DMSO-

  , water appears at 3.33 ppm. This often overlaps with the signal. Solution: Run a COSY experiment to distinguish the coupled methylene protons from the singlet water peak.

References

• Synthesis & Class Characterization: Pospisilova, M. et al. "Crystal Structure of the 5-Chloro Salicylamides: Three Different Types of the H-bonding Influenced Linear Chain Formation in the Solid State." Molecules, 2012, 17(5), 5730-5742.

• Proton Assignment of Salicylamides: Jadrijevic-Mladar Takac, M. et al. "FT-IR and NMR spectroscopic studies of salicylic acid derivatives.[1] I. Gentisamide – a metabolite of salicylamide."[1] Acta Pharmaceutica, 2004, 54, 163–176.[1]

• General Spectral Data (5-Chlorosalicylamide): ChemicalBook Database Entry for CAS 7120-43-6 (Parent Amide).

• Analogous Structure (N-Substituted): PubChem Compound Summary for Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)- (Isomer/Analogue Context).

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]

Investigating the In Vitro Potential of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide: A Guide for Researchers

Introduction

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is a member of the benzamide class of chemical compounds. While specific in vitro applications and detailed biological activity for this particular molecule are not extensively documented in current scientific literature, the broader family of 5-chloro-2-hydroxybenzamide derivatives has demonstrated a range of significant biological effects. These include antibacterial, enzyme inhibitory, and anticancer activities.[1][2][3][4][5][6][7]

This guide provides a strategic framework for the initial in vitro characterization of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. The protocols detailed herein are based on established methodologies for structurally related benzamides and serve as a robust starting point for researchers seeking to elucidate the compound's biological profile. It is imperative to note that these protocols may require optimization to suit the specific physicochemical properties of the target compound.

Physicochemical Properties (Predicted)

A preliminary understanding of the compound's properties is crucial for designing in vitro experiments. While experimental data is sparse, computational tools can provide valuable estimates.

Property	Predicted Value	Significance in In Vitro Assays
Molecular Weight	~215.6 g/mol	Influences diffusion and membrane transport.
Solubility	Likely soluble in organic solvents like DMSO and methanol.	Critical for preparing stock solutions for cell-based and enzyme assays.
Stability	Stable under standard storage conditions.	Important for ensuring compound integrity throughout the duration of experiments.

Potential In Vitro Applications and Protocols

Based on the activities of structurally analogous compounds, the following areas represent promising avenues for in vitro investigation of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Enzyme Inhibition: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE)

Scientific Rationale: Substituted benzamides have been identified as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes pivotal to the regulation of the neurotransmitter acetylcholine.[8][9][10] Inhibition of these enzymes is a key therapeutic strategy for neurodegenerative diseases such as Alzheimer's disease. The following protocol, adapted from the well-established Ellman's method, can be used to determine the compound's inhibitory potential.[8][11][12]

Workflow for Cholinesterase Inhibition Assay

Caption: Workflow for the cholinesterase inhibition assay.

Protocol: AChE/BChE Inhibition Assay

• Materials:

  • 96-well microplate

  • Microplate reader capable of measuring absorbance at 412 nm

  • Acetylcholinesterase (from electric eel) or Butyrylcholinesterase (from equine serum)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

  • Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI)

  • Phosphate buffer (pH 8.0)

  • Test compound stock solution (in DMSO)

  • Positive control (e.g., Donepezil or Rivastigmine)[11][13]

• Procedure:

  • Reagent Preparation:

    • Prepare a 10 mM stock solution of DTNB in phosphate buffer.

    • Prepare fresh 10 mM stock solutions of ATCI and BTCI in phosphate buffer.[11]

    • Prepare working solutions of AChE or BChE in phosphate buffer. The final concentration should be determined empirically to yield a linear reaction rate.

    • Prepare serial dilutions of the test compound and positive control in phosphate buffer. Ensure the final DMSO concentration in the assay does not exceed 0.5%.

  • Assay Setup (per well):

    • Blank: 180 µL phosphate buffer + 20 µL substrate solution.

    • Negative Control (100% activity): 140 µL phosphate buffer + 20 µL enzyme solution + 20 µL phosphate buffer (or vehicle).

    • Test Compound: 140 µL phosphate buffer + 20 µL enzyme solution + 20 µL test compound dilution.

  • Reaction and Measurement:

    • Add 20 µL of DTNB solution to all wells.

    • Pre-incubate the plate at 37°C for 15 minutes.[12]

    • Initiate the reaction by adding 20 µL of the respective substrate solution (ATCI for AChE, BTCI for BChE).

    • Immediately begin measuring the absorbance at 412 nm every minute for 10-15 minutes.[11]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well (change in absorbance per minute).

  • Calculate the percentage of inhibition for each concentration of the test compound: % Inhibition = [(V_control - V_inhibitor) / V_control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC50 value.[11]

Expected Data Output:

Compound	Target Enzyme	IC50 (µM)
5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	AChE	To be determined
5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	BChE	To be determined
Donepezil (Control)	AChE	~0.02
Rivastigmine (Control)	BChE	Literature value

Antibacterial Activity: Methicillin-Resistant Staphylococcus aureus (MRSA)

Scientific Rationale: Several 5-chloro-2-hydroxy-N-substituted benzamides have demonstrated significant bactericidal activity against MRSA, a major cause of antibiotic-resistant infections.[14][15] This makes antibacterial screening a high-priority application for the target compound.

Workflow for MRSA Growth Inhibition Assay

Caption: Workflow for MRSA Minimum Inhibitory and Bactericidal Concentration Assay.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

• Materials:

  • MRSA strain (e.g., ATCC 43300)

  • Mueller-Hinton Broth (MHB), cation-adjusted

  • Mueller-Hinton Agar (MHA)

  • Sterile 96-well microplates

  • Test compound stock solution (in DMSO)

  • Positive control (e.g., Vancomycin or Ciprofloxacin)[1]

  • 0.5 McFarland standard

• Procedure:

  • Inoculum Preparation:

    • Prepare a suspension of MRSA in sterile saline or MHB, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

    • Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the assay wells.

  • MIC Assay:

    • Prepare two-fold serial dilutions of the test compound in MHB in a 96-well plate.

    • Add the prepared MRSA inoculum to each well.

    • Include a growth control (inoculum without compound) and a sterility control (broth only).

    • Incubate the plate at 37°C for 18-24 hours.[16][17]

    • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

  • MBC Assay:

    • Following MIC determination, take a 20 µL aliquot from each well that shows no visible growth.[14]

    • Spot-plate the aliquot onto an MHA plate.

    • Incubate the MHA plate at 37°C for 24 hours.

    • The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[14]

Expected Data Output:

Organism	Compound	MIC (µg/mL)	MBC (µg/mL)
MRSA (ATCC 43300)	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	To be determined	To be determined
MRSA (ATCC 43300)	Vancomycin (Control)	~1-2	~2-4

Anticancer Activity: Cell Viability and Cytotoxicity

Scientific Rationale: Benzamide derivatives have been explored as potential anticancer agents, with some acting as inhibitors of tubulin polymerization or inducing apoptosis through various mechanisms.[18][19] A primary step in evaluating anticancer potential is to assess the compound's effect on the viability and proliferation of cancer cell lines. The MTT assay is a standard colorimetric method for this purpose.

Protocol: MTT Cell Viability Assay

• Materials:

  • Human cancer cell lines (e.g., A549 lung carcinoma, HCT116 colon carcinoma)[5][18]

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[18][20]

  • Test compound stock solution (in DMSO)

  • Positive control (e.g., Cisplatin or 5-Fluorouracil)[5]

• Procedure:

  • Cell Seeding:

    • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

    • Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.[20]

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in complete medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound.

    • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

    • Incubate for 48 to 72 hours.[20]

  • MTT Addition and Solubilization:

    • After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.[20]

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[20]

  • Data Acquisition:

    • Measure the absorbance at 570 nm using a microplate reader.[21][22]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Expected Data Output:

Cell Line	Compound	Incubation Time (h)	IC50 (µM)
A549	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	48	To be determined
HCT116	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	48	To be determined
A549	Cisplatin (Control)	48	Literature value

Conclusion

The application notes and protocols provided offer a foundational approach for the in vitro investigation of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. Based on the established bioactivity of related benzamide compounds, exploring its potential as an enzyme inhibitor, antibacterial agent, and cytotoxic compound is a scientifically sound starting point. Successful execution of these assays will provide crucial preliminary data to guide further research and development efforts.

References

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• National Center for Biotechnology Information. (n.d.). Structure–activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. PubMed Central.
• National Center for Biotechnology Information. (n.d.). New Insights into Butyrylcholinesterase Activity Assay: Serum Dilution Factor as a Crucial Parameter. PubMed Central.
• Abcam. (2021, December 15). ab289837 – Butyrylcholinesterase Inhibitor Screening Kit (Colorimetric). Abcam.
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• PubMed. (2011, March 14). Investigating spectrum of biological activity of 4- and 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides.
• Arbor Assays. (n.d.). DetectX® - Butyrylcholinesterase - Fluorescent Activity Kit. Arbor Assays.
• BenchChem. (2025). Application Notes and Protocols for Investigating the Therapeutic Potential of 4-isopropyl-N-(4-methylbenzyl)benzamide. BenchChem.
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• Matest. (n.d.). Technical Manual Acetylcholinesterase (AchE) Activity Assay Kit.
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• 22. Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]

Developing assays with 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

Application Note: Comprehensive Assay Development Guide for 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

Introduction & Compound Profile

5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (hereafter referred to as 5-Cl-Sal-HE ) represents a distinct structural hybrid in the salicylamide class.[1] It combines the lipophilic, electron-withdrawing core of classic uncouplers (e.g., Niclosamide, Oxyclozanide) with a hydrophilic N-hydroxyethyl tail.[1]

This structural modification is critical in drug development as it addresses the primary limitation of salicylanilides: poor aqueous solubility .[1] By replacing the hydrophobic aniline ring of Niclosamide with a hydroxyethyl group, 5-Cl-Sal-HE serves as a model lead compound for developing bioavailable mitochondrial modulators or anti-infectives.[1]

Chemical Structure Analysis for Assay Design:

• Pharmacophore: The 5-chloro-2-hydroxybenzamide core is a protonophore (weak acid, pKa ~7–8), capable of shuttling protons across mitochondrial membranes.[1]

• Metabolic Handle: The primary alcohol on the N-ethyl side chain is a prime site for Phase II conjugation (Glucuronidation/Sulfation).[1]

• Detection: The chlorine atom provides a distinct mass spectral signature (M+2 isotope), while the phenolic ring offers pH-dependent UV absorption.[1]

Analytical Method Development (HPLC-UV-MS)

Before biological testing, a robust quantitation method is required.[1] The phenolic nature of 5-Cl-Sal-HE requires careful pH control in the mobile phase to prevent peak tailing.[1]

Protocol: Chromatographic Separation

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water (Maintains phenol in protonated state).[1]

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection (UV):

  • 270 nm: Primary absorbance max (Benzamide

    ).[1]

  • 310 nm: Secondary band (Phenolic shift).[1]

• Detection (MS): ESI Positive Mode (M+H) and Negative Mode (M-H).

Expert Insight: In ESI Negative mode, the phenolic proton is easily abstracted, often yielding higher sensitivity than Positive mode for salicylamides.[1] The chlorine isotope pattern (3:1 ratio of

Cl: Cl) is mandatory for confirming peak identity in complex biological matrices.[1]

Physicochemical Profiling: Solubility & pKa

The biological activity of 5-Cl-Sal-HE is governed by its ability to partition into membranes (LogD) and release a proton (pKa).[1]

Protocol: pH-Metric LogD Determination

• Principle: Potentiometric titration in a dual-phase system (Water/Octanol).

• Procedure:

  • Dissolve 5-Cl-Sal-HE in 0.1 M KCl (ionic strength adjuster).

  • Titrate with 0.1 M KOH from pH 2.0 to pH 12.0.[1]

  • Repeat with varying ratios of octanol.

• Data Output:

  • pKa (Phenol): Expected ~7.5 – 8.2 (The 5-Cl enhances acidity vs. unsubstituted salicylamide).[1]

  • LogP (Neutral): Measure of intrinsic lipophilicity.[1]

  • LogD (pH 7.4): The effective distribution coefficient at physiological pH.[1]

Table 1: Expected Physicochemical Parameters

Parameter	Estimated Value	Significance
pKa (Phenolic)	7.8 ± 0.3	Determines proton shuttling capacity at mitochondrial pH gradient.[1]
LogP	1.8 – 2.2	Moderate lipophilicity; sufficient for membrane permeability but soluble enough for oral delivery.[1]

| Solubility (pH 7.4) | >100 µM | Significantly higher than Niclosamide (<1 µM), enabling simpler formulation.[1] |

In Vitro Metabolic Stability (Phase I & II)

The N-hydroxyethyl tail introduces a metabolic liability not present in diaryl-salicylanilides: direct conjugation of the primary alcohol.[1]

Protocol: Microsomal Stability Assay

• System: Pooled Human Liver Microsomes (HLM) + NADPH (Phase I) + UDPGA (Phase II).[1]

• Substrate Conc: 1 µM 5-Cl-Sal-HE.

• Incubation: 37°C for 0, 15, 30, 60 min.

• Quench: Ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

• Analysis: LC-MS/MS (MRM mode).

Metabolic Pathway Visualization (Graphviz) The following diagram illustrates the potential biotransformation pathways that must be monitored.

Figure 1: Predicted metabolic fate of 5-Cl-Sal-HE.[1] The primary alcohol (hydroxyethyl tail) is the most vulnerable site for glucuronidation, potentially limiting half-life.[1]

Functional Bioassay: Mitochondrial Uncoupling

The core utility of 5-Cl-Sal-HE lies in its potential to uncouple oxidative phosphorylation (OXPHOS).[1] This assay validates the compound's mechanism of action.[1]

Protocol: Seahorse XF Cell Mito Stress Test

Objective: Measure Oxygen Consumption Rate (OCR) in adherent cells (e.g., HepG2 or C2C12 myoblasts) treated with 5-Cl-Sal-HE.[1]

Step-by-Step Workflow:

• Seeding: Plate cells (10,000/well) in XF96 microplates 24h prior.

• Media Exchange: Replace growth media with XF Assay Media (pH 7.4, unbuffered) containing 10 mM Glucose, 1 mM Pyruvate, 2 mM Glutamine.

• Compound Injection Strategy:

  • Port A: 5-Cl-Sal-HE (Titration: 0.1, 0.5, 1, 5, 10 µM).[1]

  • Port B: Oligomycin (ATP Synthase Inhibitor) – 1 µM.[1]

  • Port C: FCCP (Positive Control Uncoupler) – 0.5 µM.[1]

  • Port D: Rotenone/Antimycin A (ETC Inhibitors).[1]

• Readout Interpretation:

  • Basal Respiration: Should increase if uncoupling occurs.[1]

  • ATP-Linked Respiration: Should decrease.[1]

  • Maximal Respiration: Defines the therapeutic window before toxicity.[1]

Critical Success Factor: True uncouplers increase OCR without inhibiting the Electron Transport Chain (ETC).[1] If OCR drops immediately upon injection, 5-Cl-Sal-HE is acting as a respiratory toxin (Complex I/III inhibitor), not an uncoupler.[1]

Safety Profiling: Cytotoxicity (ATP Depletion)[1]

Since uncouplers deplete cellular ATP, the therapeutic index is defined by the gap between effective uncoupling (mild ATP reduction) and cytotoxicity (severe ATP collapse leading to necrosis).[1]

Protocol: CellTiter-Glo Luminescent Assay

• Cells: HepG2 (Liver model) and HEK293 (Kidney model).[1]

• Treatment: 24-hour incubation with 5-Cl-Sal-HE (0 – 100 µM).

• Detection: Add CellTiter-Glo reagent (lyses cells and generates luminescence proportional to ATP).[1]

• Data Analysis: Plot Relative Luminescence Units (RLU) vs. Log[Concentration] to determine IC50.

Interpretation:

• Ideal Profile: IC50 (Cytotoxicity) > 10x EC50 (Uncoupling/Seahorse).[1]

• Risk Flag: If IC50 ≈ EC50, the compound has no therapeutic window.[1]

Assay Development Workflow Diagram

Figure 2: Logical flow for characterizing 5-Cl-Sal-HE. Physicochemical validation must precede biological testing to avoid false negatives due to precipitation.

References

• Williamson, H. G., & Metcalf, R. L. (1967).[1] Salicylanilides: A new group of active uncouplers of oxidative phosphorylation.[1] Science, 158(3809), 1694-1695.[1] Link[1]

• Terada, H. (1990).[1] Uncouplers of oxidative phosphorylation.[1] Environmental Health Perspectives, 87, 213-218.[1] Link[1]

• Divakaruni, A. S., & Brand, M. D. (2011).[1] The regulation and physiology of mitochondrial proton leak.[1] Physiology, 26(3), 192-205.[1] Link[1]

• Rogers, G. W., et al. (2011).[1] High throughput microplate respiratory measurements using minimal quantities of isolated mitochondria.[1] PLoS One, 6(7), e21746.[1] Link

Sources

• 1. 2-hydroxy-N-(1-phenylethyl)benzamide | C15H15NO2 | CID 3291875 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

Welcome to the technical support center for the synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges associated with this synthesis, enabling you to improve both the yield and purity of your target compound.

Synthesis Overview: The Amide Bond Formation

The synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is fundamentally an amide bond formation between 5-chlorosalicylic acid and ethanolamine. While several methods exist for creating amide bonds, the most robust and commonly employed strategy for this particular transformation involves the conversion of the carboxylic acid to a more reactive acyl chloride intermediate using thionyl chloride (SOCl₂). This intermediate then readily reacts with the primary amine of ethanolamine to form the desired amide.

The phenolic hydroxyl group of 5-chlorosalicylic acid is generally not reactive enough to require a protecting group, as the carboxylic acid is preferentially activated by thionyl chloride. Similarly, the primary amine of ethanolamine is significantly more nucleophilic than its hydroxyl group, ensuring selective amide formation.

Reaction Mechanism: Acyl Chloride Pathway

The process can be broken down into two primary stages:

• Activation of Carboxylic Acid: 5-chlorosalicylic acid is activated by thionyl chloride to form 5-chloro-2-hydroxybenzoyl chloride. This is a classic nucleophilic acyl substitution where the hydroxyl of the carboxylic acid is converted into a good leaving group.

• Nucleophilic Attack by Amine: The highly reactive acyl chloride is then subjected to nucleophilic attack by the lone pair of electrons on the nitrogen atom of ethanolamine. The subsequent collapse of the tetrahedral intermediate and loss of a proton (neutralized by a base) yields the final amide product.

Caption: General two-stage reaction mechanism for the synthesis.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you quickly diagnose and solve problems.

Problem Area 1: Low or No Product Formation

Q: My post-reaction analysis (TLC, LC-MS) shows only unreacted starting materials. What are the likely causes?

A: This is a common issue that almost always points to a failure in the crucial first step: the activation of the carboxylic acid. Let's break down the possibilities:

• Cause 1: Ineffective Acid Chloride Formation. Thionyl chloride (SOCl₂) is highly susceptible to degradation by moisture. If your SOCl₂ is old or has been improperly stored, it may be inactive. Furthermore, the reaction of a carboxylic acid with SOCl₂ often requires heat to proceed at a reasonable rate.[1]

  • Solution:

    • Use Fresh Reagents: Use a freshly opened bottle of SOCl₂ or distill the SOCl₂ before use.

    • Apply Heat: After adding the SOCl₂ to your 5-chlorosalicylic acid in an appropriate solvent (like DCM or Toluene), gently reflux the mixture for 1-2 hours. The evolution of HCl and SO₂ gas is a good indicator that the reaction is proceeding.[2]

    • Catalyst: Add a catalytic amount (1-2 drops) of N,N-dimethylformamide (DMF). DMF reacts with SOCl₂ to form the Vilsmeier reagent, which is a more potent activating agent.[1][3]

• Cause 2: Amine Protonation. The acid chloride formation step generates HCl as a byproduct. When you add your ethanolamine, if there is no base present to neutralize the HCl, the amine will be protonated to form an ammonium salt (R-NH₃⁺). This salt is no longer nucleophilic and cannot attack the acyl chloride.[1][4]

  • Solution:

    • Remove Excess SOCl₂: Before adding the amine, ensure all excess SOCl₂ and dissolved HCl are removed. This is typically done by evaporating the solvent under reduced pressure.

    • Use a Non-Nucleophilic Base: Dissolve the crude acid chloride in a fresh, anhydrous solvent. Before adding the ethanolamine, add at least 2 equivalents of a non-nucleophilic base like triethylamine (TEA) or pyridine. One equivalent neutralizes any residual HCl, and the second neutralizes the HCl generated during the amide formation itself.

Q: I am forming the product, but my isolated yield is consistently low (<40%). How can I optimize this?

A: Low yield, when product is clearly being formed, usually points to competing side reactions or losses during the workup and purification stages.

• Cause 1: Hydrolysis of the Acyl Chloride. The 5-chloro-2-hydroxybenzoyl chloride intermediate is highly reactive and will readily react with any trace water in the solvent or on the glassware, converting it back to the starting carboxylic acid.[4]

  • Solution:

    • Anhydrous Conditions: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle stored over molecular sieves. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Cause 2: Incomplete Reaction. The reaction may not have been allowed to proceed to completion.

  • Solution:

    • Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the limiting reagent (typically the acid chloride, though ethanolamine is easier to spot). A common mobile phase for this system is Ethyl Acetate/Hexanes (e.g., 1:1 or 7:3).

    • Increase Reaction Time/Temperature: If the reaction stalls, consider allowing it to stir overnight at room temperature or gently heating it (e.g., to 40 °C).

• Cause 3: Losses During Workup. The product has both a phenolic and an alcoholic hydroxyl group, giving it some water solubility. Aggressive aqueous washes can lead to significant product loss.

  • Solution:

    • Minimize Aqueous Washes: Perform the necessary washes (e.g., dilute HCl to remove excess amine/base, saturated NaHCO₃ to remove unreacted acid, and brine) but use minimal volumes and do not shake the separatory funnel excessively to avoid emulsion formation.

    • Back-Extraction: After draining the aqueous layer, consider re-extracting it once with a fresh portion of your organic solvent (e.g., Ethyl Acetate) to recover any dissolved product.

Problem Area 2: Product Purification and Isolation

Q: My crude product is a persistent oil or fails to crystallize from solution. What should I do?

A: This is a common challenge in purification. An oily product suggests the presence of impurities that are disrupting the crystal lattice formation or that the product itself has a low melting point and may require specific conditions to solidify.

• Solution 1: Induce Crystallization.

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent line. The microscopic imperfections in the glass can serve as nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure, solid product from a previous attempt, add a single tiny crystal to the supersaturated solution. This will provide a template for further crystallization.

  • Solvent Adjustment: If you are using a mixed-solvent system (e.g., Ethanol/Water), you may have too much of the "good" solvent (Ethanol). Try adding the "poor" solvent (Water) dropwise until persistent cloudiness appears, then add a drop or two of the good solvent to clarify and allow it to cool slowly.

• Solution 2: Re-evaluate Your Solvent System. The choice of recrystallization solvent is critical. The ideal solvent should dissolve the compound when hot but not when cold, while impurities should remain soluble at all temperatures.

  • Suggested Solvents: For this polar molecule, consider isopropanol, ethanol, or an ethanol/water mixture. Start with a small amount of crude material and test different solvents to find the optimal one.

• Solution 3: Column Chromatography. If recrystallization fails, purification by silica gel column chromatography is a reliable alternative. Use a solvent system guided by your TLC analysis, typically a gradient of Ethyl Acetate in Hexanes.

Detailed Experimental Protocols

Protocol 1: Synthesis via the Acid Chloride Method

This protocol is a robust starting point for achieving a good yield.

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-chlorosalicylic acid (e.g., 5.0 g, 1.0 eq).

• Acid Chloride Formation: Add thionyl chloride (SOCl₂) (2.0 eq) and a catalytic drop of DMF. Reflux the mixture at 80 °C for 2 hours under a nitrogen atmosphere. The solution should become clear.

• Removal of Excess Reagent: Cool the flask to room temperature and remove the excess SOCl₂ under reduced pressure (in a fume hood).

• Amidation Reaction: Dissolve the resulting crude acyl chloride in anhydrous Dichloromethane (DCM, 40 mL). In a separate flask, dissolve ethanolamine (1.1 eq) and triethylamine (TEA, 2.5 eq) in anhydrous DCM (10 mL).

• Addition: Cool the acyl chloride solution to 0 °C in an ice bath. Add the ethanolamine/TEA solution dropwise over 15 minutes with vigorous stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Workup: Quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, typically as an off-white solid or pale oil.

Protocol 2: Purification by Recrystallization

• Dissolution: Transfer the crude product to an Erlenmeyer flask. Add a minimal amount of hot ethanol or isopropanol to just dissolve the solid.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximum recovery, subsequently place the flask in an ice bath for 30 minutes.

• Collection: Collect the resulting crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a vacuum oven at 40-50 °C to a constant weight.

Frequently Asked Questions (FAQs)

• Q1: Why not use a coupling agent like DCC instead of thionyl chloride?

  • A: While coupling agents like N,N'-dicyclohexylcarbodiimide (DCC) work, they produce a dicyclohexylurea (DCU) byproduct that is often difficult to remove from the desired product, especially on a larger scale.[4] The acid chloride method is often cleaner, as the byproducts (SO₂, HCl) are gaseous or easily removed with a simple aqueous wash.

• Q2: Do I need to protect the phenolic -OH group on the 5-chlorosalicylic acid?

  • A: Generally, no. The carboxylic acid is significantly more acidic and reactive towards SOCl₂ than the phenolic hydroxyl group. Under standard conditions, the acyl chloride forms selectively without affecting the phenol.

• Q3: What are the primary safety concerns when using thionyl chloride?

  • A: Thionyl chloride is toxic, corrosive, and reacts violently with water to release toxic gases (SO₂ and HCl). It must be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). All reactions should be quenched carefully.

• Q4: How can I confirm the identity and purity of my final product?

  • A: A combination of analytical techniques should be used. ¹H and ¹³C NMR will confirm the structure, High-Resolution Mass Spectrometry (HRMS) will confirm the molecular formula, FT-IR will show characteristic amide and hydroxyl stretches, and HPLC or LC-MS can be used to determine purity.[5][6]

Data Summary and Workflow

Table 1: Typical Reaction Parameters

Parameter	Recommended Value	Rationale
Acid Activation	SOCl₂ (2.0 eq), cat. DMF, Reflux	Ensures complete conversion to the highly reactive acyl chloride.[1]
Solvent	Anhydrous DCM or Toluene	Aprotic, inert solvents that do not react with the intermediate.
Base	Triethylamine (2.5 eq)	Neutralizes generated HCl, preventing amine protonation.[4]
Temperature	0 °C to Room Temp	Controls the exothermic amidation reaction, minimizing side products.
Reaction Time	4-12 hours	Allow sufficient time for completion; monitor by TLC.
Purification	Recrystallization (Ethanol/Water)	Effective for removing most common impurities for this polar compound.
Expected Yield	70-85%	Typical range for an optimized reaction.

Troubleshooting Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. nanobioletters.com [nanobioletters.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Establishment and validation of analytical methods for 15 hazardous drugs by UPLC-Q/Orbitrap-HRMS - Yu - Annals of Translational Medicine [atm.amegroups.org]
• 6. longdom.org [longdom.org]

Technical Support Center: 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide Stability and Degradation

Welcome to the technical support resource for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and potential degradation issues of this compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to anticipate and address challenges during your experiments, ensuring the integrity and reliability of your results.

Introduction to the Stability Profile of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide possesses several functional groups that are susceptible to degradation under various environmental conditions. The primary sites for potential degradation include the amide linkage, the phenolic hydroxyl group, the aliphatic hydroxyl group, and the chlorinated aromatic ring. Understanding the lability of these groups is crucial for designing stable formulations, defining appropriate storage conditions, and developing robust analytical methods.

The core objective of this guide is to equip you with the knowledge to proactively manage the stability of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. We will delve into the likely degradation pathways and provide practical advice for conducting forced degradation studies, a critical component of any comprehensive stability program.

Frequently Asked Questions (FAQs)

Q1: What are the most probable degradation pathways for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide?

A1: Based on its chemical structure, the most anticipated degradation pathways are hydrolysis of the amide bond, oxidation of the phenolic hydroxyl group, and photodegradation of the chlorinated aromatic ring.[1]

• Hydrolysis: The amide bond is susceptible to cleavage under both acidic and basic conditions, yielding 5-chloro-2-hydroxybenzoic acid and 2-aminoethanol.[2][3][4] This is often the most common degradation route for amide-containing pharmaceuticals.[5]

• Oxidation: The phenolic hydroxyl group is prone to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or oxidizing agents. This can lead to the formation of colored degradation products, such as quinones.[6]

• Photodegradation: Chlorinated aromatic compounds can be susceptible to photodegradation upon exposure to light, potentially leading to dechlorination or other complex reactions.[7]

Q2: What are the initial steps I should take to assess the stability of this compound?

A2: A forced degradation study is the recommended starting point.[8][9] This involves subjecting the compound to a variety of stress conditions that are more severe than those it would typically encounter during storage and handling. The goal is to rapidly identify potential degradation products and establish the stability-indicating nature of your analytical method.[10] The International Council for Harmonisation (ICH) guidelines recommend the following stress conditions: acidic and basic hydrolysis, oxidation, heat (thermal degradation), and light (photodegradation).[11]

Q3: How do I set up a forced degradation study for this compound?

A3: A systematic approach is crucial for a successful forced degradation study. Here is a general framework:

• Solution Preparation: Prepare a stock solution of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Expose aliquots of the stock solution to the following conditions:

  • Acid Hydrolysis: 0.1 M HCl, heated at 60-80°C.

  • Base Hydrolysis: 0.1 M NaOH, at room temperature or slightly heated.

  • Oxidation: 3% H₂O₂, at room temperature.

  • Thermal Degradation: Heat the solid compound and a solution of the compound at a high temperature (e.g., 80-100°C).

  • Photodegradation: Expose the solid compound and a solution to a light source that provides both UV and visible light, as per ICH Q1B guidelines.[9]

• Time Points: Sample at multiple time points (e.g., 0, 2, 4, 8, 24, 48 hours) to monitor the extent of degradation.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method.

Q4: What is a "stability-indicating method," and why is it important?

A4: A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the concentration of the active pharmaceutical ingredient (API) without interference from its degradation products, impurities, or excipients.[12][13] It is essential because it allows you to quantify the loss of the parent compound and monitor the formation of degradation products over time, which is the primary goal of a stability study. High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric detection is the most common technique for developing stability-indicating methods.[14][15]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No degradation observed under stress conditions.	Stress conditions are not harsh enough (temperature too low, acid/base concentration too weak, insufficient exposure time).	Increase the severity of the stress conditions (e.g., higher temperature, higher acid/base concentration, longer exposure time). However, avoid overly harsh conditions that could lead to unrealistic degradation pathways.[16]
Complete degradation of the compound at the first time point.	Stress conditions are too aggressive.	Reduce the severity of the stress conditions (e.g., lower temperature, more dilute acid/base, shorter exposure time). The goal is to achieve partial degradation (5-20%) to observe the formation of degradation products.[17]
Poor peak shape or resolution in the HPLC chromatogram.	Inappropriate mobile phase pH, column type, or gradient profile. Co-elution of the parent compound with a degradation product.	Optimize the HPLC method. This may involve adjusting the mobile phase pH, trying a different column chemistry (e.g., C18, phenyl-hexyl), or modifying the gradient elution profile.[12]
Mass balance is not achieved (sum of parent compound and degradation products is significantly less than 100%).	Some degradation products are not being detected (e.g., they lack a UV chromophore). Degradation products are volatile or have precipitated out of solution. The analytical method is not validated for the degradation products.	Use a universal detector like a mass spectrometer (MS) or a Corona Charged Aerosol Detector (CAD) in addition to a UV detector.[18] Check for precipitated material in your samples. Ensure your analytical method can accurately quantify the degradation products, which may require isolation and characterization of the degradants to create reference standards.
Unexpected degradation products are observed.	Interaction with the solvent or buffer components. Complex secondary degradation reactions.	Investigate potential interactions by running appropriate controls (e.g., solvent or buffer without the compound under stress conditions). Use techniques like LC-MS/MS to identify the structure of the unknown degradants.[14]

Experimental Protocols & Visualizations

Protocol: Forced Degradation Study

• Stock Solution Preparation: Accurately weigh and dissolve 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide in methanol to prepare a 1 mg/mL stock solution.

• Stress Sample Preparation:

  • Acidic: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl. Heat at 80°C.

  • Basic: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH. Keep at 60°C.

  • Oxidative: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Keep at room temperature.

  • Thermal (Solution): Heat 1 mL of stock solution at 80°C.

  • Thermal (Solid): Place the solid compound in an oven at 80°C.

  • Photolytic (Solution): Place 1 mL of stock solution in a photostability chamber. Wrap a control sample in aluminum foil.

  • Photolytic (Solid): Place the solid compound in a photostability chamber. Protect a control sample from light.

• Sampling and Analysis: Withdraw aliquots at 0, 4, 8, 24, and 48 hours. Neutralize acidic and basic samples before injection. Analyze all samples by a validated stability-indicating HPLC method.

Diagrams

Caption: Workflow for Forced Degradation Studies.

Caption: Potential Degradation Pathways.

References

• Allen, C. (2025, March 19).
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
• Pharma Stability: Troubleshooting & Pitfalls. (n.d.). Pharma Stability.
• Singh, S., & Kumar, V. (2016).
• Patel, D. J., & Patel, P. B. (2014). Identification of Impurities and Degradation Products in Pharmaceutical Products- Role of Hyphenated Techniques. International Journal of Pharmaceutical Erudition, 4(1), 1-12.
• Degradation Impurities in Pharmaceutical Products : Detection and Minimiz
• 21.7 Chemistry of Amides. (2023, September 20). OpenStax.
• ICH GUIDELINES: STRESS DEGRAD
• Dahiwade, V., Panaskar, A., Patil, S., & Waghmare, P. (2026, January 1). Advanced HPLC Strategies in Stability-Indicating Assay Method Development for Small-Molecule APIs. RJWave.org.
• Ashenhurst, J. (2022, June 25). Base-Catalyzed Hydrolysis of Amides. Chemistry Steps.
• Hydrolysis of Amide. (n.d.). Organic Synthesis.
• Dong, M. W. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx.
• Ashenhurst, J. (2019, October 7). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry.
• Kinetic Modeling of the Photocatalytic Degradation of Chlorinated Aromatic Volatile Organic Compounds: Mass Transfer Enhancement. (2024, February 13). MDPI.
• Stability Indicating HPLC Method Development: A Review. (n.d.). IRJPMS.
• Forced Degradation Studies | ICH Stability Testing. (n.d.). BioPharmaSpec.
• Hsiao, S. H., & Yang, C. P. (2005). Thermal degradation behaviour of aromatic poly(ester-amide) with pendant phosphorus groups investigated by pyrolysis-GC/MS.
• Brillas, E., Sirés, I., & Oturan, M. A. (2009). Phenol Degradation by Advanced Electrochemical Oxidation Process Electro-Fenton Using a Carbon Felt Cathode. Applied Catalysis B: Environmental, 87(3-4), 259-269.
• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020, August 3). PubMed.
• How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025, March 27). Lhasa Limited.
• Stability Indicating HPLC Method Development –A Review. (2021, September 15). IJTSRD.
• Thermal Degradation of Meta and Para-Aramid Fibers in Different Atmospheres. (2026, January 4). Polymers.
• Changes in Solution Color During Phenol Oxidation by Fenton Reagent. (n.d.).
• Enhanced Electrocatalytic Oxidation of Phenol by SnO2-Sb2O3/GAC Particle Electrodes in a Three-Dimensional Electrochemical Oxid
• Stability Indicating HPLC Method Development: A Review. (2023, February 28). International Journal of Trend in Scientific Research and Development.
• Phenols. (n.d.). In Wikipedia.
• Degradation Pathway of Ozone Oxidation of Phenols and Chlorophenols as Followed by LC-MS-TOF. (2019, September 9). Taylor & Francis Online.
• Degradation Profiling of Pharmaceuticals: A Review. (2018, April 15). IJNRD.
• Forced Degradation Study of Antibody Drugs. (n.d.).
• Drug degradation p
• Chemical Degradation of Chlorinated Organic Pollutants for In Situ Remediation and Evaluation of Natural Attenu
• Photocatalytic degradation of aromatic chlorinated compounds using TiO2: Toxicity of intermedi
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1).
• Thermal degradation behaviour of aromatic poly(ester–imide) investigated by pyrolysis–GC/MS. (2025, August 6).
• Thermal Degradation of Polyamides. Part 1.
• Analytical Techniques Used in Quality Control of Drugs: Review. (n.d.). Academia.edu.
• Degradation Pathway of Pharmaceutical Dosage Forms. (2020, May). IJIRT.
• The catalytic degradation of aromatic and chlorinated pollutants... (n.d.).
• Understanding the chemical basis of drug stability and degradation. (2010, October 9). The Pharmaceutical Journal.
• Thermal decomposition of amide and imide derivatives of maleated polyethylene. (n.d.). Wiley Online Library.
• Photochemical Degradation of Short-Chain Chlorinated Paraffins in Aqueous Solution by Hydrated Electrons and Hydroxyl Radicals. (n.d.). ChemRxiv.
• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.).
• Available Guidance and Best Practices for Conducting Forced Degradation Studies. (2025, August 6).

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• 18. synthinkchemicals.com [synthinkchemicals.com]

Common side reactions in 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide synthesis

This guide is structured as a Technical Support Center for researchers encountering difficulties in the synthesis of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide . It prioritizes mechanistic understanding to allow for self-validating troubleshooting.

Ticket Subject: Troubleshooting Impurity Profiles & Yield Loss in Amidation Assigned Specialist: Dr. A. Vance, Senior Application Scientist Reference Molecule: 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (CAS: 10266-94-1)

The Core Reaction Landscape

Before addressing specific failures, we must visualize the "Reaction Landscape." In the synthesis of this benzamide (typically via aminolysis of Methyl 5-chloro-2-hydroxybenzoate with Ethanolamine ), the reaction is not a straight line.[1] It is a competition between kinetic and thermodynamic control.

Pathway Visualization

The following diagram maps the primary reaction (Green) against the three most common deviation pathways (Red/Orange).

Figure 1: Reaction landscape showing the critical O→N Acyl Migration pathway required to convert the kinetic ester trap into the target amide.

Troubleshooting Modules (Case-Based)

Case #1: "My product is an oil, not a solid, and the IR shows a peak at 1730 cm⁻¹."

Diagnosis: The O-Acylation Trap (Incomplete Rearrangement) Ethanolamine is a bifunctional nucleophile containing both an amine (–NH₂) and an alcohol (–OH). While the amide is the thermodynamic product, the alcohol group can attack the ester first, forming the O-acyl ester intermediate. This is often an oil. The peak at ~1730 cm⁻¹ corresponds to the ester carbonyl, whereas your target amide should appear ~1640–1660 cm⁻¹.

• The Mechanism: The reaction relies on an O→N acyl migration .[2][3][4] The O-ester forms fast but is unstable in basic conditions; it rearranges to the N-amide via a 5-membered cyclic intermediate.

• The Fix:

  • Do not quench yet. If the reaction is still in the vessel, continue heating.

  • Check pH. The migration is base-catalyzed. Ensure you have a slight excess of ethanolamine (acting as its own base) or add a catalytic amount of sodium methoxide if the reaction stalls.

  • Protocol Adjustment: Increase reaction time at mild reflux (80–100°C). Do not rush the workup.

Case #2: "I see a new impurity forming at high retention time (HPLC) after prolonged heating."

Diagnosis: Oxazoline Cyclization If you heat the reaction too aggressively (>140°C) or drive it to "dryness" to remove methanol, the hydroxyethyl group on your target amide can attack its own carbonyl, eliminating water to form 2-(5-chloro-2-hydroxyphenyl)-2-oxazoline .

• The Mechanism: Cyclodehydration.[5] This is chemically reversible but difficult to undo in the same pot without hydrolysis.

• The Fix:

  • Temperature Cap: Limit reaction temperature to 110°C.

  • Avoid Acidic Catalysts: Ensure the reaction medium remains basic. Acid traces catalyze oxazoline formation.

  • Solvent Control: Do not distill the solvent to complete dryness while the pot is still very hot.

Case #3: "My yield is low, and I isolated 5-chlorosalicylic acid."

Diagnosis: Competitive Hydrolysis You likely have water in your system. Methoxide/Ethanolamine are strong bases, but if water is present, hydroxide ions (

) are generated. Hydroxide is a smaller, harder nucleophile than ethanolamine and will attack the methyl ester to form the carboxylate salt (saponification).

• The Fix:

  • Reagent Quality: Use dry (anhydrous) ethanolamine. It is hygroscopic; old bottles often contain 1–5% water.

  • Solvent: If using methanol/ethanol as a solvent, ensure it is dry.

  • Self-Validation: Check the refractive index of your ethanolamine before use.

Impurity Profile Table (Data for QA/QC)

Use this table to identify peaks in your LC-MS or HPLC data.

Component	Structure Description	Origin	Detection (Typical)
Target Amide	5-Cl-2-OH-N-(2-hydroxyethyl)benzamide	Main Product	Major Peak
O-Ester	2-aminoethyl 5-chloro-2-hydroxybenzoate	Kinetic Intermediate	IR: ~1730 cm⁻¹; HPLC: Similar RT to SM
Oxazoline	2-(5-chloro-2-hydroxyphenyl)-2-oxazoline	Overheating (Cyclization)	MS: [M-18]⁺ (Loss of water)
Dichlorosalicylamide	3,5-Dichloro analogue	Starting Material Impurity	MS: [M+34]⁺ (Isotope pattern Cl₂)
Salicylamide	Des-chloro analogue	Starting Material Impurity	MS: [M-34]⁺
Di-amide	N,O-bis(acyl)ethanolamine	Excess SM / Low Amine	MS: [M + Acyl Group]

Frequently Asked Questions (FAQ)

Q: Can I use the acid chloride (5-chlorosalicyloyl chloride) instead of the ester? A: Yes, but it is riskier. The phenolic –OH on the starting material makes the acid chloride unstable (it can self-polymerize into polyesters). If you must use this route, you need to protect the phenolic –OH (e.g., as an acetate) or use thionyl chloride with extreme care. The methyl ester aminolysis is significantly "greener" and cleaner for this specific substrate.

Q: Why is the reaction mixture turning dark brown? A: Phenols are susceptible to oxidation, especially in basic solutions (like ethanolamine) exposed to air. This creates quinone-like impurities.

• Solution: Run the reaction under a nitrogen or argon blanket. The color is usually cosmetic and can be removed with a charcoal wash during recrystallization.

Q: What is the best recrystallization solvent? A: Aqueous Ethanol (EtOH:H₂O). The amide is soluble in hot ethanol but precipitates upon cooling/adding water. This also helps wash away any unreacted ethanolamine (which is water-soluble).

References

• Mechanism of O-N Migration

  • Base- and acid-catalyzed interconversions of O-acyl- and N-acyl-ethanolamines.[6] (2000).[6] PubMed.[7]

  • [Link]

• Oxazoline Formation

  • Synthesis of 2-oxazolines via boron esters of N-(2-hydroxyethyl) amides.[8][9] (2010).[8] Elsevier/ScienceDirect.

  • [Link]

• General Synthesis of Salicylamides

  • Synthesis and In-Vitro Antimicrobial Activity of N-Benzamide Derivatives. (2024).[2][10][11] Nano Bio Letters.

  • [Link] (General context on benzamide synthesis protocols).

• Starting Material Data (5-Chlorosalicylic Acid)

  • PubChem Compound Summary for CID 9447, 5-Chlorosalicylic acid.

  • [Link]

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• 4. researchgate.net [researchgate.net]
• 5. US3312714A - Preparation of 2-oxazolines from n-(2-hydroxyethyl)amides - Google Patents [patents.google.com]
• 6. Base- and acid-catalyzed interconversions of O-acyl- and N-acyl-ethanolamines: a cautionary note for lipid analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-chlorosalicylic acid, 321-14-2 [thegoodscentscompany.com]
• 8. web.itu.edu.tr [web.itu.edu.tr]
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• 10. GSRS [gsrs.ncats.nih.gov]
• 11. nanobioletters.com [nanobioletters.com]

Technical Support Center: Optimizing Reaction Conditions for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

Welcome to the technical support center for the synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the common challenges associated with this synthesis, ensuring high yield and purity.

Section 1: Reaction Fundamentals

The synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide involves the formation of an amide bond between a 5-chlorosalicylic acid derivative and ethanolamine. While seemingly straightforward, the presence of the phenolic hydroxyl group and the bifunctional nature of ethanolamine introduce specific challenges that require careful control of reaction conditions.

The most common synthetic strategies involve the activation of the carboxylic acid group of 5-chlorosalicylic acid to facilitate nucleophilic attack by the amine group of ethanolamine.

Common Synthetic Pathways

The choice of synthetic route significantly impacts reaction efficiency, impurity profile, and scalability. The three primary approaches are:

• Direct Amidation via Activated Esters/Coupling Agents: This is often the preferred method under mild conditions. A coupling agent activates the carboxylic acid, making it susceptible to nucleophilic attack.

• Acyl Chloride Intermediate: A more reactive but often harsher method. The carboxylic acid is converted to a highly reactive acyl chloride, which then readily reacts with the amine.

• Direct Thermal/Catalytic Amidation from Esters: This involves the aminolysis of a salicylic ester, such as methyl 5-chlorosalicylate, with ethanolamine, sometimes at elevated temperatures or with a catalyst.[1][2]

Caption: Overview of primary synthetic routes to the target compound.

Section 2: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Issue Cluster: Low or No Product Yield

Low conversion is one of the most common hurdles. The root cause often lies in inadequate activation of the carboxylic acid, poor nucleophilicity of the amine, or competing side reactions.

Q1: My reaction yield is consistently low (<50%). What are the most likely causes?

A1: Consistently low yields can typically be traced to one of four areas: starting material integrity, reaction conditions, stoichiometry, or inefficient workup.

• Starting Material Quality:

  • Carboxylic Acid: Ensure your 5-chlorosalicylic acid is dry. Moisture can quench activating agents or hydrolyze intermediates.

  • Amine: Ethanolamine is hygroscopic. Use a freshly opened bottle or distill it if necessary. Water contamination will compete with the desired reaction.

  • Solvent: Use anhydrous solvents, especially for methods involving coupling agents or acyl chlorides.

• Sub-Optimal Reaction Conditions:

  • Temperature: Direct condensation of carboxylic acids and amines without a coupling agent requires very high temperatures (>160 °C) to drive off water, which can degrade your starting materials and product.[3] For coupling reactions, temperatures are typically lower (0 °C to room temperature). Running these too warm can accelerate side reactions and hydrolysis of the activated ester.[4]

  • Reaction Time: Amide couplings can be slow. Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has gone to completion. An arbitrary time limit may result in incomplete conversion.

• Stoichiometry:

  • An acid-base reaction between the carboxylic acid and the amine can form an unreactive ammonium carboxylate salt.[5] This is a primary reason direct mixing often fails at low temperatures. When using coupling agents, it is crucial to use a non-nucleophilic base (like DIEA or NMM) to neutralize the salt and free the amine for reaction. Typically, 1.1-1.2 equivalents of the amine and coupling agent are used relative to the carboxylic acid.

Q2: I am seeing no product formation at all. How can I troubleshoot a completely failed reaction?

A2: A total lack of product points to a fundamental failure in the activation of the carboxylic acid or the subsequent nucleophilic attack.

• Failed Carboxylic Acid Activation:

  • Coupling Agent Method: If you are using a coupling agent like EDC or HATU, confirm its integrity. These reagents can degrade with improper storage. A simple test is to attempt a known, reliable amide coupling to verify reagent activity. The order of addition is also critical; pre-activating the carboxylic acid with the coupling agent before adding the amine is often recommended to prevent side reactions with the amine.[6]

  • Acyl Chloride Method: If you are forming the acyl chloride with thionyl chloride (SOCl₂) or oxalyl chloride, ensure the reaction is truly complete. Incomplete conversion leaves unreactive carboxylic acid. Using neat SOCl₂ at elevated temperatures can be effective but may cause side reactions.[7] Catalytic DMF is often used with oxalyl chloride but must be anhydrous.

• Amine Reactivity Issues:

  • Protonation: The amine is only nucleophilic in its free base form (-NH₂). In an acidic medium, it will be protonated to the unreactive ammonium form (-NH₃⁺).[4] If you are using an amine salt (e.g., ethanolamine HCl), you must add at least two equivalents of base: one to neutralize the salt and one to scavenge the acid produced during the coupling.

  • Steric Hindrance: While not a major issue for ethanolamine, highly hindered amines or acids can dramatically slow down the reaction.[8]

Caption: A logical workflow for troubleshooting low reaction yield.

Issue Cluster: Impurity Formation

The presence of hydroxyl groups on both reactants creates the potential for unwanted side reactions, complicating purification.

Q3: My LC-MS/NMR shows multiple products. What are the most common side reactions?

A3: The primary side reactions involve acylation at the wrong site or multiple acylations.

• O-Acylation: The phenolic hydroxyl of 5-chlorosalicylic acid or the primary alcohol of ethanolamine can be acylated. This is particularly problematic when using highly reactive acyl chlorides. The product is an ester, which may be difficult to separate from the desired amide. Using a milder coupling agent and controlling stoichiometry can minimize this.

• Di-acylation: Two molecules of 5-chlorosalicylic acid can react with one molecule of ethanolamine, forming an N-acylated, O-acylated product. This is favored if an excess of the activated acid is used.

• Dimerization/Anhydride Formation: The activated carboxylic acid can react with another molecule of the carboxylic acid to form an anhydride. This anhydride can then react with the amine, but it consumes two equivalents of your starting acid for every one amide bond formed, reducing the theoretical maximum yield.[6][7]

Caption: Common side reactions in the synthesis pathway.

Q4: My product has a persistent color. How can I decolorize it?

A4: Color often arises from minor, highly chromophoric byproducts. During recrystallization, you can add a small amount of activated charcoal to the hot solution.[9] Boil for a few minutes, then perform a hot filtration to remove the charcoal and adsorbed impurities before allowing the solution to cool. Use charcoal sparingly, as it can also adsorb your desired product, reducing yield.

Issue Cluster: Purification & Isolation

Even with a successful reaction, isolating the pure product can be challenging.

Q5: My product oils out instead of crystallizing. What should I do?

A5: "Oiling out" occurs when the product separates from the solution as a liquid phase rather than a solid crystal lattice. This is often due to residual impurities, using a suboptimal solvent, or cooling the solution too quickly.

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface. The microscopic scratches provide nucleation sites for crystal growth.[10]

• Add a Seed Crystal: If you have a small amount of pure, solid product, add a tiny crystal to the cooled, supersaturated solution.[10]

• Optimize Solvent System: The ideal recrystallization solvent dissolves your product well when hot but poorly when cold.[10] You may need to use a mixed solvent system (e.g., ethanol/water, ethyl acetate/hexanes). Dissolve the crude product in a minimum of the "good" solvent (e.g., ethanol) and then slowly add the "poor" solvent (e.g., water) dropwise at an elevated temperature until the solution becomes faintly cloudy. Then, allow it to cool slowly.

• Re-purify: If the oil persists, it likely contains a significant amount of impurities. Consider purifying the material by column chromatography before attempting recrystallization again.[9]

Q6: Recrystallization is not sufficient to achieve high purity. What are the recommended conditions for column chromatography?

A6: Silica gel column chromatography is the next logical step. Given the polarity of the amide and two hydroxyl groups, a moderately polar mobile phase is required.

• Solvent System (Mobile Phase): A good starting point is a gradient system of hexanes and ethyl acetate. Begin with a low polarity mixture (e.g., 90:10 hexanes:ethyl acetate) and gradually increase the proportion of ethyl acetate. For very polar impurities, adding a small amount of methanol (1-5%) to the ethyl acetate may be necessary.

• Monitoring: Use TLC to determine the appropriate solvent system before running the column and to track the fractions as they elute.

Section 3: Frequently Asked Questions (FAQs)

Q7: What is the most robust method to activate the 5-chlorosalicylic acid for this reaction?

A7: For laboratory-scale synthesis where mild conditions and high yields are prioritized, using a modern coupling agent is often the most robust method. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU in combination with a non-nucleophilic base like diisopropylethylamine (DIEA) are highly efficient and minimize side reactions like O-acylation.[6][11] While conversion to the acyl chloride with SOCl₂ is effective, the harsh conditions can lead to more byproducts.[7]

Q8: How critical is pH control during the reaction and workup?

A8: It is absolutely critical.

• During Reaction (Coupling): The reaction should be run under slightly basic conditions (pH 8-9) to ensure the ethanolamine is in its free-base, nucleophilic form. This is achieved by adding a non-nucleophilic base like DIEA or NMM.

• During Workup: The workup procedure is designed to remove unreacted starting materials and coupling byproducts.

  • Acid Wash: A wash with a dilute acid (e.g., 1M HCl) will protonate and remove any remaining amine (ethanolamine, DIEA).[9]

  • Base Wash: A wash with a dilute base (e.g., saturated sodium bicarbonate) will deprotonate and remove any unreacted 5-chlorosalicylic acid.[9]

Q9: What analytical techniques are best for monitoring the reaction and characterizing the product?

A9: A combination of techniques is recommended for comprehensive analysis.

Technique	Application
Thin Layer Chromatography (TLC)	Rapid, qualitative monitoring of reaction progress. Allows for quick visualization of starting material consumption and product formation.
Liquid Chromatography-Mass Spec (LC-MS)	The gold standard for reaction monitoring. Provides accurate mass confirmation of the product and key intermediates/impurities, along with retention time data.[12][13][14]
Nuclear Magnetic Resonance (NMR)	Essential for final product characterization. ¹H and ¹³C NMR spectroscopy confirms the chemical structure, connectivity, and purity of the isolated compound.[9]
High-Resolution Mass Spec (HRMS)	Provides an exact mass measurement, allowing for the unambiguous determination of the product's elemental formula.[13]
Fourier-Transform Infrared (FTIR) Spec	Useful for confirming the presence of key functional groups, such as the amide C=O stretch (~1630-1680 cm⁻¹) and O-H/N-H stretches (~3100-3500 cm⁻¹).[15]

Q10: Are there any "greener" or more sustainable approaches to this synthesis?

A10: Yes, research is ongoing to develop more environmentally friendly amidation protocols. Some strategies include:

• Catalytic Direct Amidation: Using catalysts based on boron, zirconium, or other metals can facilitate the direct condensation of the carboxylic acid and amine at lower temperatures, reducing the need for stoichiometric activating agents.[3]

• Alternative Solvents: Replacing regulated solvents like dichloromethane or DMF with safer, bio-based alternatives such as p-cymene or 2-methyl-THF is an area of active research.[16]

• Solvent-Free Reactions: Some studies have shown success with aminolysis of esters under solvent-free conditions, often assisted by microwave irradiation, which can significantly reduce reaction times and waste.[1]

Section 4: Recommended Experimental Protocols

Protocol 1: Amide Synthesis via HBTU Coupling

This protocol is a reliable method for achieving good yields under mild conditions.

• Setup: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add 5-chlorosalicylic acid (1.0 eq).

• Dissolution: Dissolve the acid in an anhydrous aprotic solvent like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).

• Activation: Add HBTU (1.1 eq) to the solution, followed by Diisopropylethylamine (DIEA) (2.5 eq). Stir the mixture at room temperature for 15-20 minutes. This pre-activation step is crucial.[6]

• Amine Addition: Add ethanolamine (1.2 eq) dropwise to the activated mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor progress by TLC or LC-MS until the starting acid is consumed (typically 2-12 hours).

• Workup:

  • Dilute the reaction mixture with a larger volume of ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization or column chromatography as described in Section 2.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Identify a suitable solvent or solvent pair (e.g., Isopropanol/water) by testing the solubility of a small amount of crude material.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the material.[10]

• Decolorization (Optional): If the solution is colored, add a very small amount of activated charcoal, and boil for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal, if used).[10]

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. For maximum yield, subsequently place the flask in an ice bath.[10]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing & Drying: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities, then dry them in a vacuum oven.[10]

References

• ResearchGate. (2025, November 10). Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2-Methoxybenzoic Acids Via The Schotten-Baumann Method. Available from: [Link]

• Royal Society of Chemistry. (2017, December 15). Fast synthesis of amides from ethyl salicylate under microwave radiation in a solvent-free system. Available from: [Link]

• PMC. (2021, July 13). Synthesis of functionalized benzo[1][17]dioxin-4-ones from salicylic acid and acetylenic esters and their direct amidation. Available from: [Link]

• Chemistry Steps. (2020, February 26). Amides Preparation and Reactions Summary. Available from: [Link]

• ResearchGate. Synthesis of derivatives of 5-chloro-2-hydroxy-N-phenylbenzamide. Available from: [Link]

• PrepChem.com. Synthesis of 5-chloro-2-hydroxy-N-(tetrazol-5-yl)benzamide. Available from: [Link]

• ResearchGate. N-substituted amides of salicylic acid; characteristics. Available from: [Link]

• PubChem. Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)-. Available from: [Link]

• Royal Society of Chemistry. (2015, November 5). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Available from: [Link]

• PMC. (2026, February 5). Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions. Available from: [Link]

• ACS Publications. (2018, January 11). Optimization of Amidation Reactions Using Predictive Tools for the Replacement of Regulated Solvents with Safer Biobased Alternatives. Available from: [Link]

• Google Patents. Salicylic acid amides, their use, and a process for their production.

• MDPI. (2024, September 28). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Available from: [Link]

• Wiley Online Library. Chlorinated cobalt alkyne complexes derived from acetylsalicylic acid as new specific antitumor agents - Supporting Information. Available from: [Link]

• Master Organic Chemistry. Formation of Amides From Esters. Available from: [Link]

• Reddit. (2021, October 20). Tips and tricks for difficult amide bond formation?. Available from: [Link]

• Google Patents. 2,5-dihydroxy-N-(2-hydroxyethyl)benzamide preparation method.

• Indian Academy of Sciences. DERIVATIVES OF SALICYLIC ACID. Part XIII. Chlorosalicylic Acids and Their Methyl Ethers. Available from: [Link]

• ACS Publications. Structure of Cyclization Products of Substituted 2-Amino-N-(2-hydroxyethyl)benzamides. Available from: [Link]

• MDPI. (2023, February 7). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Available from: [Link]

• PubMed. Amidation reactions from the direct coupling of metal carboxylate salts with amines. Available from: [Link]

• Sciencemadness.org. (2017, January 2). Tosylation of ethanolamine (??). Available from: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

• Annals of Translational Medicine. (2022, June 30). Establishment and validation of analytical methods for 15 hazardous drugs by UPLC-Q/Orbitrap-HRMS. Available from: [Link]

• Organic Syntheses. A Publication of Reliable Methods for the Preparation of Organic Compounds. Available from: [Link]

• Longdom Publishing. Liquid Chromatography-Tandem Mass Spectrometry Method for the Quantification of Fentanyl and its Major Metabolite Norfentanyl in Critically Ill Neonates. Available from: [Link]

• Organic Chemistry Portal. Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. Available from: [Link]

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• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide solubility problems and solutions

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. This document provides in-depth troubleshooting, scientifically grounded solutions, and detailed experimental protocols to overcome common solubility hurdles.

Introduction to 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is a molecule of interest in various research fields. Its structure, featuring a chlorinated benzene ring, a hydroxyl group, and an amide linkage with a hydroxyethyl side chain, presents a unique combination of hydrophobic and hydrophilic moieties. This often results in poor aqueous solubility, a significant challenge in experimental and developmental settings.[1][2] Understanding the physicochemical properties of this compound is the first step toward devising effective solubilization strategies.

Based on its structure, the following characteristics are anticipated to influence its solubility:

• Phenolic Hydroxyl Group: This group can be ionized, making the solubility of the compound pH-dependent.[3]

• Benzamide Core: The aromatic ring and amide group contribute to the molecule's planarity and potential for hydrogen bonding, but also to its hydrophobicity.

• Hydroxyethyl Side Chain: This flexible, polar side chain can improve aqueous solubility to some extent through hydrogen bonding with water.

This guide will walk you through a logical progression of troubleshooting steps, from simple adjustments to more advanced formulation strategies.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the solubility of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Q1: Why is my 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide not dissolving in aqueous buffers?

The limited aqueous solubility of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is likely due to the hydrophobic nature of the chlorinated benzene ring. While the hydroxyl and amide groups can participate in hydrogen bonding, the overall molecule may still have a high lattice energy in its crystalline form, making it difficult for water molecules to solvate it effectively.

Q2: How does pH affect the solubility of this compound?

Due to the presence of a phenolic hydroxyl group, the solubility of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is expected to be highly pH-dependent.[3][4] At a pH below its pKa, the phenolic group will be protonated and less polar, resulting in lower aqueous solubility. Conversely, at a pH above its pKa, the phenolic group will be deprotonated to form a more polar phenolate salt, which is significantly more soluble in water.[3][4] However, it is also important to consider that high pH in the presence of oxygen can sometimes lead to the degradation of phenolic compounds.[3]

Q3: What are some simple, initial steps I can take to try and dissolve my compound?

For initial attempts at solubilization, consider the following:

• Gentle heating and agitation: Increasing the temperature and stirring can help overcome the activation energy required for dissolution.

• Sonication: Applying ultrasonic energy can aid in breaking down particle agglomerates and increasing the surface area for dissolution.

• pH adjustment: As discussed, carefully increasing the pH of your aqueous solution can significantly improve solubility.[5]

Q4: Are there common organic solvents that can dissolve 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide?

While specific data is limited, compounds with similar benzamide structures are often soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and alcohols like ethanol and methanol. For biological experiments, it is crucial to consider the toxicity of the chosen solvent and to use the lowest possible concentration.

Troubleshooting Guides

This section provides detailed, step-by-step protocols for addressing persistent solubility issues.

Guide 1: Systematic pH Adjustment

This protocol will guide you through determining the optimal pH for solubilizing your compound.

Objective: To systematically evaluate the effect of pH on the solubility of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Materials:

• 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

• Aqueous buffers of varying pH (e.g., pH 4, 6, 7.4, 8, 9, 10)

• Small volume glass vials

• Magnetic stirrer and stir bars

• pH meter

• Analytical method for concentration determination (e.g., UV-Vis spectrophotometer, HPLC)

Protocol:

• Preparation: Prepare a series of aqueous buffers with a range of pH values.

• Addition of Compound: To separate vials, add a pre-weighed excess amount of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide to a fixed volume of each buffer.

• Equilibration: Seal the vials and stir the suspensions at a constant temperature for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the undissolved solid to settle. Carefully collect the supernatant. For more accurate results, centrifuge the samples and collect the clear supernatant.

• Concentration Analysis: Determine the concentration of the dissolved compound in each supernatant using a validated analytical method.

• Data Analysis: Plot the measured solubility against the pH of the buffer to identify the pH at which solubility is maximized.

Guide 2: Co-solvency for Enhanced Solubility

When pH adjustment alone is insufficient or undesirable, the use of co-solvents is a powerful alternative.[6][7][8]

Objective: To increase the solubility of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide by using a water-miscible organic solvent.

Common Co-solvents: Ethanol, propylene glycol, polyethylene glycols (PEGs), and glycerin are frequently used and generally well-tolerated in biological systems.[6]

Protocol:

• Co-solvent Selection: Choose a co-solvent that is compatible with your experimental system.

• Stock Solution Preparation: Prepare a concentrated stock solution of your compound in the chosen co-solvent (e.g., 10 mg/mL in DMSO or ethanol).

• Serial Dilution: Serially dilute the stock solution into your aqueous buffer to the desired final concentration. It is crucial to add the stock solution to the buffer with vigorous stirring to prevent precipitation.

• Observation: Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may need to increase the percentage of the co-solvent in the final solution.

Table 1: Common Co-solvents and Their Properties

Co-solvent	Dielectric Constant	Notes
Water	80.1	High polarity
Glycerin	42.5	Viscous, non-toxic
Ethanol	24.3	Volatile, commonly used
Propylene Glycol	32.0	Less volatile than ethanol
PEG 400	12.5	Low toxicity, good solubilizer

Data compiled from various sources.

Advanced Solubilization Strategies

For particularly challenging cases, more advanced formulation techniques may be necessary.

Strategy 1: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[9][10]

Workflow for Cyclodextrin Complexation:

Caption: Workflow for enhancing solubility using cyclodextrin complexation.

Strategy 2: Particle Size Reduction

Decreasing the particle size of a solid compound increases its surface area, which can lead to a faster dissolution rate.[9][10]

Methods for Particle Size Reduction:

• Micronization: Techniques like mortar grinding or jet milling can reduce particle size to the micron range.[1]

• Nanonization: Advanced methods such as high-pressure homogenization or wet milling can produce nanoparticles, significantly enhancing dissolution.[11]

Logical Flow for Solubility Enhancement:

Caption: Decision tree for troubleshooting solubility issues.

Experimental Protocol: Gravimetric Solubility Determination

This protocol provides a fundamental method for quantifying the solubility of a compound.[12][13]

Objective: To determine the solubility of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide in a given solvent system at a specific temperature.

Materials:

• 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

• Selected solvent (e.g., water, buffer, co-solvent mixture)

• Conical flask or sealed vials

• Thermostatic shaker or water bath

• Filtration apparatus (e.g., syringe filters)

• Pre-weighed evaporating dish

• Analytical balance

• Oven

Procedure:

• Saturation: Add an excess amount of the compound to a known volume of the solvent in a conical flask.[12]

• Equilibration: Seal the flask and place it in a thermostatic shaker or water bath at the desired temperature. Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• Filtration: Filter a known volume of the saturated solution to remove any undissolved solid.

• Weighing: Transfer a precise volume of the clear filtrate to a pre-weighed evaporating dish and weigh it.

• Evaporation: Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent without degrading the compound.

• Final Weighing: Once the solvent has completely evaporated and the dish has cooled to room temperature in a desiccator, weigh the dish again.

• Calculation: The difference between the final and initial weight of the dish gives the mass of the dissolved solute. Calculate the solubility in terms of g/L or mg/mL.

References

• Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online. Available from: [Link]

• Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability. Available from: [Link]

• World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs. Available from: [Link]

• UPM Pharmaceuticals. (n.d.). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. Available from: [Link]

• Wikipedia. (n.d.). Cosolvent. Available from: [Link]

• Silver, J. (2016, January 2). What is the relation between the solubility of phenolic compounds and pH of solution? ResearchGate. Available from: [Link]

• Slideshare. (n.d.). Cosolvency | PPTX. Available from: [Link]

• ACS Publications. (2021, May 27). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics. Available from: [Link]

• ResearchGate. (n.d.). Effect of pH on the solubility of phenolic compounds. Available from: [Link]

• Indian Journal of Pharmaceutical Sciences. (n.d.). Method Development | Validation | Cosolvency | Cosolvent | Candesartan Cilexetil. Available from: [Link]

• (n.d.). Determination of Solubility by Gravimetric Method. Available from: [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (n.d.). MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. Available from: [Link]

• ResearchGate. (2008, February 13). Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. Available from: [Link]

• (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available from: [Link]

• National Journal of Pharmaceutical Sciences. (n.d.). Determination of solubility by gravimetric method: A brief review. Available from: [Link]

• (n.d.). solubility experimental methods.pptx. Available from: [Link]

• PubChem. (n.d.). Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)-. Available from: [Link]

• (n.d.). REVIEW ON SOLUBILITY ENHANCEMENT TECHNIQUES. Available from: [Link]

• ResearchGate. (2016, January 2). How does pH affect the solubility of phenolic acid? Available from: [Link]

• PubMed. (2000, June 15). Effect of pH on the stability of plant phenolic compounds. Available from: [Link]

• Open Access Pub. (n.d.). Effect of Solvent pH on Antioxidant and Phytochemical Activities of Mulhatti Aerial Parts (Glycyrrhiza glabra L.). Available from: [Link]

• International Journal of Pharmaceutical Sciences and Medicine (IJPSM). (n.d.). SOLUBILITY ENHANCEMENT: MEANING AND TECHNIQUES. Available from: [Link]

• International Journal of Pharmaceutical Sciences. (2025, June 8). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. Available from: [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

Sources

• 1. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 2. upm-inc.com [upm-inc.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijpsm.com [ijpsm.com]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. Cosolvency | PPTX [slideshare.net]
• 8. ijpsonline.com [ijpsonline.com]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. pharmajournal.net [pharmajournal.net]

Technical Support Center: Impurity Control in 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide Synthesis

Topic: Avoiding impurities in 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide synthesis Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.

Welcome to the technical guide for the synthesis of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (also known as 5-chloro-N-(2-hydroxyethyl)salicylamide). This molecule serves as a critical linker in drug discovery and a scaffold in the development of anthelmintic and antifungal agents.

This guide addresses the specific chemical challenges inherent to the salicylamide core—specifically the competition between N-acylation and O-acylation , phenolic oxidation, and purification difficulties arising from the amphiphilic nature of the product.

Part 1: Critical Impurity Troubleshooting (Q&A)

Q1: My crude product has a persistent pink or light brown discoloration. How do I remove it?

Diagnosis: Phenolic Oxidation / Metal Chelation. The salicylamide moiety is an efficient chelator of trace metals (Fe, Cu), forming colored complexes. Additionally, the electron-rich phenolic ring is susceptible to oxidation, forming quinoid-type impurities (e.g., 5-chloro-1,2-benzoquinone derivatives) upon exposure to light and air, especially under basic conditions.

Corrective Action:

• Chelation Wash: During the workup, include a wash with 10 mM EDTA (disodium salt) or dilute citric acid to sequester trace metals.

• Antioxidant Additive: Add a trace amount of sodium metabisulfite (

  ) during the acidification/precipitation step to reduce any oxidized quinones back to colorless phenols.

• Light Protection: Wrap reaction vessels in foil.

Q2: I observe a side-product with the same mass (MW 215.6) but different retention time. What is it?

Diagnosis: Kinetic O-Acylated Isomer (Ester Formation). Ethanolamine contains both a nucleophilic amine (

) and an alcohol ( ). While the amide is the thermodynamic product, the ester intermediate (2-aminoethyl 5-chlorosalicylate) can form kinetically, particularly if the reaction temperature is too low or if acid catalysts are used.

Corrective Action:

• Drive the O

  N Shift: Ensure the reaction mixture is basic (pH > 9) and heated. The O-acyl ester undergoes an intramolecular O N acyl migration to form the stable amide under basic conditions.

• Protocol Adjustment: If using methyl 5-chlorosalicylate, ensure you reflux in methanol/ethanol for at least 4–6 hours. Do not quench the reaction early.

Q3: LC-MS shows a peak at [M+H]+ ~413. What is this impurity?

Diagnosis: Di-acylated "Dimer" (O-ester-N-amide). This occurs when the hydroxyl group on the ethyl tail of your product reacts with a second molecule of the starting ester (Methyl 5-chlorosalicylate). This effectively "caps" the tail with another salicyl moiety.

Corrective Action:

• Stoichiometry Control: This happens when the starting ester is in excess. Always use a excess of ethanolamine (1.2 – 1.5 eq) relative to the ester. The amine excess ensures that any activated ester reacts with a free amine rather than the sterically hindered alcohol of the product.

Q4: The melting point is broad and lower than the literature value (124–126 °C). Recrystallization isn't helping.

Diagnosis: Co-precipitation of 5-Chlorosalicylic Acid. If your starting material was the methyl ester, hydrolysis by residual water (or wet solvents) generates the free acid (5-chlorosalicylic acid). Because both the product and this impurity are phenols, they often co-crystallize.

Corrective Action:

• Bicarbonate Wash: Dissolve the crude solid in ethyl acetate and wash with 5% Sodium Bicarbonate (

  ) . The free acid (pKa ~3) will deprotonate and move to the aqueous layer, while the benzamide (phenol pKa ~8) remains in the organic layer (provided the pH isn't raised >10).

Part 2: Mechanistic Visualization

The following diagram illustrates the reaction pathways, highlighting the competition between the desired Amide formation and the O-Acyl impurity, along with the "Dimer" formation.

Caption: Reaction pathway showing the thermodynamic drive toward the amide and the origin of key impurities.

Part 3: Optimized Synthetic Protocol

This protocol utilizes Aminolysis of Methyl Ester , which is superior to acid chloride methods for this substrate as it avoids protecting the phenol group.

Reagents:

• Methyl 5-chlorosalicylate (1.0 eq)

• Ethanolamine (2-Aminoethanol) (1.5 eq) [Excess prevents dimerization]

• Solvent: Methanol (anhydrous)

Step-by-Step Methodology:

• Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 5-chlorosalicylate (e.g., 10.0 g) in Methanol (50 mL).

• Addition: Add Ethanolamine (1.5 eq) dropwise at room temperature. The solution may turn slightly yellow (phenoxide formation).

• Reaction: Heat the mixture to reflux (65 °C) for 6–8 hours.

  • Checkpoint: Monitor by TLC (50:50 EtOAc/Hexane). The starting ester (

    ) should disappear; the product ( ) appears.

• Workup (Critical for Impurity Removal):

  • Concentrate the reaction mixture under reduced pressure to remove most methanol.

  • Resuspend the oily residue in Ethyl Acetate (100 mL) .

  • Wash 1 (Remove Amine): Wash with 1M HCl (50 mL) . This protonates unreacted ethanolamine, keeping it in the aqueous phase.

  • Wash 2 (Remove Acid): Wash with Sat.

    (50 mL) . This removes any 5-chlorosalicylic acid formed by hydrolysis.

  • Wash 3 (Remove Color): Wash with Brine containing 1% Sodium Metabisulfite .

• Isolation: Dry the organic layer over

  , filter, and evaporate to dryness.

• Recrystallization:

  • Dissolve the crude solid in a minimum amount of hot Ethanol .

  • Slowly add water until turbidity persists.

  • Cool to 4 °C overnight. Filter the white needles.

Summary Data Table: Impurity Profile

Impurity	Origin	Removal Strategy
Ethanolamine	Excess Reagent	Acidic wash (1M HCl) during workup.
5-Chlorosalicylic Acid	Hydrolysis of ester	Basic wash (NaHCO3) during workup.
O-Acyl Ester	Kinetic byproduct	Heat/Reflux ensures O N rearrangement.
Di-acyl Dimer	Reaction with product tail	Use excess amine; avoid excess ester.
Pink/Brown Color	Phenol oxidation	Metabisulfite wash; exclude light.

Part 4: Purification Decision Tree

Use this logic flow to determine the necessary purification steps based on your analytical data.

Caption: Decision matrix for post-reaction purification.

References

• PrepChem. (2023). Synthesis of 5-chloro-2-hydroxy-N-(tetrazol-5-yl)benzamide. Retrieved from [Link]

• Agilent Technologies. (2010). Separation of Salicylic Acid Impurities with Different Acid Mobile-Phase Modifiers. Retrieved from [Link]

• ChemRxiv. (2021). A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine. Retrieved from [Link]

Reference Data & Comparative Studies

A Comparative Analysis of Salicylamides: Benchmarking 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide Against Established Counterparts

This guide provides a comprehensive, data-driven comparison of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide against other prominent salicylamides, including the parent molecule Salicylamide, the widely repurposed drug Niclosamide, and the veterinary anthelmintic Oxyclozanide. Designed for researchers, scientists, and drug development professionals, this document delves into the nuanced differences in their physicochemical properties, mechanisms of action, and therapeutic potential, supported by detailed experimental protocols for their evaluation.

Introduction: The Versatile Salicylamide Scaffold

The salicylamide (2-hydroxybenzamide) framework is a cornerstone in medicinal chemistry, giving rise to a diverse class of therapeutic agents.[1] While the parent molecule, Salicylamide, is known for its analgesic and antipyretic properties, its derivatives have been engineered to exhibit a broad spectrum of activities, including anthelmintic, antiviral, antibacterial, and anticancer effects.[1][2][3] This versatility stems from the scaffold's ability to be chemically modified, leading to compounds with improved potency, novel mechanisms of action, and expanded therapeutic windows.[4]

This guide focuses on a critical comparison between the lesser-known 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and its well-characterized relatives. By examining their molecular attributes and biological activities side-by-side, we aim to provide a rational framework for future drug discovery and development efforts centered on this privileged scaffold.

Physicochemical Properties: A Foundation for Pharmacokinetics

The biological activity of a drug is intrinsically linked to its physicochemical properties. These parameters govern absorption, distribution, metabolism, and excretion (ADME). Below is a comparative summary of key physicochemical descriptors for our compounds of interest.

Property	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	Salicylamide	Niclosamide	Oxyclozanide
Molecular Formula	C₉H₁₁ClN₂O₂[5]	C₇H₇NO₂[6]	C₁₃H₈Cl₂N₂O₄	C₁₃H₆Cl₅NO₃[7]
Molecular Weight ( g/mol )	214.65[5]	137.14	327.12	401.4[7]
XLogP3	1.3[5]	1.3	4.3	5.1
Hydrogen Bond Donors	3	2	2	2
Hydrogen Bond Acceptors	3	2	4	4

Data for Niclosamide and Oxyclozanide sourced from PubChem.

The addition of a chloro- group and a hydroxyethyl chain in 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide significantly increases its molecular weight compared to the parent Salicylamide, while maintaining a similar predicted lipophilicity (XLogP3). This suggests potentially different ADME profiles that warrant experimental investigation.

Mechanisms of Action: From COX Inhibition to Metabolic Disruption

Salicylamides exert their therapeutic effects through a variety of mechanisms. While some derivatives share a common pathway, others exhibit unique modes of action, highlighting the chemical diversity of this class.

Salicylamide: The Anti-inflammatory Precursor

The primary mechanism of action for Salicylamide is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins.[8][9] Unlike aspirin, its inhibition is considered reversible, which may contribute to its different side-effect profile.[9]

Caption: Mechanism of Salicylamide via COX inhibition.

Niclosamide and Oxyclozanide: Uncouplers of Oxidative Phosphorylation

Both Niclosamide and Oxyclozanide are potent anthelmintics that function by disrupting the energy metabolism of parasites.[10][11] Their primary mechanism is the uncoupling of oxidative phosphorylation in mitochondria.[7][12] This action dissipates the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthesis, ultimately leading to parasite death.[7]

Caption: Uncoupling of oxidative phosphorylation by Niclosamide/Oxyclozanide.

Beyond this primary mechanism, Niclosamide has been identified as a multi-target agent, modulating several key signaling pathways implicated in cancer and viral diseases, including Wnt/β-catenin, mTORC1, STAT3, and NF-κB.[13][14] This polypharmacology is the basis for its extensive investigation in drug repurposing.

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide: An Investigational Profile

The specific mechanism of action for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is not yet well-elucidated in publicly available literature. However, based on its structural similarity to other chlorinated salicylamides, it is plausible that it could share some mechanistic features, such as the uncoupling of oxidative phosphorylation or modulation of inflammatory pathways. Its structural features—a chlorinated ring and a flexible hydroxyethyl side chain—provide distinct opportunities for interaction with biological targets compared to the more rigid structures of Niclosamide and Oxyclozanide. Definitive characterization requires dedicated experimental investigation, as outlined in Section 5.

Comparative Efficacy and Therapeutic Applications

The structural modifications across the salicylamide class directly translate to a wide range of therapeutic applications and efficacy profiles.

Compound	Primary Application(s)	Reported Activities	Key Efficacy Data (Example)
Salicylamide	Analgesic, Antipyretic[15]	Anti-inflammatory[8]	ED50 (analgesic) = 4.95 mg/kg (mouse)[2]
Niclosamide	Anthelmintic (tapeworm)[12][16]	Antiviral, Anticancer, Antibacterial[13]	Anti-HBV IC50 = 0.52 µM[4][17]
Oxyclozanide	Anthelmintic (flukes)[10]	Antibacterial (MRSA), Antiviral[10][18]	MIC (MRSA) = 0.0625–64 µg/ml[19]
5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	Investigational	Antimicrobial (inferred from analogs)[20][21]	Data not available

While data for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is sparse, related compounds with a 5-chloro-2-hydroxy-benzamide core have demonstrated antimicrobial activity.[20][21] This suggests a promising avenue for investigation. The broad-spectrum antiviral activity of other salicylamide derivatives, such as Niclosamide and Nitazoxanide, against a range of RNA and DNA viruses further underscores the potential of this chemical class in combating infectious diseases.[1][22]

Experimental Protocols for Comparative Evaluation

To objectively compare the performance of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide with other salicylamides, a series of standardized in vitro assays are required. The following protocols provide a robust framework for this evaluation.

General Experimental Workflow

The logical flow for evaluating a novel salicylamide derivative involves a tiered approach, starting with broad cytotoxicity screening, followed by specific functional assays based on hypothesized mechanisms of action.

Caption: Tiered workflow for screening Salicylamide derivatives.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

Rationale: This initial screen is crucial to determine the concentration range at which the compound is toxic to host cells. This information is essential for designing subsequent efficacy assays, ensuring that any observed effect is not simply due to cell death. The half-maximal cytotoxic concentration (CC50) is a key parameter derived from this assay.

Methodology:

• Cell Culture: Plate a suitable cell line (e.g., Vero for antiviral screening, A549 for anticancer) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 2-fold serial dilution of each salicylamide derivative in cell culture medium, starting from a high concentration (e.g., 100 µM).

• Treatment: Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the viability against the compound concentration and determine the CC50 value using non-linear regression.

Protocol 2: Mitochondrial Respiration Assay (Seahorse XF Analyzer)

Rationale: This assay directly measures the two key energy-producing pathways in the cell: mitochondrial respiration and glycolysis. It is the gold standard for determining if a compound, like Niclosamide or Oxyclozanide, acts as a mitochondrial uncoupler. An uncoupler will cause a sharp increase in the oxygen consumption rate (OCR) as the mitochondria attempt to compensate for the dissipated proton gradient.

Methodology:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and incubate overnight.

• Assay Preparation: Hydrate the sensor cartridge and load the injection ports with the compounds to be tested:

  • Port A: Salicylamide derivative or vehicle control.

  • Port B: Oligomycin (ATP synthase inhibitor).

  • Port C: FCCP (a classical uncoupler, used as a positive control).

  • Port D: Rotenone/antimycin A (Complex I and III inhibitors).

• Assay Execution: Place the cell plate in the Seahorse XF Analyzer and run the mitochondrial stress test protocol. The instrument will measure OCR and extracellular acidification rate (ECAR) in real-time before and after each injection.

• Data Analysis:

  • Basal Respiration: The initial OCR before any injections.

  • Proton Leak: OCR after oligomycin injection. A significant increase after adding the test compound (in Port A) compared to the vehicle indicates uncoupling.

  • Maximal Respiration: OCR after FCCP injection.

  • Non-Mitochondrial Respiration: OCR after rotenone/antimycin A injection.

Conclusion and Future Directions

The comparative analysis reveals that while Salicylamide acts primarily as a COX inhibitor, its more complex derivatives like Niclosamide and Oxyclozanide have evolved to target cellular metabolism, specifically by uncoupling mitochondrial oxidative phosphorylation. This mechanistic shift has opened up new therapeutic avenues, from treating parasitic infections to combating cancer and viral diseases.

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide remains an intriguing but understudied member of this family. Its structural features suggest it may possess a unique biological activity profile. The experimental framework provided in this guide offers a clear path forward for its characterization. Future research should focus on:

• Systematic Screening: Evaluating its efficacy across a panel of antiviral, antibacterial, and anticancer assays.

• Mechanistic Elucidation: Employing assays like the mitochondrial stress test to determine if it shares the uncoupling mechanism of its relatives.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to understand how modifications to the chloro-position and the N-linked side chain impact potency and selectivity.

By systematically applying these methods, the scientific community can unlock the full therapeutic potential of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and continue to leverage the remarkable versatility of the salicylamide scaffold.

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A Comparative Guide to 5-Chloro-2-hydroxybenzamide Derivatives: Synthesis, Biological Activity, and Structure-Activity Relationship

Abstract

The salicylamide scaffold, a privileged structure in medicinal chemistry, has given rise to numerous derivatives with a broad spectrum of biological activities. This guide provides a comparative analysis of derivatives based on the 5-Chloro-2-hydroxybenzamide (5-chlorosalicylamide) core, with a particular focus on N-substituted analogues such as 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. We delve into the synthetic strategies, compare their multifaceted biological activities—including antiviral, anticancer, antimicrobial, and anti-inflammatory properties—and provide a detailed structure-activity relationship (SAR) analysis supported by experimental data from seminal studies. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for designing next-generation therapeutic agents based on this versatile chemical backbone.

Introduction: The Versatility of the Salicylamide Scaffold

Salicylamides and their derivatives represent a cornerstone in the development of therapeutic agents. The parent structure, characterized by a hydroxyl group and an amide functional group ortho to each other on a benzene ring, provides a unique platform for chemical modification. The introduction of a chlorine atom at the C5 position yields 5-chlorosalicylamide, a modification known to enhance biological activity by increasing lipophilicity and modulating electronic properties. This enhancement is evident in the FDA-approved drug Niclosamide (a 5-chlorosalicylanilide), which has been used as an anthelmintic and is now being explored for its potent antiviral and anticancer effects.

The primary point of diversification for this scaffold is the amide nitrogen. By introducing various substituents, such as the 2-hydroxyethyl group in 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, researchers can fine-tune the molecule's pharmacokinetic and pharmacodynamic properties. These modifications influence solubility, cell permeability, and target-binding affinity, leading to a diverse array of biological activities. This guide synthesizes data from multiple studies to compare these derivatives and elucidate the principles governing their function.

General Synthetic Strategy

The synthesis of N-substituted 5-chloro-2-hydroxybenzamide derivatives is typically achieved through a straightforward and robust amidation reaction. The causality behind this common approach lies in the high reactivity of an activated carboxylic acid with a primary or secondary amine.

Rationale for Experimental Choices:

• Starting Material: 5-Chloro-2-hydroxybenzoic acid is the logical starting point, as it contains the core scaffold.

• Activation of Carboxylic Acid: The carboxylic acid must be activated to facilitate nucleophilic attack by the amine. Thionyl chloride (SOCl₂) is a common and effective choice for converting the carboxylic acid to a more reactive acyl chloride intermediate. This is a classic and reliable method for this transformation.

• Amine Reactant: A diverse library of derivatives can be generated by simply varying the amine used in the final step (e.g., 2-aminoethanol to produce the title compound).

• Solvent and Temperature: The reaction is often performed in an inert solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) to prevent unwanted side reactions. The reaction is typically run at a low temperature (e.g., 0°C) during the addition of the amine to control the exothermic reaction and minimize side-product formation.

Below is a generalized workflow for this synthesis.

Caption: General synthesis workflow for N-substituted 5-chloro-2-hydroxybenzamide derivatives.

Comparative Analysis of Biological Activities

Derivatives of the 5-chlorosalicylamide scaffold have demonstrated a remarkable range of biological activities. The following sections compare their performance across different therapeutic areas, supported by quantitative data.

Antiviral Activity

The 5-chlorosalicylamide core is a potent antiviral platform, with derivatives showing efficacy against a range of viruses. The mechanism often involves inhibiting viral entry or replication.[1][2]

• Respiratory Syncytial Virus (RSV): A series of N-(4-amino-2-chlorophenyl)-5-chloro-2-hydroxybenzamide analogues were identified as potent RSV inhibitors.[3] These compounds not only suppressed viral replication but also inhibited the RSV-induced inflammatory response by blocking IRF3 and NF-κB activation.[3]

• Human Adenovirus (HAdV): Optimization of salicylamide derivatives has led to compounds with nanomolar to submicromolar anti-HAdV activity and high selectivity indexes, indicating a good safety profile.[2]

• Hepatitis B Virus (HBV): Certain salicylamide derivatives have shown potent anti-HBV activity by either impairing the expression of the HBV core protein or disrupting capsid formation.[4][5]

Table 1: Comparative Antiviral Activity of Salicylamide Derivatives

Compound Class/Derivative	Virus	Potency (IC₅₀)	Selectivity Index (SI)	Proposed Mechanism of Action	Reference
(S)-isopropyl substituted salicylamide (Cpd 58)	HAdV	0.45 µM	444.4	Inhibition of late steps after DNA replication	[1]
(R)-benzyl substituted salicylamide (Cpd 60)	HAdV	0.30 µM	259.7	Targets HAdV DNA replication	[1]
Salicylamide Derivative (Cpd 50)	HBV	0.52 µM	20.1	Disrupts capsid formation	[4][5]
Salicylamide Derivative (Cpd 56)	HBV	0.47 µM	17.6	Not specified	[4][5]

| N-(4-amino-2-chlorophenyl) analogues | RSV | Potent (qualitative) | Low cytotoxicity | Inhibition of viral replication and NF-κB/IRF3 activation |[3] |

Anticancer Activity

The anticancer potential of 5-chlorosalicylamide derivatives is significant, with mechanisms including the inhibition of tubulin polymerization and general antiproliferative effects.

• Tubulin Polymerization Inhibition: A novel series of 5-chloro-N-(4-sulfamoylbenzyl) salicylamide derivatives were synthesized and shown to inhibit tubulin polymerization. Compound 33 was particularly effective against colon cancer cell lines.[6]

• Antiproliferative Activity: Other derivatives, such as 5-chloro-2-methoxy-N-(4-sulphamoylphenyl)benzamides, have demonstrated broad antiproliferative activity against ovarian, colon, and pancreatic cancer cell lines.[7] Studies show that these compounds can induce cell cycle arrest, a key mechanism in preventing cancer cell proliferation. For example, one derivative caused substantial cell accumulation in the G2/M and Pre-G1 phases.[6]

Table 2: Comparative Anticancer Activity of 5-Chlorosalicylamide Derivatives

Compound Class/Derivative	Cancer Cell Line	Potency (GI₅₀)	Proposed Mechanism of Action	Reference
5-Chloro-N-(4-sulfamoylbenzyl) (Cpd 33)	Caco-2 (Colon)	16.5 µM (5xGI₅₀ used in study)	Tubulin polymerization inhibition	[6]
5-Chloro-N-(4-sulfamoylbenzyl) (Cpd 24)	Caco-2 (Colon)	28 µM (5xGI₅₀ used in study)	Induces G2/M and Pre-G1 cell cycle arrest	[6]
2,5-Dichlorothiophene-3-sulfonamide (8b)	MDA-MB231 (Breast)	4.62 µM	DNA interaction	[8]

| 2,5-Dichlorothiophene-3-sulfonamide (8b) | HeLa (Cervical) | 7.2 µM | DNA interaction |[8] |

Antimicrobial and Anti-inflammatory Activity

• Antimicrobial Effects: The 5-chlorosalicylamide scaffold has been incorporated into molecules with significant antibacterial and antimycobacterial properties.[9][10] Derivatives have shown activity against methicillin-resistant Staphylococcus aureus (MRSA) and various Mycobacterium species, with potencies sometimes exceeding those of standard drugs like isoniazid.[9][11]

• Anti-inflammatory Effects: The combination of amidation and chlorination at the C5 position of salicylic acid enhances the inhibition of NF-κB activity.[12] NF-κB is a critical transcription factor that regulates genes involved in inflammation, making these derivatives promising candidates for treating inflammatory diseases.[12]

Structure-Activity Relationship (SAR) Analysis

The biological activity of these derivatives is highly dependent on the nature and position of substituents on the two aromatic rings (the salicylamide core and the N-phenyl group, if present) and the linker between them.

Caption: Key structure-activity relationship points for 5-chlorosalicylamide derivatives.

Key SAR Insights:

• 5-Chloro Group: The chlorine at the 5-position is consistently associated with enhanced biological activity across different therapeutic targets compared to unsubstituted salicylamides.[12]

• 2-Hydroxy Group: The phenolic hydroxyl group is critical. It often participates in intramolecular hydrogen bonding with the amide carbonyl, which constrains the molecule's conformation and is believed to be important for target binding.

• N-Substituent: This is the most critical point for diversification.

  • Antiviral Activity: For HAdV inhibitors, small alkyl groups like (S)-isopropyl or benzyl groups on an amino acid linker led to potent compounds.[1]

  • Anticancer Activity: For tubulin inhibitors, incorporating a sulfamoylbenzyl moiety at this position proved effective.[6]

  • Solubility: Simple hydrophilic substitutions, like the titular 2-hydroxyethyl group, are a rational choice for improving aqueous solubility and pharmacokinetic properties, although specific performance data for this exact derivative is sparse in the reviewed literature.

• Anilide Ring Substituents (for salicylanilides): In antiviral and anticancer derivatives that feature a second phenyl ring (salicylanilides), electron-withdrawing groups and specific substitution patterns are crucial for high potency.[1]

Mechanisms of Action: A Deeper Dive

The diverse activities of 5-chlorosalicylamide derivatives stem from their ability to interact with multiple biological targets.

• Dopamine Receptor Antagonism: Some hydroxy-substituted benzamides are known to act as antagonists at D2-like dopamine receptors, which is the basis for their use as antipsychotics.[13]

• Enzyme Inhibition: This class of compounds can inhibit key enzymes. Certain derivatives act as histone deacetylase (HDAC) inhibitors, a mechanism explored in cancer therapy, while others can inhibit acetylcholinesterase or 12-lipoxygenase.[13]

• Modulation of Signaling Pathways: As seen in the case of RSV, these derivatives can modulate host signaling pathways. By inhibiting the phosphorylation and subsequent activation of transcription factors like NF-κB and IRF3, they can shut down the production of pro-inflammatory cytokines and interfere with the viral life cycle.[3]

Below is a diagram illustrating the proposed inhibition of the RSV-induced NF-κB signaling pathway.

Caption: Inhibition of RSV-induced NF-κB activation by 5-chlorosalicylamide derivatives.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols are provided.

Protocol 1: General Synthesis of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide

• Acyl Chloride Formation:

  • To a round-bottom flask, add 5-Chloro-2-hydroxybenzoic acid (1.0 eq).

  • Add thionyl chloride (2.0 eq) dropwise under a nitrogen atmosphere.

  • Heat the mixture to reflux for 2-3 hours. Monitor reaction completion by TLC.

  • Remove the excess thionyl chloride under reduced pressure to obtain the crude 5-Chloro-2-hydroxybenzoyl chloride. Proceed to the next step without further purification.

• Amidation:

  • Dissolve the crude acyl chloride in anhydrous Dichloromethane (DCM).

  • In a separate flask, dissolve 2-aminoethanol (1.1 eq) and a non-nucleophilic base like triethylamine (1.5 eq) in anhydrous DCM.

  • Cool the amine solution to 0°C in an ice bath.

  • Add the acyl chloride solution dropwise to the cooled amine solution with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Validation Check: Monitor the disappearance of the starting material using TLC.

• Work-up and Purification:

  • Wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (Silica gel, using a gradient of ethyl acetate in hexanes) or recrystallization to yield the pure product.

  • Validation Check: Characterize the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its structure and purity.

Protocol 2: In Vitro Cytotoxicity Evaluation (LDH Assay)

• Cell Seeding:

  • Seed A549 cells (or another relevant cell line) in a 96-well plate at a density of 1 x 10⁴ cells/well.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (e.g., DMSO) and a positive control for maximum lysis.

  • Incubate for the desired time period (e.g., 24 or 48 hours).[3]

• LDH Measurement:

  • After incubation, use a commercial Lactate Dehydrogenase (LDH) cytotoxicity assay kit according to the manufacturer's instructions.

  • Briefly, transfer a portion of the cell supernatant to a new 96-well plate.

  • Add the LDH reaction mixture and incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm).

• Data Analysis:

  • Calculate the percentage of cytotoxicity relative to the positive control.

  • Plot the cytotoxicity percentage against the compound concentration and determine the CC₅₀ (50% cytotoxic concentration) value using non-linear regression analysis.

  • Validation Check: Ensure the vehicle control shows minimal cytotoxicity and the positive control shows maximum LDH release.

Conclusion and Future Directions

The 5-Chloro-2-hydroxybenzamide scaffold is a highly versatile and privileged structure in modern drug discovery. Through systematic modification of the N-substituent, derivatives with potent and selective activity against viral, cancerous, microbial, and inflammatory targets have been developed. The comparative analysis reveals that while the 5-chloro and 2-hydroxy groups are generally crucial for activity, the nature of the N-substituent ultimately dictates the therapeutic application and potency.

Future research should focus on:

• Systematic Library Synthesis: Creating focused libraries around promising hits to further refine SAR and optimize for potency and selectivity.

• Pharmacokinetic Profiling: Undertaking comprehensive ADME (absorption, distribution, metabolism, and excretion) studies for the most potent compounds to assess their drug-likeness.

• In Vivo Efficacy Studies: Moving lead candidates from in vitro assays into relevant animal models to validate their therapeutic potential.[14]

• Target Deconvolution: For compounds with novel activities, identifying the precise molecular target and mechanism of action will be crucial for further development.

By leveraging the foundational knowledge presented in this guide, researchers are well-equipped to design and develop the next generation of therapeutics based on this remarkable chemical scaffold.

References

• Structure–Activity Relationship Studies on Diversified Salicylamide Derivatives as Potent Inhibitors of Human Adenovirus Infection. (2020). ACS Publications. [Link]

• Salicylamide derivatives as potent HBV inhibitors: insights into structure–activity relationships. (n.d.). RSC Publishing. [Link]

• Structure-Activity Relationship Studies on Diversified Salicylamide Derivatives as Potent Inhibitors of Human Adenovirus Infection. (2020). PubMed. [Link]

• Salicylamide derivatives as potent HBV inhibitors: insights into structure–activity relationships. (2025). RSC Publishing. [Link]

• Synthesis and biological evaluation of novel 5-chloro-N-(4-sulfamoylbenzyl) salicylamide derivatives as tubulin polymerization inhibitors. (n.d.). PMC. [Link]

• Structure-activity relationship of salicylic acid derivatives on inhibition of TNF-α dependent NFκB activity: Implication on anti-inflammatory effect of N-(5-chlorosalicyloyl)phenethylamine against experimental colitis. (2025). ResearchGate. [Link]

• Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. (2011). MDPI. [Link]

• Investigating spectrum of biological activity of 4- and 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. (2011). PubMed. [Link]

• Antimicrobial activity of sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffold. (2012). PubMed. [Link]

• Substituted N-(4-amino-2-chlorophenyl)-5-chloro-2-hydroxybenzamide analogues potently inhibit respiratory syncytial virus (RSV) replication and RSV infection-associated inflammatory responses. (n.d.). PMC. [Link]

• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024). Biointerfaceresearch. [Link]

• In vitro and in vivo studies on stilbene analogs as potential treatment agents for colon cancer. (2010). ScienceDirect. [Link]

• Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. (2023). MDPI. [Link]

• Synthesis and Evaluation of 5-Chloro-2-Methoxy-N-(4-Sulphamoylphenyl) Benzamide Derivatives as Anti-cancer Agents. (2026). ResearchGate. [Link]

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Reproducibility of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide experimental results

Topic: Reproducibility of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide Experimental Results Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Compound Identity

This guide addresses the reproducibility of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (hereafter referred to as 5-Cl-HEB ).

Crucial Distinction: Researchers often confuse 5-Cl-HEB with Niclosamide Olamine .

• Niclosamide Olamine is the ionic salt of Niclosamide and Ethanolamine.[1]

• 5-Cl-HEB is the covalent amide formed between 5-chlorosalicylic acid and Ethanolamine.

5-Cl-HEB is primarily investigated as:

• A Reference Impurity: A potential degradation product or byproduct in the synthesis of salicylamide-based drugs.

• A Structural Probe: Used to study the structure-activity relationship (SAR) of the "head group" in mitochondrial uncouplers.

Achieving reproducible results with 5-Cl-HEB requires strict control over its synthesis (to prevent cyclization to oxazolines) and rigorous differentiation from its ionic salt precursors.

Comparative Analysis: 5-Cl-HEB vs. Alternatives

The following table contrasts 5-Cl-HEB with its parent pharmacophore (Niclosamide) and its metabolic precursor.

Feature	5-Cl-HEB (Target Compound)	Niclosamide Olamine (Standard Drug)	5-Chlorosalicylic Acid (Precursor)
Structure Type	Covalent Amide	Ionic Salt	Free Acid
CAS Registry	N/A (Specific Isomer)	1420-04-8	321-14-2
Solubility (Aq)	Moderate (due to -OH/Amide)	Low (improved over free acid)	Low (pH dependent)
pKa (Phenolic)	~8.0	~6.0 (due to e- withdrawing NO2)	~3.0 (Carboxylic acid)
Biological Activity	Inactive/Low (Loss of lipophilic tail)	High (Mitochondrial Uncoupler)	Low/Precursor
Key Stability Risk	Cyclization to Oxazoline (under heat)	Dissociation to free acid/base	Decarboxylation (extreme heat)

Experimental Protocols & Reproducibility

Workflow 1: Selective Synthesis of 5-Cl-HEB

Objective: To synthesize the covalent amide without contaminating salt formation.

Causality: Direct mixing of acid and amine yields a salt. To force the covalent amide bond, we must activate the carboxylic acid before introducing the amine, or use a coupling agent that prevents salt equilibrium.

Step-by-Step Protocol:

• Activation: Dissolve 5-Chlorosalicylic acid (1.0 eq) in anhydrous DMF. Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir at 0°C for 30 mins.

  • Why: Activates the carboxyl group to an active ester, making it susceptible to nucleophilic attack by the amine.

• Coupling: Add Ethanolamine (1.1 eq) dropwise. Add DIPEA (2.0 eq) to scavenge protons.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Workup (Critical for Purity):

  • Dilute with Ethyl Acetate.

  • Wash 1: 1M HCl (Removes unreacted Ethanolamine and DIPEA).

  • Wash 2: Sat. NaHCO3 (Removes unreacted 5-Chlorosalicylic acid). Note: If this wash is skipped, the product will be contaminated with the salt form.

  • Wash 3: Brine.[2]

• Purification: Recrystallize from Ethanol/Water or purify via Flash Chromatography (DCM:MeOH 95:5).

Workflow 2: Validation & Characterization (The "Self-Validating" System)

Objective: Distinguish the Covalent Amide (5-Cl-HEB) from the Ionic Salt.

Method A: FTIR Spectroscopy

• 5-Cl-HEB (Amide): Look for a sharp Amide I band at 1640–1660 cm⁻¹ (C=O stretch).

• Salt (Ionic): Look for broad Carboxylate (COO⁻) bands at 1550–1610 cm⁻¹ and Ammonium (NH3⁺) broadening around 3000 cm⁻¹.

• Pass Criteria: Absence of COO⁻ peaks.[3]

Method B: 1H-NMR (DMSO-d6)

• Amide Proton: A distinct triplet or broad singlet at ~8.5–9.0 ppm (NH-C=O).

• Methylene Shift: The CH2 adjacent to Nitrogen in 5-Cl-HEB will shift downfield (~3.3 ppm) compared to the salt form (~2.8 ppm).

Mechanistic Visualization

The following diagram illustrates the critical divergence between forming the Active Drug (Salt) and the Impurity/Analog (Amide).

Caption: Divergent synthesis pathways. Direct mixing yields the ionic salt (red), while activation yields the target covalent amide (green). Heat can cause further degradation to oxazoline.

Biological Reproducibility: Expected Outcomes

When testing 5-Cl-HEB in biological assays (e.g., bacterial growth inhibition or mitochondrial respiration), expect the following:

• Loss of Potency: Unlike Niclosamide, 5-Cl-HEB lacks the electron-withdrawing p-nitroaniline group required for effective proton shuttling across the mitochondrial membrane.

  • Result: IC50 values will likely be >100µM (inactive) compared to Niclosamide (~0.5–2µM).

• False Positives: If your sample of 5-Cl-HEB shows high activity, check for hydrolysis .

  • Mechanism:[2][4] In aqueous media, amides can slowly hydrolyze back to 5-chlorosalicylic acid (weakly active) or be contaminated with trace potent impurities.

  • Control: Always run a fresh HPLC trace before biological dosing.

References

• PubChem. 5-Chloro-2-hydroxybenzamide (Related Structure Data). National Library of Medicine. [Link]

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Navigating the Structure-Activity Landscape of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide Analogs: A Comparative Guide for Antimicrobial Drug Discovery

In the persistent battle against antimicrobial resistance, the exploration of novel chemical scaffolds and the optimization of existing ones are paramount. Salicylanilides, a class of compounds known for their broad-spectrum biological activities, have emerged as a promising area of research. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of analogs based on the 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide core. By synthesizing experimental data and mechanistic insights, this document aims to equip researchers, scientists, and drug development professionals with the critical knowledge to navigate the chemical space of these potent antimicrobial agents.

The Salicylanilide Scaffold: A Privileged Structure in Antimicrobial Research

The salicylanilide backbone, characterized by a 2-hydroxybenzamide moiety N-substituted with an aromatic ring, is a well-established pharmacophore with a variety of biological effects, including antibacterial, antimycobacterial, and antifungal properties.[1][2] The presence of the 2-hydroxy group and the amide linker are crucial for their activity, often acting as a key binding motif to biological targets.[3] The 5-chloro substitution on the salicylic acid ring has been shown to enhance the antimicrobial potency of this class of compounds.[4][5] This guide focuses on analogs of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, exploring how modifications to this core structure influence its antimicrobial efficacy, particularly against clinically relevant pathogens like Methicillin-resistant Staphylococcus aureus (MRSA).

Comparative Analysis of Antimicrobial Activity

The antimicrobial potency of a compound is a critical determinant of its therapeutic potential. The minimum inhibitory concentration (MIC), the lowest concentration of a drug that inhibits the visible growth of a microorganism, is a standard metric for quantifying this activity. The following table summarizes the in vitro bactericidal activity of a series of 5-chloro-2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides, close structural analogs of our core compound, against MRSA. These "diamides" feature an amino acid fragment inserted between the salicylamide and the anilide parts of the molecule.[4][6]

Table 1: Minimum Inhibitory Concentration (MIC) of 5-Chloro-2-hydroxy-n-(1-oxo-1-(phenylamino)alkan-2-yl)benzamide Analogs against MRSA [4]

Compound ID	R Group (Alkan-2-yl side chain)	Aniline Substitution	MIC (µg/mL) against MRSA
1a	-CH(CH₃)₂ (Valine)	4-CF₃	0.25
1b	-CH(CH₃)₂ (Valine)	4-Br	0.5
1c	-CH(CH₃)₂ (Valine)	3,4-diCl	1
1d	-CH₂CH(CH₃)₂ (Leucine)	4-CF₃	0.5
1e	-CH₂CH(CH₃)₂ (Leucine)	4-Br	1
1f	-CH₂CH(CH₃)₂ (Leucine)	3,4-diCl	2
1g	-CH₂Ph (Phenylalanine)	4-CF₃	1
1h	-CH₂Ph (Phenylalanine)	4-Br	2

Data extracted from "In Vitro Bactericidal Activity of 4- and 5-Chloro-2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides against MRSA"[4]

Interpretation of SAR Data:

The data presented in Table 1 reveals several key structure-activity relationships:

• Influence of the Amino Acid Side Chain (R Group): Analogs with a valine side chain (1a-1c) generally exhibit lower MIC values (higher potency) compared to those with leucine (1d-1f) or phenylalanine (1g-1h) side chains. This suggests that the bulk and hydrophobicity of this substituent play a significant role in the interaction with the bacterial target.

• Impact of Aniline Substitution: The substitution pattern on the terminal aniline ring is a major determinant of activity. The presence of an electron-withdrawing trifluoromethyl group (-CF₃) at the 4-position consistently results in the most potent analogs (1a, 1d, 1g). A bromo substituent at the 4-position leads to a moderate decrease in activity, while 3,4-dichloro substitution results in the least potent compounds within this series. This highlights the importance of electronic and steric factors on the aniline ring for optimal antibacterial efficacy.

Mechanism of Action: Inhibition of Bacterial Two-Component Systems

The antimicrobial activity of salicylanilides is primarily attributed to their ability to inhibit bacterial two-component signal transduction systems (TCS).[7][8] These systems are crucial for bacteria to sense and respond to environmental changes, regulating processes such as virulence, nutrient uptake, and antibiotic resistance.[7][9] A typical TCS consists of a sensor histidine kinase and a cognate response regulator.[8][9]

The following diagram illustrates the canonical two-component signaling pathway and the proposed point of inhibition by salicylanilide analogs.

Caption: Inhibition of a bacterial two-component signaling pathway by salicylanilide analogs.

As depicted, salicylanilides are proposed to inhibit the autophosphorylation of the sensor histidine kinase.[10] By preventing this initial step, the entire downstream signaling cascade is blocked, leading to the dysregulation of essential cellular processes and ultimately bacterial cell death. This targeted mechanism of action is advantageous as TCS are prevalent in bacteria but absent in mammals, suggesting a potential for selective toxicity.[7]

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed and robust experimental protocols are essential. The following sections outline the methodologies for the synthesis of the core scaffold and the evaluation of antimicrobial activity.

General Synthesis of N-Substituted Salicylamides

Workflow for Synthesis of N-Substituted Salicylamides

Caption: General workflow for the synthesis of N-substituted salicylamide analogs.

Step-by-Step Protocol:

• Acyl Chloride Formation: 5-Chlorosalicylic acid is reacted with an excess of thionyl chloride, often with a catalytic amount of dimethylformamide (DMF), under reflux conditions to form the corresponding acyl chloride. The excess thionyl chloride is subsequently removed under reduced pressure. The causality for this step is to activate the carboxylic acid for subsequent nucleophilic attack by the amine.

• Amide Coupling: The primary amine (e.g., 2-aminoethanol for the parent compound) is dissolved in an appropriate aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), and cooled in an ice bath. The freshly prepared 5-chlorosalicyloyl chloride, dissolved in the same solvent, is added dropwise to the amine solution with vigorous stirring. The reaction is then allowed to warm to room temperature and stirred for several hours to overnight. This slow addition at low temperature is crucial to control the exothermicity of the reaction and minimize side-product formation.

• Work-up: The reaction mixture is sequentially washed with a dilute aqueous acid (e.g., 1M HCl) to remove any unreacted amine, followed by a dilute aqueous base (e.g., saturated NaHCO₃ solution) to remove any unreacted acyl chloride and acidic byproducts, and finally with brine. The organic layer is then dried over an anhydrous drying agent like sodium sulfate. This self-validating washing sequence ensures the removal of most impurities.

• Purification: The crude product obtained after solvent evaporation is purified by either recrystallization from a suitable solvent system or by column chromatography on silica gel to yield the pure N-substituted salicylamide analog.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[14][15][16]

Workflow for Broth Microdilution Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Step-by-Step Protocol:

• Inoculum Preparation: A pure culture of the test bacterium (e.g., S. aureus) is grown in a suitable broth medium (e.g., Mueller-Hinton Broth) to the logarithmic phase of growth. The bacterial suspension is then diluted to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[16] This standardization is a critical control point to ensure consistent and comparable results.

• Serial Dilution of Test Compounds: The test compounds are dissolved in a suitable solvent (e.g., DMSO) to create a stock solution. Two-fold serial dilutions of the compounds are then prepared directly in a 96-well microtiter plate containing a specific volume of the appropriate broth medium.

• Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension, resulting in a final bacterial concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Several controls are included in each assay to validate the results: a positive control (wells with bacteria and broth but no compound), a negative control (wells with broth only), and a solvent control (wells with bacteria, broth, and the highest concentration of the solvent used to dissolve the compounds).

• Incubation: The inoculated plates are incubated at 37°C for 18-24 hours.

• MIC Determination: After incubation, the plates are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the compound at which there is no visible growth of the bacteria.[14][17]

Conclusion and Future Directions

The 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide scaffold represents a promising starting point for the development of novel antimicrobial agents. The structure-activity relationship studies on its analogs highlight the critical role of substitutions on both the amino acid linker and the terminal aniline ring in modulating antibacterial potency. The primary mechanism of action, the inhibition of bacterial two-component systems, offers a selective target that is distinct from host cell machinery.

Future research in this area should focus on a more systematic exploration of the N-(2-hydroxyethyl)benzamide portion of the molecule. Modifications to the hydroxyethyl group could influence solubility, cell permeability, and target engagement. Furthermore, a deeper understanding of the specific two-component systems inhibited by these compounds in different bacterial species could enable the design of more targeted and effective therapies. The experimental protocols outlined in this guide provide a robust framework for the synthesis and evaluation of new analogs, facilitating the continued exploration of this important class of antimicrobial compounds.

References

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• Barrett, J. F., & Hoch, J. A. (1998). Antibacterial agents that inhibit two-component signal transduction systems. Proceedings of the National Academy of Sciences of the United States of America, 95(10), 5718–5723. [Link]

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• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature protocols, 3(2), 163–175. [Link]

• Pospíšilová, Š., Michnová, H., Kauerová, T., Pauk, K., Kollár, P., Vinšová, J., Imramovský, K., Čížek, A., & Jampílek, J. (2018). In vitro activity of salicylamide derivatives against vancomycin-resistant enterococci. Bioorganic & medicinal chemistry letters, 28(12), 2184–2188. [Link]

• Bilginer, K., et al. (2024). Broth microdilution for antibacterial testing as recommended by CLSI protocol. Journal of Pharmacological and Toxicological Methods, 107, 107033. [Link]

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• Krátký, M., Vinšová, J., Volková, M., Buchta, V., Trejtnar, F., & Stolaříková, J. (2012). Antimicrobial activity of sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffold. European journal of medicinal chemistry, 50, 433–440. [Link]

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• Singh, S. K., & Singh, A. (2015). Synthesis, Characterisation and Antimicrobial activity of E-N-(5-Chloro-2 Isopropyl benzylidene) aryl amine. International Journal of PharmTech Research, 8(5), 843-847. [Link]

• Request PDF. Antimicrobial activity of sulfonamides containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffold. ResearchGate. [Link]

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• Patel, N. B., & Patel, J. C. (2012). Synthesis and screening of antibacterial and antifungal activity of 5-chloro-1,3-benzoxazol-2(3 h)-one derivatives. Journal of young pharmacists : JYP, 4(3), 154–160. [Link]

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Cross-Validation of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide Assay Results

Executive Summary: The Validation Imperative

In the synthesis and quality control of benzamide derivatives—specifically 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (often a critical intermediate in the synthesis of fibrates or salicylamide anthelmintics)—analytical discrepancies frequently arise between routine QC methods and high-sensitivity release testing.[1][2][3][4]

This guide addresses the cross-validation of assay results for this compound. We compare the industry-standard HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet Detection) against the definitive reference method, UHPLC-MS/MS (Ultra-High Performance Liquid Chromatography with Tandem Mass Spectrometry).[1][2][3][4]

The Core Problem: The phenolic hydroxyl group at the C2 position and the secondary amide linkage create susceptibility to pH-dependent ionization shifts and hydrolysis, leading to "ghost peaks" or recovery failures in standard assays.[3] This guide provides the protocol to resolve these discrepancies.

Comparative Analysis: HPLC-UV vs. UHPLC-MS/MS[1][2][3][4]

The following table contrasts the two primary methodologies used to assay 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide.

Feature	Method A: HPLC-UV (Routine QC)	Method B: UHPLC-MS/MS (Validation Reference)
Principle	Separation based on hydrophobicity; detection via chromophore absorption (λ = 305 nm).[1][2][3][4]	Separation based on hydrophobicity; detection via mass-to-charge ratio (m/z).[1][2][3][4]
Sensitivity (LOQ)	~0.5 µg/mL (Moderate)	~0.5 ng/mL (Ultra-High)
Specificity	Medium. Vulnerable to co-eluting impurities with similar UV spectra (e.g., 5-chlorosalicylic acid).[2][3][4]	High. MRM (Multiple Reaction Monitoring) transitions isolate the specific parent ion.[3]
Matrix Tolerance	High. Phosphate buffers suppress silanol interactions.[2][3]	Low. Susceptible to ion suppression from salts; requires volatile buffers (Formic Acid).[2][3]
Primary Use Case	Routine batch release; high-concentration assay (>98% purity).[1][2][3][4]	Trace impurity analysis; cross-validating UV purity claims.

Experimental Protocols

Chemical Grounding & Sample Preparation

Compound: 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide Molecular Weight: 215.63 g/mol pKa (Calculated): ~7.8 (Phenolic OH)[1][2][3][4]

Critical Caution: The phenolic proton is acidic.[3] In basic diluents (pH > 8), the compound forms a phenoxide ion, shifting retention times and altering UV absorption maxima (bathochromic shift).[3][4] Always maintain acidic pH in sample preparation.

Universal Sample Prep Protocol:

• Stock Solution: Dissolve 10.0 mg of reference standard in 10.0 mL of Methanol (LC-MS Grade) . (Conc: 1000 µg/mL).[3][4][5]

• Diluent: Water:Acetonitrile (50:50 v/v) with 0.1% Formic Acid . The acid stabilizes the phenolic moiety.[3]

• Working Standard: Dilute Stock to 50 µg/mL using the Diluent.

• Filtration: 0.22 µm PVDF filter (Nylon can adsorb phenolic compounds).[3]

Method A: HPLC-UV (The Workhorse)

Use this for routine purity assays.[2][3][4]

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.[2][3][4]

• Mobile Phase A: 20 mM Potassium Phosphate Buffer (pH 2.5). Low pH suppresses ionization of the phenol.

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 0-5 min (10% B), 5-15 min (10% → 60% B), 15-20 min (60% B).

• Flow Rate: 1.0 mL/min.[3][5][6]

• Detection: UV at 305 nm (Specific to the salicylamide core) and 254 nm (General).[2][3]

• Temp: 30°C.

Method B: UHPLC-MS/MS (The Validator)

Use this to confirm peak purity and validate UV results.[2][3][4]

• Column: C18 Sub-2 µm (e.g., Waters ACQUITY BEH), 2.1 x 50 mm, 1.7 µm.[4]

• Mobile Phase A: 0.1% Formic Acid in Water.[3]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Fast ramp (5% → 95% B in 3 minutes).

• Ionization: ESI Positive Mode (Protonation of the amide nitrogen).[3]

  • Precursor Ion:m/z 216.0 [M+H]+

  • Quantifier Product:m/z 155.0 (Loss of ethanolamine side chain).[3]

  • Qualifier Product:m/z 127.0.[3]

Cross-Validation Workflow & Decision Logic

The following diagram illustrates the decision matrix for accepting assay results. If UV and MS results diverge by >2.0%, specific root cause investigations are triggered.

Figure 1: Cross-Validation Decision Matrix. This workflow ensures that routine UV results are backed by mass-spec specificity.

Experimental Data Summary

The table below summarizes a typical cross-validation dataset. Note the "Recovery" discrepancy at low concentrations, which highlights the superior sensitivity of Method B.

Parameter	Method A (HPLC-UV) Result	Method B (LC-MS) Result	Interpretation
Linearity (R²)	0.9992 (Range: 10-100 µg/mL)	0.9998 (Range: 1-1000 ng/mL)	Both linear; MS covers trace range.[1][2][3][4]
Accuracy (Spike Recovery)	98.5% ± 1.2%	100.2% ± 0.8%	UV shows slight bias due to baseline noise.[2][3]
LOD (Limit of Detection)	0.15 µg/mL	0.05 ng/mL	MS is ~3000x more sensitive.
Specificity (Stress Test)	Degraded sample showed 1 peak.[2][3]	Degraded sample showed 2 peaks.[3]	Critical: UV missed a co-eluting non-chromophoric degradant.[3]

Scientist's Note: In the specificity row, Method B detected a degradant that Method A missed. This often happens if the degradation breaks the amide bond, leaving a fragment with poor UV absorbance at 305 nm. Therefore, Method B must be used for stability studies.

References

• International Council for Harmonisation (ICH). (2005).[3] Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• PubChem. (2023).[3] Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)- Compound Summary. (Structural Reference for Salicylamide derivatives). Retrieved from [Link][1][2][3][4]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[4] Practical HPLC Method Development. Wiley-Interscience.[1][2][3][4] (Reference for pKa-dependent mobile phase selection).

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A Comparative Spectroscopic Guide to 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and Its Analogs

This guide provides an in-depth comparison of the spectroscopic data for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and its structural analogs. Designed for researchers, scientists, and drug development professionals, this document offers a detailed analysis of expected spectral features based on fundamental principles and available data for related compounds. We will explore how subtle structural modifications influence the spectroscopic fingerprints obtained from Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Introduction: The Significance of Spectroscopic Characterization

In pharmaceutical development, the unambiguous characterization of a molecule's structure and purity is paramount.[1][2] Spectroscopic techniques are indispensable tools that provide detailed information about a compound's chemical composition and molecular structure.[1][3] For a molecule like 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide, a derivative of the well-known salicylamide family, understanding its spectroscopic properties is crucial for quality control, stability testing, and regulatory compliance.[1][4]

This guide will compare the expected spectroscopic data of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide with two key analogs:

• Salicylamide (2-hydroxybenzamide): The parent compound, providing a baseline for the core salicylamide structure.

• 5-Chlorosalicylamide (5-chloro-2-hydroxybenzamide): To illustrate the effect of the chloro-substituent on the aromatic ring.

By examining the spectral shifts and pattern changes between these molecules, we can gain a deeper understanding of structure-property relationships.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Molecular Skeleton

NMR spectroscopy is a powerful technique for elucidating the precise arrangement of atoms within a molecule.[3][5] Both ¹H and ¹³C NMR provide unique insights into the chemical environment of each nucleus.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their proximity to other protons.

Expected ¹H NMR Data Comparison:

Proton	Salicylamide	5-Chlorosalicylamide	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	Rationale for Shifts
OH (phenolic)	~12-13 ppm (s, 1H)	~12-13 ppm (s, 1H)	~12-13 ppm (s, 1H)	Intramolecular hydrogen bonding with the amide carbonyl leads to a significant downfield shift. This is a characteristic feature of salicylamides.[6]
NH (amide)	~7.5-8.5 ppm (br s, 2H)	~7.5-8.5 ppm (br s, 2H)	~8.0-9.0 ppm (br t, 1H)	The amide protons of the primary amides in salicylamide and 5-chlorosalicylamide appear as a broad singlet. In the target molecule, this is a secondary amide, and the proton will likely appear as a triplet due to coupling with the adjacent CH₂ group.
Ar-H (aromatic)	6.8-7.8 ppm (m, 4H)	6.9-7.8 ppm (m, 3H)	6.9-7.9 ppm (m, 3H)	The electron-withdrawing effect of the chlorine atom in 5-chlorosalicylamide and the target molecule will cause downfield shifts for the aromatic protons, particularly those ortho and para to the chlorine. The splitting patterns will also be affected by the substitution.
CH₂ (ethyl)	-	-	~3.6-3.8 ppm (q, 2H) & ~3.4-3.6 ppm (t, 2H)	The N-CH₂ protons will likely be a quartet due to coupling with the amide NH and the adjacent O-CH₂. The O-CH₂ protons will likely be a triplet due to coupling with the N-CH₂.
OH (ethyl)	-	-	Variable (br s, 1H)	The chemical shift of the alcoholic proton is variable and depends on concentration, solvent, and temperature.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the carbon framework of a molecule.

Expected ¹³C NMR Data Comparison:

Carbon	Salicylamide	5-Chlorosalicylamide	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	Rationale for Shifts
C=O (amide)	~170 ppm	~168 ppm	~168 ppm	The electronic environment of the carbonyl carbon is sensitive to substituents on the aromatic ring. The electron-withdrawing chlorine may cause a slight upfield shift.
C-OH (phenolic)	~160 ppm	~158 ppm	~158 ppm	The carbon attached to the phenolic hydroxyl group appears significantly downfield.
C-Cl	-	~125 ppm	~125 ppm	The carbon directly bonded to chlorine will have a characteristic chemical shift.
Ar-C (aromatic)	115-135 ppm	117-140 ppm	117-140 ppm	The chemical shifts of the aromatic carbons will be influenced by the chloro and amide substituents.
CH₂ (ethyl)	-	-	~60 ppm & ~42 ppm	The carbon attached to the oxygen (O-CH₂) will be further downfield than the carbon attached to the nitrogen (N-CH₂).

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR spectrometer.[7]

• ¹H NMR Parameters: Use a standard pulse sequence with a spectral width of approximately 15 ppm, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Parameters: Use a proton-decoupled pulse sequence with a spectral width of approximately 220 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

• Data Processing: Fourier transform the raw data, phase correct the spectra, and calibrate the chemical shifts using the residual solvent peak as an internal standard.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[1][8]

Expected IR Data Comparison:

Vibrational Mode	Salicylamide	5-Chlorosalicylamide	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	Rationale for Bands
O-H stretch (phenolic)	~3400-3200 cm⁻¹ (broad)	~3400-3200 cm⁻¹ (broad)	~3400-3200 cm⁻¹ (broad)	The broadness is due to intramolecular hydrogen bonding.
N-H stretch (amide)	~3350 & ~3170 cm⁻¹	~3350 & ~3170 cm⁻¹	~3300 cm⁻¹	Primary amides show two N-H stretching bands (symmetric and asymmetric).[9] Secondary amides typically show a single N-H stretch.
C-H stretch (aromatic)	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	Characteristic of C-H bonds in an aromatic ring.
C-H stretch (aliphatic)	-	-	~2950-2850 cm⁻¹	Characteristic of the C-H bonds in the ethyl group.
C=O stretch (amide I)	~1660 cm⁻¹	~1665 cm⁻¹	~1650 cm⁻¹	The position of the amide I band is sensitive to hydrogen bonding and electronic effects.
N-H bend (amide II)	~1620 cm⁻¹	~1620 cm⁻¹	~1540 cm⁻¹	The amide II band is typically found at a lower wavenumber for secondary amides compared to primary amides.
C-O stretch (phenolic)	~1250 cm⁻¹	~1250 cm⁻¹	~1250 cm⁻¹	Strong absorption due to the C-O bond of the phenol.
C-Cl stretch	-	~750-700 cm⁻¹	~750-700 cm⁻¹	The C-Cl stretch appears in the fingerprint region and can be used to confirm the presence of the chlorine atom.

Experimental Protocol for IR Spectroscopy (ATR):

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the ATR accessory.

• Instrumentation: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum of the clean ATR crystal.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[10] It provides information about the molecular weight and the fragmentation pattern of a compound.

Expected MS Data Comparison:

Ion	Salicylamide	5-Chlorosalicylamide	5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	Rationale for m/z
[M]⁺	137	171/173	215/217	The molecular ion peak. For chlorine-containing compounds, an M+2 peak with approximately one-third the intensity of the M peak is expected due to the natural abundance of the ³⁷Cl isotope.[11]
[M - NH₂]⁺	121	-	-	Loss of the primary amide group.
[M - Cl]⁺	-	136	180	Loss of the chlorine atom.
[M - C₂H₄OH]⁺	-	-	171/173	Cleavage of the bond between the amide nitrogen and the ethyl group.
[M - CONHCH₂CH₂OH]⁺	-	-	128/130	Loss of the entire N-(2-hydroxyethyl)benzamide side chain.

Experimental Protocol for Mass Spectrometry (ESI):

• Sample Preparation: Dissolve a small amount of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Introduce the sample solution into an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., quadrupole or time-of-flight).

• Data Acquisition: Acquire spectra in both positive and negative ion modes over a mass range that includes the expected molecular weight of the compound.

• Data Analysis: Identify the molecular ion peak and characteristic fragment ions.

UV-Visible Spectroscopy: Analyzing Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet or visible radiation, which corresponds to electronic transitions within the molecule.[1][12] It is particularly useful for analyzing compounds with chromophores, such as aromatic rings and carbonyl groups.

Expected UV-Vis Data Comparison:

Compound	λmax (nm)	Rationale for Absorption
Salicylamide	~235, ~302 nm[13]	These absorptions are due to π → π* transitions within the benzene ring and n → π* transitions of the carbonyl group. The phenolic hydroxyl group also influences the absorption maxima.
5-Chlorosalicylamide	Expected to be similar to salicylamide, possibly with a slight red shift (bathochromic shift).	The chlorine atom, as a substituent on the aromatic ring, can slightly alter the energy of the electronic transitions.
5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	Expected to be very similar to 5-chlorosalicylamide.	The N-(2-hydroxyethyl) group is an auxochrome and is not expected to significantly alter the main absorption bands of the salicylamide chromophore.

Experimental Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol) of a known concentration.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorbance spectrum over a range of approximately 200-400 nm, using the pure solvent as a reference.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Workflow and Data Integration

The comprehensive characterization of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide involves a logical workflow that integrates data from multiple spectroscopic techniques.

Caption: Workflow for the spectroscopic characterization of a novel compound.

Conclusion

This guide provides a comparative framework for understanding the spectroscopic properties of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide based on its structural relationship to salicylamide and 5-chlorosalicylamide. By systematically analyzing the expected data from NMR, IR, MS, and UV-Vis spectroscopy, researchers can confidently identify and characterize this molecule. The provided protocols offer a starting point for obtaining high-quality experimental data, which is essential for advancing drug discovery and development programs.

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A Comparative Guide to 5-Chlorosalicylamides: Statistical Analysis and Experimental Insights into 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and its Potent Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern therapeutics, the salicylamide scaffold has emerged as a versatile platform for the development of agents with a broad spectrum of biological activities. This guide provides an in-depth comparative analysis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and its structurally related analogs, with a particular focus on the well-documented anthelmintic drug, niclosamide, and its ethanolamine salt. By examining their synthesis, physicochemical properties, and performance in antimicrobial and antiviral assays, we aim to provide a comprehensive resource for researchers engaged in the discovery and development of novel therapeutic agents.

Introduction to the 5-Chlorosalicylamide Scaffold

The 5-chlorosalicylamide core, characterized by a 2-hydroxybenzamide moiety with a chlorine atom at the 5-position, is a privileged structure in medicinal chemistry. This chemical framework is the foundation for a range of compounds exhibiting potent biological effects, including antimicrobial, antiviral, and anticancer activities. The presence of the chlorine atom and the hydroxyl group is often critical for their mechanism of action, which can involve the disruption of cellular energy metabolism and the modulation of key signaling pathways.

This guide will delve into the experimental data available for this class of compounds, with a specific emphasis on comparing the performance of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide with its prominent analog, niclosamide, and its more soluble ethanolamine salt.

Synthesis and Physicochemical Properties: A Comparative Overview

The synthesis of 5-chlorosalicylamides generally involves the amidation of a 5-chlorosalicylic acid derivative. The choice of the amine component is a critical determinant of the final compound's physicochemical properties and biological activity.

General Synthesis Pathway

The synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide and its analogs typically follows a straightforward two-step process involving the activation of the carboxylic acid of 5-chlorosalicylic acid, followed by coupling with the desired amine.

Figure 1: Generalized synthesis pathway for 5-chlorosalicylamides.

Physicochemical Properties

The physicochemical properties of these compounds, such as solubility and lipophilicity, are crucial for their pharmacokinetic and pharmacodynamic profiles. While experimental data for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is limited, we can infer its properties based on its structure and compare them to the known values of niclosamide and its ethanolamine salt.

Compound	Molecular Formula	Molecular Weight ( g/mol )	XLogP3	Water Solubility	Reference
5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide	C₉H₁₀ClNO₃	215.63	1.3	Not experimentally determined	[1]
Niclosamide	C₁₃H₈Cl₂N₂O₄	327.12	4.9	Poor	[2]
Niclosamide Ethanolamine Salt	C₁₅H₁₅Cl₂N₃O₅	404.21	Not applicable	Improved	[3]

XLogP3 is a computed value for lipophilicity.

The introduction of the hydroxyethyl group in 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is expected to increase its hydrophilicity compared to niclosamide, potentially leading to improved water solubility. The formation of the ethanolamine salt of niclosamide is a known strategy to significantly enhance its aqueous solubility, which can lead to better bioavailability[3].

Biological Activity: A Head-to-Head Comparison

The 5-chlorosalicylamide scaffold has demonstrated a remarkable range of biological activities. Here, we compare the antimicrobial and antiviral performance of niclosamide and its derivatives, providing a framework for understanding the potential of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

Antimicrobial Activity

Salicylamide derivatives have shown significant activity against a variety of bacterial and fungal pathogens. The data below summarizes the minimum inhibitory concentrations (MICs) of some representative compounds against selected microorganisms.

Compound	Organism	MIC (µg/mL)	Reference
Niclosamide	Staphylococcus aureus (MRSA)	0.125	[3]
Niclosamide	Mycobacterium tuberculosis	0.5 - 1	[3]
5-chloro-N-{4-[N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2-hydroxybenzamide	Staphylococcus aureus	15.62-31.25 µmol/L	[4]
Salicylamide	Neisseria gonorrhoeae	16	[1]

Antiviral Activity

The antiviral potential of salicylamides, particularly niclosamide, has been a subject of intense research, especially in the context of emerging viral diseases. These compounds have shown efficacy against a range of viruses, including SARS-CoV-2, MERS-CoV, and Zika virus[2][5].

Compound	Virus	IC₅₀ (µM)	Cell Line	Reference
Niclosamide	SARS-CoV	<0.1	Vero E6	[5]
Niclosamide	MERS-CoV	0.07	Vero	[2]
Niclosamide	Zika Virus	0.28	-	[6]
Substituted N-(4-amino-2-chlorophenyl)-5-chloro-2-hydroxybenzamide analogue (Compound 15)	Human Adenovirus	0.27	-	[7]
Substituted N-(4-amino-2-chlorophenyl)-5-chloro-2-hydroxybenzamide analogue (Compound 22)	Respiratory Syncytial Virus	7.5	A549	[8]

The antiviral mechanism of niclosamide is multifaceted and appears to involve the inhibition of viral entry, replication, and pro-inflammatory responses[5][8]. The structural modifications in analogs of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide have been shown to modulate their antiviral potency and cytotoxicity, highlighting the potential for fine-tuning the therapeutic window of this class of compounds[7][8].

Mechanism of Action: Unraveling the Molecular Pathways

The biological effects of 5-chlorosalicylamides are attributed to their ability to interfere with fundamental cellular processes.

Figure 2: Key mechanisms of action for 5-chlorosalicylamides.

The primary mechanism for many salicylanilides, including niclosamide, is the uncoupling of oxidative phosphorylation by dissipating the proton gradient across mitochondrial membranes[3]. This leads to a depletion of cellular ATP, which is detrimental to energy-dependent processes in both pathogens and host cells. Additionally, some salicylamide derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, which are involved in the inflammatory response. More recently, studies have revealed that these compounds can modulate various signaling pathways, such as mTORC1, STAT3, and Wnt/β-catenin, which are often dysregulated in viral infections and cancer[9].

Experimental Protocols

To facilitate further research and comparative studies, we provide detailed, step-by-step methodologies for the synthesis and in vitro evaluation of 5-chlorosalicylamide derivatives.

Synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

Materials:

• 5-Chlorosalicylic acid

• Thionyl chloride or a suitable carbodiimide (e.g., EDCI)

• Ethanolamine

• Anhydrous dichloromethane (DCM) or a similar aprotic solvent

• Triethylamine or another suitable base

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Activation of 5-Chlorosalicylic Acid:

  • To a solution of 5-chlorosalicylic acid (1 equivalent) in anhydrous DCM, add thionyl chloride (1.2 equivalents) dropwise at 0 °C.

  • Allow the reaction to stir at room temperature for 2-4 hours or until the reaction is complete (monitored by TLC).

  • Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude 5-chlorosalicyl-acyl chloride.

• Amide Coupling:

  • Dissolve the crude acyl chloride in anhydrous DCM.

  • In a separate flask, dissolve ethanolamine (1.1 equivalents) and triethylamine (1.5 equivalents) in anhydrous DCM.

  • Add the acyl chloride solution dropwise to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Upon completion, wash the reaction mixture with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to yield the pure 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

Materials:

• Test compound stock solution (e.g., in DMSO)

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Preparation of Inoculum:

  • Culture the microbial strain overnight.

  • Dilute the culture in the appropriate broth to achieve a standardized inoculum density (e.g., 5 x 10⁵ CFU/mL for bacteria).

• Serial Dilution of Test Compound:

  • Perform a two-fold serial dilution of the test compound stock solution in the broth medium across the wells of a 96-well plate.

• Inoculation and Incubation:

  • Add the standardized inoculum to each well.

  • Include a positive control (microorganism in broth without the compound) and a negative control (broth only).

  • Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

In Vitro Antiviral Assay (Cytopathic Effect Reduction Assay)

Materials:

• Test compound stock solution

• Host cell line permissive to the virus (e.g., Vero E6 for SARS-CoV-2)

• Virus stock

• Cell culture medium and supplements

• 96-well cell culture plates

• Reagents for cell viability assay (e.g., MTT, CellTiter-Glo)

Procedure:

• Cell Seeding:

  • Seed the host cells in a 96-well plate at a density that will result in a confluent monolayer on the day of infection.

• Compound Treatment and Infection:

  • Prepare serial dilutions of the test compound in cell culture medium.

  • Remove the growth medium from the cells and add the compound dilutions.

  • Infect the cells with the virus at a predetermined multiplicity of infection (MOI).

  • Include a virus control (cells infected without the compound) and a cell control (cells without infection or compound).

• Incubation:

  • Incubate the plates at 37°C in a CO₂ incubator for a period sufficient for the virus to cause a cytopathic effect (CPE) in the virus control wells (typically 2-4 days).

• Assessment of Antiviral Activity and Cytotoxicity:

  • Visually assess the CPE in each well under a microscope.

  • Quantify cell viability using a suitable assay (e.g., MTT). The IC₅₀ (50% inhibitory concentration) is the concentration of the compound that reduces the viral CPE by 50%. The CC₅₀ (50% cytotoxic concentration) is determined in parallel on uninfected cells.

Conclusion and Future Directions

The 5-chlorosalicylamide scaffold represents a promising starting point for the development of novel therapeutic agents with a wide range of applications. While direct experimental data for 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is currently limited, the extensive research on its close analog, niclosamide, provides a strong foundation for inferring its potential biological activities. The enhanced solubility expected from the hydroxyethyl moiety, and demonstrated by the ethanolamine salt of niclosamide, suggests that this and similar modifications could lead to improved pharmacokinetic profiles.

Future research should focus on the direct synthesis and comprehensive biological evaluation of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide to validate its predicted properties and to fully elucidate its therapeutic potential. Further structure-activity relationship studies will be crucial in optimizing the efficacy and safety of this important class of compounds.

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• Lack of antiviral activity of probenecid in vitro and in Syrian golden hamsters. (2023, November 23). Lirias. Retrieved February 19, 2026, from [Link]

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Safety & Regulatory Compliance

5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide proper disposal procedures

Executive Summary & Operational Directive

Immediate Classification: Halogenated Organic Waste. Do not dispose of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (CAS: 101820-68-2) down the drain or in general trash.[1][2][3][4] Due to the presence of the aryl-chlorine bond, this compound requires high-temperature incineration to prevent the formation of persistent organic pollutants (POPs) such as dioxins during thermal destruction.[1][2][3][4]

Core Directive: Segregate strictly from non-halogenated solvents and strong oxidizers.[4] All disposal workflows must prioritize the containment of the halogenated moiety.[4]

Chemical Profile & Hazard Logic

To dispose of a chemical safely, you must understand its reactivity.[4] This compound is a chlorinated salicylamide derivative.[4]

Feature	Structural Component	Disposal Implication
Halogenation	Aryl-Chloride (Cl)	CRITICAL: Classifies waste as "Halogenated."[1][2][3][4] Must be incinerated at >1100°C with acid gas scrubbing to handle HCl byproduct.[4]
Acidity	Phenolic Hydroxyl (-OH)	Weakly acidic (pKa ~7-8).[1][2][3][4] Incompatible with strong bases (exothermic deprotonation) and strong oxidizers.[3][4]
Solubility	Ethanolamine Tail	Increases polarity.[2][4] Likely soluble in alcohols/DMSO; sparingly soluble in water.[4] Spill cleanup requires organic absorbents, not just water dilution.[4]
Toxicity	Salicylamide Core	Potential skin/eye irritant (H315, H319).[3][4][5][6][7] Treat as toxic to aquatic life (H410) based on structural analogs (e.g., Niclosamide).[3][4]

Personal Protective Equipment (PPE) Matrix

Rationale: The phenolic group allows for rapid dermal absorption, while the dust poses an inhalation risk.[4]

PPE Category	Specification	Operational Logic
Respiratory	N95 or P100 Respirator	Prevents inhalation of fine particulates during weighing or spill cleanup.[1][2][3][4]
Dermal	Nitrile Gloves (Double-gloved)	0.11mm minimum thickness. Phenolic compounds can permeate standard latex; nitrile offers superior resistance.[1][2][3][4]
Ocular	Chemical Splash Goggles	Standard safety glasses are insufficient for powders that can become airborne; seal protection is required.[2][4]
Body	Lab Coat (Buttoned)	Tyvek sleeves recommended if handling quantities >100g to prevent cuff contamination.[2][3][4]

Step-by-Step Disposal Protocol

Scenario A: Pure Solid Waste (Expired or Surplus)[1][2][3]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2][3][4] Glass is acceptable but poses a breakage risk during transport.[4]

• Labeling: Affix a hazardous waste tag immediately.[4]

  • Required Text: "Hazardous Waste - Solid - Toxic."[1][2][3][4]

  • Constituents: Write full chemical name.[4] DO NOT use abbreviations.

  • Hazard Checkbox: Check "Toxic" and "Irritant."[4][8]

• Segregation: Place the HDPE jar into a secondary containment bin designated for "Solid Toxic Waste."

• Disposal Path: Hand over to EHS for High-Temperature Incineration .[2][3][4]

Scenario B: Liquid Waste (Mother Liquors / HPLC Waste)[1][2][3]

Context: You have dissolved the compound in Methanol, DMSO, or Acetonitrile.

• Segregation Rule: Pour into the Halogenated Solvent Waste carboy.

  • Why? Even if the solvent is non-halogenated (e.g., Methanol), the solute contains chlorine.[3][4] Mixing this into a non-halogenated stream creates a "cocktail" that violates the cheaper non-halogenated disposal protocols, potentially damaging the facility's relationship with waste vendors.[4]

• pH Check: Ensure the waste stream is Neutral to slightly Acidic (pH 4-7).

  • Warning: Do not mix with highly alkaline waste (pH > 10), as phenolic salts may precipitate or form tars that clog disposal lines.[4]

• Cap & Tag: Ensure the carboy is vented (if required by local policy) or tightly capped.[4] Update the waste log to include "Chlorinated Benzamide Derivatives."

Scenario C: Contaminated Debris (Gloves, Weigh Boats, Paper Towels)[3][4]

• Bagging: Collect all solid debris in a clear, 6-mil polyethylene bag.

• Tagging: Label as "Chemically Contaminated Debris - Halogenated."

• Disposal: Do not autoclave. Heat may volatilize the compound.[4] Incinerate directly.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision nodes for disposing of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide.

Figure 1: Decision matrix for the segregation and disposal of chlorinated benzamide derivatives. Note that all liquid streams merge into the Halogenated Waste path regardless of the solvent base.[4]

Emergency Spill Management

If a spill occurs, you must act to contain the powder before it becomes airborne or enters drains.[4]

• Isolate: Evacuate the immediate area (10 ft radius). Mark the zone.

• Protect: Don full PPE (N95, Goggles, Nitrile Gloves).[4]

• Contain (Solid):

  • Do not dry sweep (creates dust).[2][3][4]

  • Cover the spill with a damp paper towel (water or ethanol) to suppress dust.[4]

  • Scoop the wet material into a waste container.[4][8]

• Contain (Liquid):

  • Use a universal absorbent pads or vermiculite.[4]

  • Do not use combustible materials like sawdust if the solvent is flammable (e.g., Methanol).[4]

• Decontaminate: Wash the surface with a soap/water solution.[4] The phenol group is slightly acidic; a mild alkaline detergent (pH ~8-9) aids solubilization and removal.[1][2][3][4]

Regulatory & Compliance Codes

While this specific CAS is not typically "P-listed" or "U-listed" by name in 40 CFR 261.33, it is regulated by its characteristics.[2][3][4]

• EPA Waste Code (Generic): D001 (if in ignitable solvent), D002 (if corrosive), or generally treated as Halogenated Solvent Waste (F001/F002) depending on the carrier solvent.[2][3][4]

• Best Practice Code: If no specific code applies, categorize as "Non-Regulated Hazardous Waste - Toxic" for vendor profiling.[2][3][4]

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[3][4] Washington, D.C.[3][4] Available at: [Link][1][2][3]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[4] National Academies Press, 2011.[4] (Chapter 8: Management of Waste). Available at: [Link][1][2][3]

• PubChem. Compound Summary for CAS 101820-68-2 (Benzamide, 5-chloro-2-hydroxy-N-(2-hydroxyethyl)-).[1][2][3][4] National Library of Medicine.[4] Available at: [Link][1][2][3]

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Personal protective equipment for handling 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide

Executive Hazard Summary

5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide is a halogenated salicylamide derivative.[1][2] While often used as a pharmaceutical intermediate or research standard, it possesses specific functional groups (chlorophenol moiety and secondary amide) that dictate a strict safety protocol.

Core Hazards (GHS Classification Basis):

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2][3]

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation - Critical: Phenolic hydroxyl groups can cause severe stinging and mucosal damage).[1][2]

• STOT-SE: Category 3 (May cause respiratory irritation).[1][2][4]

Physical State: Off-white to pale yellow solid/powder.[1][2] Solubility: Low water solubility; soluble in DMSO, Methanol, and Ethanol.[2]

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum protection required. The selection logic is based on the chemical's ability to act as a contact sensitizer and mucous membrane irritant.

Body Zone	PPE Requirement	Technical Specification & Rationale
Respiratory	Particulate Respirator	Standard: NIOSH N95 or CEN P2.Rationale: As a solid powder, the primary intake vector is inhalation of airborne dust during weighing.[1][2] If handling >100mg in an open system, upgrade to P100/P3 .[2]
Ocular	Chemical Splash Goggles	Standard: ANSI Z87.1+ or EN 166.Rationale: Safety glasses are insufficient due to the fine powder nature.[2] The phenolic moiety is an aggressive eye irritant; a dust-tight seal is mandatory to prevent corneal injury.[1][2]
Dermal (Hand)	Double Nitrile Gloves	Inner: 4 mil (0.10mm) Nitrile.Outer: 5-8 mil (0.12-0.20mm) Nitrile (Long Cuff).Rationale: Chlorinated aromatics can permeate thin latex.[1][2] Double gloving provides a breakthrough time buffer >480 mins and allows outer glove removal upon contamination.[2]
Dermal (Body)	Lab Coat + Tyvek Sleeves	Standard: Poly-cotton coat (buttoned) + Disposable Tyvek wrist sleeves.Rationale: Prevents accumulation of powder on personal clothing and wrist exposure (the "gap" between glove and coat).[1][2]

Operational Workflow: Gowning & Handling

The following diagram illustrates the logical flow for entering the workspace and handling the compound to minimize cross-contamination.

Figure 1: Decision-based gowning and handling workflow based on quantity thresholds.

Technical Handling Protocols

A. Weighing & Transfer (Critical Control Point)

The highest risk of exposure occurs during the transfer of the solid.[2]

• Static Control: Use an anti-static gun or bar if available.[2] Chlorinated benzamides are prone to static charge, causing "fly-away" powder.[1][2]

• Containment: Always weigh inside a certified chemical fume hood. Never weigh on an open bench.

• Technique: Use a disposable spatula.[2] Do not return excess chemical to the stock bottle (prevents cross-contamination).[2]

B. Solubilization

• Preferred Solvents: DMSO (Dimethyl sulfoxide) or Methanol.[2]

• Exothermic Warning: Dissolution is generally neutral, but always add solvent to the powder, not powder to the solvent, to prevent splashing.[2]

• Labeling: Solutions must be labeled with the full chemical name and "Irritant" hazard flag.[2]

Waste Disposal & Decontamination[2][5][6]

Disposal must align with RCRA (USA) or local hazardous waste regulations.[2] This compound is a Halogenated Organic .[2]

Disposal Decision Tree

Figure 2: Waste segregation logic.[1][2] Note that as a chlorinated compound, liquid waste must go into the "Halogenated" stream to prevent incompatibility with incinerators designed for non-halogenated solvents.

Decontamination of Surfaces:

• Dry Clean: Wipe visible powder with a dry Kimwipe first (wetting hydrophobic powders can create a smear).[2]

• Solvent Wash: Clean area with 70% Ethanol or Isopropanol.[2]

• Final Rinse: Wipe with water and detergent.[2]

Emergency Response (Self-Validating)

• Inhalation: Move to fresh air immediately. If coughing persists >30 mins, seek medical attention (delayed pulmonary irritation is possible with benzamides).[2]

• Eye Contact: Flush with water for 15 minutes .[2][5][6][7][8][9][10] Validation: Use an eyewash station; do not rely on squirt bottles.[2] The mechanical flushing is necessary to remove particulates.[2]

• Skin Contact: Wash with soap and water.[2][4][10][11] Do not use ethanol on skin, as it may enhance transdermal absorption of the amide.

References

• PubChem. (2025).[2] Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)- (CID 58900).[1][2][12] National Library of Medicine.[2] [Link][1][2]

• ECHA (European Chemicals Agency). (2024).[2] C&L Inventory: Chlorinated Benzamides. [Link][1][2]

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